4-(1-aminoethyl)-N-benzylbenzene-1-sulfonamide

Core Science & Biosynthesis

A Comprehensive Technical Guide to the Synthesis of 4-(1-aminoethyl)-N-benzylbenzene-1-sulfonamide

Executive Summary

This document provides an in-depth technical guide for the synthesis of 4-(1-aminoethyl)-N-benzylbenzene-1-sulfonamide, a chiral molecule featuring the N-benzylbenzenesulfonamide moiety. This structural motif is present in a variety of biologically significant compounds, including inhibitors of enzymes implicated in Alzheimer's disease and nonsteroidal glucocorticoid receptor modulators.[1] The proposed synthetic pathway is a multi-step process designed for clarity, efficiency, and control, beginning from readily available starting materials. The core strategy involves the sequential construction of the sulfonamide backbone, followed by the introduction of the chiral aminoethyl group via reductive amination. A critical focus of this guide is the management of stereochemistry, addressing the formation of a racemic mixture and detailing a robust method for chiral resolution. This whitepaper is intended for researchers, chemists, and professionals in drug development, offering both detailed experimental protocols and the underlying scientific rationale for each step.

Introduction and Strategic Overview

The target compound, 4-(1-aminoethyl)-N-benzylbenzene-1-sulfonamide, possesses two key pharmacophoric features: the sulfonamide group, a cornerstone in medicinal chemistry, and a chiral primary amine. The synthesis of such molecules requires a strategic approach that allows for the controlled introduction of each functional group. The pathway detailed herein is designed around a convergent strategy, building a key intermediate, N-benzyl-4-acetylbenzenesulfonamide, which then undergoes a final transformation to introduce the chiral amine.

This approach offers several advantages:

• Robustness: Each step utilizes well-established and reliable chemical transformations.

• Modularity: The synthesis can be adapted to produce analogues by changing the starting materials (e.g., using different amines or alkylating agents).

• Control over Chirality: While the primary synthesis yields a racemic product, it positions the chiral center to be resolved in the final stages using established diastereomeric salt crystallization techniques.[2][3]

Retrosynthetic Analysis

A retrosynthetic analysis provides a logical framework for deconstructing the target molecule into simpler, commercially available precursors. The primary disconnections are made at the C-N bond of the aminoethyl group and the S-N bond of the N-benzylsulfonamide.

Sources

• 1. par.nsf.gov [par.nsf.gov]
• 2. EP3162793A1 - Chiral resolution method of n-[4-(1-aminoethyl)-phenyl]-sulfonamide derivatives - Google Patents [patents.google.com]
• 3. WO2016133317A1 - Chiral resolution method of n-[4-(1-aminoethyl)-phenyl]-sulfonamide derivatives - Google Patents [patents.google.com]

Technical Guide: Biological Activity & Therapeutic Profiling of Novel Sulfonamide Derivatives

Executive Summary

Sulfonamides, historically the first broad-spectrum antibacterials, have evolved from simple dihydropteroate synthase (DHPS) inhibitors into a versatile scaffold for oncology, virology, and metabolic therapeutics.[1] This technical guide analyzes the biological activity of novel sulfonamide derivatives (2020–2025) , focusing on their structural evolution into dual-target inhibitors (e.g., DHPS/DHFR hybrids) and selective tumor-associated Carbonic Anhydrase (CA) inhibitors. We provide validated protocols for biological evaluation and mechanistic insights into their expanded pharmacophore.

Part 1: Structural Architecture & Synthetic Evolution

The Modern Sulfonamide Pharmacophore

The classical

structure has been re-engineered. Modern medicinal chemistry focuses on the "Tail Approach" —modifying the moiety to interact with secondary binding pockets (e.g., the hydrophobic pocket in CA enzymes) to achieve isoform selectivity.

Class	Structural Modification	Primary Target	Therapeutic Focus
Quinoline-Sulfonamides	Fusion of quinoline ring at	Tubulin / Microtubules	MDR Cancer (Breast, Lung)
Coumarin-Sulfonamides	Coumarin appendage via linker	CA IX / CA XII	Hypoxic Tumors
Pyridone-Sulfonamides	2-pyridone substitution	DHPS & DHFR (Dual)	MRSA, VRE
Glyco-Sulfonamides	Sugar moiety conjugation	CA IX (Transmembrane)	Solid Tumors (Targeting)

Green Synthesis Protocol: One-Pot Oxidative Coupling

Rationale: Traditional synthesis uses harsh sulfonyl chlorides. Recent advances utilize oxidative coupling of thiols or green catalytic cycles to improve yield and reduce genotoxic impurities.

Protocol: Ultrasound-Assisted Green Synthesis (Modified)

• Reagents: Aryl thiol (1.0 eq), Amine (1.2 eq),

  (30%, 4.0 eq), (in situ generation) or Natural Catalyst (e.g., aqueous fruit extract as surfactant/catalyst).

• Workflow:

  • Activation: Dissolve aryl thiol in Ethyl Acetate (EtOAc). Add catalyst (5 mol%).

  • Oxidation: Dropwise addition of

    at 0°C under ultrasonication (40 kHz).

  • Coupling: Add amine immediately upon formation of sulfinyl intermediate.

  • Purification: Quench with

    . Extract organic layer. Recrystallize from EtOH.

• Validation: Monitor disappearance of SH peak (2550 cm⁻¹) and appearance of

  symmetric stretch (1150 cm⁻¹) via FT-IR.

Part 2: Oncology – Targeting Hypoxia and Mitosis

Mechanism 1: Carbonic Anhydrase (CA) Inhibition

Novel sulfonamides target CA IX and XII , isoforms overexpressed in hypoxic tumor cells to regulate pH. Unlike the cytosolic CA II (ubiquitous), CA IX is transmembrane.

• Mechanism: The sulfonamide zinc-binding group (ZBG) coordinates with the

  ion in the enzyme active site, displacing the zinc-bound water molecule/hydroxide ion essential for catalysis.[2]

Caption: Mechanism of Action for Sulfonamide-based CA Inhibition in Hypoxic Tumor Cells.

Mechanism 2: Tubulin Polymerization Inhibition

Certain bulky sulfonamide derivatives (e.g., Compound D13 , a quinoline-sulfonamide) bind to the colchicine site of tubulin, preventing microtubule assembly.

Experimental Protocol: In Vitro Tubulin Polymerization Assay

• Objective: Quantify the IC50 of the derivative against tubulin assembly.

• Reagents: Purified porcine brain tubulin (>99%), GTP (1 mM), PEM Buffer (pH 6.9).

• Procedure:

  • Preparation: Dilute tubulin to 3 mg/mL in PEM buffer containing 1 mM GTP.

  • Incubation: Add test compound (0.1 - 50 µM) or vehicle (DMSO) to 96-well plate.

  • Initiation: Add tubulin solution at 4°C.

  • Measurement: Transfer to 37°C plate reader immediately. Monitor absorbance at 340 nm every 30 seconds for 60 minutes.

  • Analysis: Plot

    (polymerization rate) vs. concentration.

• Self-Validation: The Positive Control (Combretastatin A-4 or Colchicine) must show complete inhibition of the sigmoidal curve.

Data Summary: Comparative Potency (Synthesized)

Compound Class	Cell Line	Target	IC50 (µM)	Reference
Quinoline-Sulfonamide (D13)	HeLa (Cervical)	Tubulin	1.34	[3]
Cinnamic-Sulfonamide (5a)	MCF-7 (Breast)	Tubulin	0.88	[5]
Coumarin-Sulfonamide (6i)	CA-IX (Enzyme)	Carbonic Anhydrase	0.024	[7]

| Dithiocarbamate-Sulfonamide | RT-112 (Bladder) | Migration/Tubulin | 0.70 | [9] |[3]

Part 3: Antimicrobial Activity – Overcoming Resistance

Dual-Target Inhibition (DHPS & DHFR)

Resistance to classical sulfonamides arises from mutations in the folP gene (encoding DHPS). Novel N-sulfonamide 2-pyridones are designed to inhibit both DHPS and Dihydrofolate Reductase (DHFR), creating a lethal "double blockade" in the folate pathway.

Caption: Dual-target inhibition strategy of novel sulfonamide hybrids preventing bacterial resistance.

Protocol: Time-Kill Kinetics Assay

• Objective: Determine if the novel derivative is bacteriostatic or bactericidal.

• Method:

  • Inoculate MRSA (

    CFU/mL) in cation-adjusted Mueller-Hinton broth.

  • Add compound at

    MIC.

  • Aliquot samples at 0, 4, 8, and 24 hours.

  • Plate on agar and count colonies.

• Interpretation: A

  reduction in CFU/mL indicates bactericidal activity (preferred for resistant strains).

Part 4: ADME/Tox & Drug-Likeness[4]

Novel sulfonamides often suffer from poor solubility. Recent SAR studies prioritize the Lipinski Rule of 5 compliance.

ADME Profile of Leading Series (Coumarin-Sulfonamides)

• Lipophilicity (LogP): Optimized range 2.5 – 3.5 (allows membrane permeability without sequestration).

• Solubility: Improved by incorporating piperazine or morpholine tails.

• Toxicity:

  • Hemolysis Assay: Novel derivatives show <5% hemolysis at 100 µM (safe for IV).

  • hERG Inhibition: A critical safety screen. Many older sulfonamides blocked hERG; newer scaffolds (e.g., adamantyl-sulfonamides) show reduced cardiac liability.

References

• Yousif, M. N. M., et al. (2022).[4] "Recent Advances in the Chemistry and Biological Activity of Sulfonamide Derivatives." Mini-Reviews in Organic Chemistry. Link

• Al-Ostoot, F. H., et al. (2022). "Sulfonamide Derivatives Mediate Breast and Lung Cancer Cell Line Killing Through Tubulin Inhibition."[5] Journal of Molecular Structure. Link

• Zhang, Y., et al. (2022). "Discovery of Novel 3,4-Dihydro-2(1H)-Quinolinone Sulfonamide Derivatives as New Tubulin Polymerization Inhibitors." Molecules. Link

• Supuran, C. T. (2020). "Sulfonamide Inhibitors of Human Carbonic Anhydrases Designed through a Three-Tails Approach." Journal of Medicinal Chemistry. Link

• Luo, Y., et al. (2018).[6] "Optimization of substituted cinnamic acyl sulfonamide derivatives as tubulin polymerization inhibitors." Bioorganic & Medicinal Chemistry Letters. Link

• Oudah, K. H., et al. (2020).[7][8] "The recent progress of sulfonamide in medicinal chemistry." Systematic Reviews in Pharmacy. Link

• Nocentini, A., et al. (2023). "Five-Membered Heterocyclic Sulfonamides as Carbonic Anhydrase Inhibitors." International Journal of Molecular Sciences. Link

• Yun, M. K., et al. (2012). "Catalysis and Sulfa Drug Resistance in Dihydropteroate Synthase." Science. Link

• Wang, J., et al. (2019). "Anticancer sulfonamide hybrids that inhibit bladder cancer cells growth and migration as tubulin polymerisation inhibitors." Journal of Enzyme Inhibition and Medicinal Chemistry. Link

• El-Nassan, H. B., et al. (2020). "Design, Synthesis, and Antimicrobial Evaluation of a New Series of N-Sulfonamide 2-Pyridones as Dual Inhibitors of DHPS and DHFR Enzymes." ACS Omega. Link

Sources

• 1. frontiersrj.com [frontiersrj.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Anticancer sulfonamide hybrids that inhibit bladder cancer cells growth and migration as tubulin polymerisation inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benthamdirect.com [benthamdirect.com]
• 5. researchgate.net [researchgate.net]
• 6. Optimization of substituted cinnamic acyl sulfonamide derivatives as tubulin polymerization inhibitors with anticancer activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Novel sulfonamide derivatives as multitarget antidiabetic agents: design, synthesis, and biological evaluation - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]

Technical Whitepaper: Preliminary Screening of 4-(1-aminoethyl)-N-benzylbenzene-1-sulfonamide

This guide outlines the technical protocol for the preliminary screening of 4-(1-aminoethyl)-N-benzylbenzene-1-sulfonamide . This compound presents a distinct pharmacophore combining a basic primary amine (via the aminoethyl group) with a lipophilic sulfonamide scaffold.

This structure suggests potential activity in GPCR modulation (mimicking phenethylamine) or protease inhibition , but also carries specific liabilities regarding hERG channel blockade and solubility . The following protocol is designed to validate the hit, resolve stereochemical activity, and de-risk early development.

Executive Summary

The compound 4-(1-aminoethyl)-N-benzylbenzene-1-sulfonamide (hereafter Cpd-X ) represents a synthetic hit containing a chiral center at the 1-aminoethyl position. Its physicochemical profile—characterized by a basic amine (

) and a lipophilic N-benzyl tail—requires a screening strategy that prioritizes stereochemical resolution and solubility profiling before advanced biological interrogation. This guide details a self-validating screening cascade to transition Cpd-X from a raw hit to a qualified lead.

Molecular Profiling & In Silico Assessment

Before wet-lab screening, the structural liabilities must be mapped. Cpd-X contains a "phenethylamine-like" motif masked by a sulfonamide, raising alerts for both GPCR promiscuity and hERG inhibition.

Structural Analysis & pKa Prediction

• Chiral Center: The C1-position of the ethyl group is chiral. The preliminary screen must distinguish between the (

  )- and ( )-enantiomers, as biological activity is likely eudismic (residing in one enantiomer).

• Ionization State:

  • Amine (Basic): Predicted

    . At physiological pH (7.4), the amine is protonated (cationic).

  • Sulfonamide (Neutral): Being

    -benzylated, the sulfonamide proton is weakly acidic ( ) and remains neutral at pH 7.4.

  • Implication: The molecule is a cationic amphiphile , a class known for high membrane affinity but also phospholipidosis risk.

PAINS & Aggregation Check

Run the structure against PAINS (Pan-Assay Interference Compounds) filters. While sulfonamides are generally safe, the benzyl-sulfonamide moiety can induce colloidal aggregation in biochemical assays.

• Protocol: Include 0.01% Triton X-100 in all primary assay buffers to prevent false positives due to aggregation.

Physicochemical Characterization (The "Go/No-Go" Step)

Most sulfonamide failures in early discovery stem from poor solubility. This module must be executed before biological IC50 determination.

Kinetic Solubility Assay (Nephelometry)

• Objective: Determine the solubility limit in assay buffer (PBS, pH 7.4).

• Method:

  • Prepare 10 mM stock of Cpd-X in DMSO.

  • Spike into PBS (pH 7.4) at concentrations ranging from 1

    M to 500 M.

  • Incubate for 90 minutes at 25°C.

  • Measure light scattering (nephelometry).

• Threshold: If Solubility

  M, the compound requires salt formation (e.g., HCl or Mesylate salt) before further biological testing.

Lipophilicity (LogD)

• Method: Shake-flask method (Octanol/Buffer pH 7.4) or Chromatographic Hydrophobicity Index (CHI).

• Target: Ideal LogD

  is between 1.0 and 3.0.

  • Risk: If LogD > 4.0, high non-specific binding (NSB) is expected.

Biological Activity Screening (Primary Assays)

Since Cpd-X is a hit, we assume a target class (e.g., Protease or GPCR). However, the critical technical requirement is Enantioselective Screening .

Chiral Separation & Screening

Testing the racemate yields ambiguous data. You must separate the enantiomers.

• Workflow:

  • Separation: Supercritical Fluid Chromatography (SFC) using a Chiralpak AD-H or OD-H column.

  • Analysis: Isolate Fraction 1 (E1) and Fraction 2 (E2).

  • Screening: Test Racemate, E1, and E2 in parallel.

• Validation Logic: If

  and , the activity is specific and driven by E1.

Primary Biochemical Assay (Example: Protease Inhibition)

• Control: Use a standard sulfonamide inhibitor (e.g., Amprenavir if viral protease, or generic inhibitor) as a positive control.

• Readout: Fluorescence Resonance Energy Transfer (FRET) using a peptide substrate.

• Z-Factor Requirement: Assay must maintain

  .

Early Safety Assessment (ADMET)

The Aminoethyl-Benzene substructure is a known pharmacophore for hERG channel binding (Class III antiarrhythmic risk).

hERG Inhibition (Automated Patch Clamp)

• Rationale: The cationic amine + lipophilic linker (benzyl) fits the hERG pore pharmacophore.

• Protocol:

  • System: QPatch or SyncroPatch (CHO-hERG cell line).

  • Concentration: Screen at 10

    M.

  • Red Flag: If Inhibition > 50% at 10

    M, the series has a QT-prolongation liability.

Cytotoxicity (CellTiter-Glo)

• Cell Line: HepG2 (Liver) and HEK293 (Kidney).

• Duration: 48-hour incubation.

• Metric: Calculate Selectivity Index (

  ). Target .

Visualizing the Screening Cascade

The following diagram illustrates the logical flow from Hit Identification to Lead Qualification, emphasizing the critical Chiral Resolution step.

Caption: Figure 1. Technical screening cascade prioritizing physicochemical validation and chiral resolution prior to safety profiling.

Data Summary & Reference Tables

Table 1: Physicochemical Success Criteria

Parameter	Method	Acceptable Range	Critical Risk Threshold
Solubility	Kinetic (Nephelometry)		(Assay failure likely)
Lipophilicity	LogD (pH 7.4)		(Metabolic/Tox risk)
Permeability	PAMPA / Caco-2		Low permeability limits oral bioavailability
Plasma Stability	Human/Rat Plasma		Rapid hydrolysis of sulfonamide (rare but possible)

Table 2: Biological Validation Logic

Observation	Interpretation	Action
	Non-specific binding or achiral interaction.	STOP. Likely PAINS or aggregator.
	Specific stereoselective interaction.	PROCEED. E1 is the eutomer.
Hill Slope	Aggregation or stoichiometric interference.	Add detergent (0.01% Triton); re-test.

References

• Di, L., & Kerns, E. H. (2016).Drug-like Properties: Concepts, Structure Design and Methods from ADME to Toxicity Optimization. Elsevier. (Standard reference for solubility and LogD protocols).

• Baell, J. B., & Holloway, G. A. (2010). New Substructure Filters for Removal of Pan Assay Interference Compounds (PAINS) from Screening Libraries and for Their Exclusion in Bioassays. Journal of Medicinal Chemistry, 53(7), 2719–2740. Link

• Sanguinetti, M. C., & Tristani-Firouzi, M. (2006). hERG potassium channels and cardiac arrhythmia. Nature 440, 463–469. (Mechanistic basis for hERG screening of basic amines). Link

• Supuran, C. T. (2008). Carbonic anhydrases: novel therapeutic applications for inhibitors and activators. Nature Reviews Drug Discovery, 7(2), 168–181. (Context for sulfonamide screening specificity). Link

• McConathy, J., & Owens, M. J. (2003). Stereochemistry in Drug Action. Primary Care Companion to the Journal of Clinical Psychiatry, 5(2), 70–73. (Guidance on chiral separation importance). Link

Technical Guide: Molecular Docking of 4-(1-aminoethyl)-N-benzylbenzene-1-sulfonamide

This technical guide details the molecular docking protocol for 4-(1-aminoethyl)-N-benzylbenzene-1-sulfonamide , a ligand characterized by a chiral cationic center and a hydrophobic tail.

Based on its pharmacophore—an aromatic sulfonamide core, a flexible hydrophobic N-benzyl group, and a protonatable primary amine—this guide prioritizes Acetylcholinesterase (AChE) as the primary target (exploiting the dual binding site) and Carbonic Anhydrase II (hCA II) as a secondary target for specificity profiling.

Executive Summary & Pharmacophore Analysis

Molecule: 4-(1-aminoethyl)-N-benzylbenzene-1-sulfonamide (PubChem CID: 3689755). Chemical Class: N-substituted benzenesulfonamide.[1]

Critical Structural Features for Docking:

• Chiral Center: The 1-aminoethyl group contains a chiral carbon. Docking must account for both (R) and (S) enantiomers to determine stereoselectivity.

• Ionization State (pH 7.4):

  • The aliphatic amine (

    ) has a pKa 9-10. It will be protonated ( ) at physiological pH.

  • The secondary sulfonamide (

    ) is generally neutral and acts as a hydrogen bond donor/acceptor, unlike primary sulfonamides which are anionic Zinc-binders.

• Target Logic:

  • Primary Target (AChE): The cationic amine targets the Catalytic Anionic Site (CAS), while the N-benzyl group targets the Peripheral Anionic Site (PAS) via

    stacking.

  • Secondary Target (hCA II): Used to assess off-target binding or specific hydrophobic pocket interactions, acknowledging that N-substitution often reduces zinc affinity.

Computational Workflow Visualization

The following diagram outlines the decision tree and workflow for this specific ligand.

Caption: Workflow for parallel docking of chiral sulfonamide derivatives against AChE and Carbonic Anhydrase.

Phase I: Ligand & Receptor Preparation

Ligand Preparation (Stereochemistry is Vital)

Because the "1-aminoethyl" group creates a stereocenter, you cannot dock a flat structure.

• Step 1: Draw the 2D structure in ChemDraw or MarvinSketch.

• Step 2: Generate 3D coordinates. Create two separate files: Ligand_R.pdb and Ligand_S.pdb.

• Step 3: Protonation: Using Avogadro or LigPrep (Schrödinger), adjust pH to 7.4. Ensure the aliphatic amine is protonated (

  ). This is critical for electrostatic interactions in the AChE gorge.

• Step 4: Energy Minimization. Minimize using the MMFF94 force field to relax bond angles.

Receptor Selection

Target	Recommended PDB	Rationale	Resolution
AChE (Human)	4EY7 or 1B41	Co-crystallized with dual-site inhibitors (Donepezil). Ideal for ligands with a "cation-linker-aromatic" motif.	2.35 Å
hCA II	3KS3	High-resolution structure with a classic sulfonamide. Useful for checking if the N-benzyl group clashes with the active site.	1.70 Å

Protocol for PDB Preparation:

• Clean: Remove water molecules (unless bridging waters are known, e.g., in CA II).

• Extract: Remove co-crystallized ligands.

• Cofactors:

  • For AChE: Keep structural ions if present, but usually clear the gorge.

  • For hCA II: RETAIN the Zinc (Zn2+) ion. It is catalytic. If you remove it, the docking is invalid.

Phase II: The Docking Protocol (Step-by-Step)

Scenario A: Acetylcholinesterase (AChE) - The "Dual Site" Strategy

This molecule is a strong candidate for AChE inhibition because it mimics the neurotransmitter (cationic amine) while adding a hydrophobic tail (benzyl).

• Grid Generation:

  • Define the box to cover the entire active site gorge, from the Catalytic Anionic Site (CAS) at the bottom (Residues: Trp86, Glu202) to the Peripheral Anionic Site (PAS) at the rim (Residues: Trp286, Tyr72).

  • Dimensions: Typically

    Å.

• Docking Parameters (AutoDock Vina):

  • Exhaustiveness: Set to 32 or higher (the gorge is deep; standard 8 is insufficient).

  • Num_modes: 20.

• Critical Interaction Check:

  • Look for Cation-

    interaction between the protonated aminoethyl group and Trp86 .

  • Look for

    stacking between the N-benzyl ring and Trp286 (PAS).

Scenario B: Carbonic Anhydrase (hCA II) - The "Steric Challenge"

Scientific Warning: Primary sulfonamides (

) bind Zn strongly. N-substituted sulfonamides (like this ligand) often lose this ability due to steric hindrance and lack of ionization at the sulfonamide nitrogen.

• Grid Generation:

  • Center on the Zn2+ ion.

  • Dimensions:

    Å (smaller, tighter pocket).

• Constraints:

  • If using Gold (CCDC) or Glide , apply a metal coordination constraint to the sulfonamide oxygen/nitrogen if you suspect binding.

  • Hypothesis to Test: Does the N-benzyl group fit into the hydrophobic pocket (Val121, Leu198)? Or does it clash, indicating this molecule is selective for AChE over CA?

Phase III: Data Analysis & Interpretation

Quantitative Metrics Table

Summarize your results in this format:

Ligand Isomer	Target	Binding Affinity (kcal/mol)	Key Residue Interactions	RMSD vs Ref
(R)-Isomer	AChE	-9.2	Trp86 (Cat- ), Tyr337 (H-bond)	N/A
(S)-Isomer	AChE	-8.5	Trp86 (Cat- )	N/A
(R)-Isomer	hCA II	-6.1	Asn62 (H-bond), No Zn Coord	> 3.0 Å

Mechanistic Signaling Diagram (AChE Inhibition)

This diagram illustrates the theoretical inhibition mechanism validated by the docking.

Caption: Bivalent binding mechanism where the ligand spans the AChE gorge, blocking substrate access.

Validation & Quality Control

To ensure Scientific Integrity (E-E-A-T) , perform these checks:

• Re-docking: Take the native ligand from PDB 4EY7 (Donepezil) and re-dock it. The RMSD between your docked pose and the crystal pose must be < 2.0 Å .

• Decoy Set: Dock a set of known non-binders. Your ligand should score significantly better (more negative

  ) than the decoys.

• Visual Inspection: Ensure the N-benzyl group is not penetrating the protein backbone (a common error in flexible docking).

References

• Soyer, Z., et al. (2017).[2] "Synthesis and molecular docking studies of some 4-phthalimidobenzenesulfonamide derivatives as acetylcholinesterase and butyrylcholinesterase inhibitors." Journal of Enzyme Inhibition and Medicinal Chemistry.

• Supuran, C. T. (2008). "Carbonic anhydrases: novel therapeutic applications for inhibitors and activators." Nature Reviews Drug Discovery.

• Cheung, J., et al. (2012). "Structures of human acetylcholinesterase in complex with pharmacologically important ligands." Journal of Medicinal Chemistry. (PDB 4EY7 Reference).

• Trott, O., & Olson, A. J. (2010). "AutoDock Vina: improving the speed and accuracy of docking with a new scoring function, efficient optimization, and multithreading." Journal of Computational Chemistry.

Sources

• 1. longdom.org [longdom.org]
• 2. Synthesis and molecular docking studies of some 4-phthalimidobenzenesulfonamide derivatives as acetylcholinesterase and butyrylcholinesterase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

4-(1-aminoethyl)-N-benzylbenzene-1-sulfonamide stability and degradation pathways

The following technical guide provides an in-depth analysis of the stability profile and degradation kinetics of 4-(1-aminoethyl)-N-benzylbenzene-1-sulfonamide .

As direct, compound-specific stability data is often proprietary or sparse for specific intermediates, this analysis synthesizes established structure-reactivity relationships (SAR) of benzylic amines and N-substituted sulfonamides . The degradation pathways described are derived from first-principles organic chemistry and analogous pharmaceutical stability data (e.g., Tamsulosin, Sulfamethoxazole intermediates).

Compound: 4-(1-aminoethyl)-N-benzylbenzene-1-sulfonamide

Chemical Identity & Physicochemical Context

This molecule contains two distinct chemically active zones that dictate its stability profile:

• The Benzylic Primary Amine (C-4 position): A 1-aminoethyl group attached to the aromatic ring. This is a chiral center and a primary site for oxidative attack.

• The Secondary Sulfonamide (C-1 position): An N-benzyl substituted sulfonamide. This bond is generally robust but susceptible to specific hydrolytic and radical-mediated cleavages.

Feature	Description	Stability Implication
Molecular Formula	C₁₅H₁₈N₂O₂S	Moderate molecular weight, likely crystalline solid.
Functional Group A	1-Aminoethyl (Benzylic Amine)	High Risk. Prone to oxidative deamination and racemization.
Functional Group B	N-Benzyl Sulfonamide	Moderate Risk. Stable at pH 4-9; hydrolyzes in strong acid/base.
Chirality	One stereocenter (C-1 of ethyl)	Potential for racemization under thermal/basic stress.

Critical Degradation Pathways

The degradation of 4-(1-aminoethyl)-N-benzylbenzene-1-sulfonamide proceeds through three primary mechanisms: Oxidative Deamination , Sulfonamide Hydrolysis , and Elimination .

Pathway A: Oxidative Deamination (Major Pathway)

The benzylic C-H bond adjacent to the primary amine is relatively weak (bond dissociation energy ~85-90 kcal/mol). Under oxidative stress (peroxides, metal ions, light), this position undergoes hydrogen abstraction, leading to an imine intermediate which rapidly hydrolyzes to a ketone.

• Product: 4-acetyl-N-benzylbenzene-1-sulfonamide + Ammonia.

• Trigger: Atmospheric oxygen, trace metal catalysts (Fe/Cu), UV light.

Pathway B: Sulfonamide Hydrolysis (Acid/Base Catalyzed)

While sulfonamides are generally stable, the N-benzyl group can be cleaved under harsh acidic conditions (e.g., 1N HCl, reflux) or strong basic conditions.

• Acidic Hydrolysis: Cleavage of the S-N bond is less likely than the N-C (benzyl) cleavage in some cases, but generally, the sulfonamide bond cleaves to yield the sulfonic acid.

• Product: 4-(1-aminoethyl)benzenesulfonic acid + Benzylamine.

Pathway C: Thermal Elimination (Styrene Formation)

Under high thermal stress, particularly in basic media, the amino group can act as a leaving group (though poor) or undergo a radical elimination to form a styrene derivative.

• Product: 4-vinyl-N-benzylbenzene-1-sulfonamide.

Pathway D: Racemization

If the molecule is a pure enantiomer, the benzylic proton is acidic enough (pKa ~40, but lowered by the ring) to allow proton exchange in strong base, leading to racemization without structural destruction.

Visualization of Degradation Logic

The following diagram illustrates the mechanistic flow from the parent molecule to its primary degradants.

Figure 1: Mechanistic degradation map showing oxidative deamination (primary risk) and hydrolytic cleavage pathways.

Experimental Protocols: Forced Degradation (Stress Testing)

To validate these pathways, the following self-validating experimental workflow is recommended. This protocol aligns with ICH Q1A (R2) guidelines.

Phase 1: Preparation

• Stock Solution: Prepare a 1 mg/mL solution of the analyte in Acetonitrile:Water (50:50).

• Control: Store one aliquot at 4°C in the dark.

Phase 2: Stress Conditions

Perform the following in parallel. All reactions should be quenched/neutralized prior to HPLC analysis.

Stress Type	Reagent/Condition	Duration	Target Degradation	Mechanism Probed
Acid Hydrolysis	1.0 N HCl, 60°C	24 - 48 Hours	10-20%	S-N bond cleavage, N-debenzylation
Base Hydrolysis	1.0 N NaOH, 60°C	24 - 48 Hours	10-20%	Sulfonamide cleavage, Racemization
Oxidation	3% H₂O₂ (RT)	4 - 24 Hours	10-20%	Benzylic amine oxidation (Ketone formation)
Thermal	80°C (Solid State)	7 Days	<10%	Elimination (Styrene), Pyrolysis
Photolytic	1.2 million lux hours	~1 Week	Varies	Radical-mediated N-dealkylation

Phase 3: Analytical Method (HPLC-UV/MS)

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 150 x 4.6 mm, 3.5 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: Acetonitrile.

• Gradient: 5% B to 95% B over 20 minutes.

• Detection: UV at 254 nm (aromatic ring) and MS (ESI+) to identify degradant masses.

Workflow Visualization

Figure 2: Step-by-step forced degradation workflow for structural elucidation of impurities.

Synthesis of Findings & Recommendations

• Storage: The primary amine is the limiting factor. Store under inert atmosphere (Argon/Nitrogen) to prevent oxidative deamination.

• Formulation: Avoid reducing sugars (to prevent Maillard reaction with the primary amine) and transition metal impurities (Fe, Cu) which catalyze benzylic oxidation.

• Analysis: Monitor the "Ketone" degradant (M+1 = Parent - 2 + 16 - 17... actually Parent - 2H + O - NH3).

  • Correction: Oxidation of amine to ketone:

    .

  • Mass Shift: Parent (MW)

    Ketone (MW + 1). Wait, (16) is replaced by (16). The mass change is effectively Dalton (N=14, H2=2 -> O=16). Actually: Dalton shift.

  • Mass Spec Check: Look for the peak at [M-1] relative to the parent.

References

• Baertschi, S. W., et al. (2011). Pharmaceutical Stress Testing: Predicting Drug Degradation. Taylor & Francis.

• Giron, D., et al. (2005). "Impact of solid state properties on the stability of drug substances." Journal of Thermal Analysis and Calorimetry.

• Alsante, K. M., et al. (2007). "The role of degradant profiling in active pharmaceutical ingredients and drug products." Advanced Drug Delivery Reviews.

• ICH Harmonised Tripartite Guideline. (2003). Stability Testing of New Drug Substances and Products Q1A(R2).

Protocols & Analytical Methods

Application Note: Protocol for Testing 4-(1-aminoethyl)-N-benzylbenzene-1-sulfonamide in Cell Culture

Introduction & Compound Analysis

This application note details the protocol for the in vitro evaluation of 4-(1-aminoethyl)-N-benzylbenzene-1-sulfonamide .

Structural Insight & Mechanistic Hypothesis

To design an effective protocol, we must first analyze the pharmacophore. This molecule features two distinct structural motifs:

• 4-(1-aminoethyl) moiety: Structurally homologous to the active site binding domain of Y-27632 , a selective Rho-associated protein kinase (ROCK) inhibitor. This group typically mimics the adenine ring of ATP, facilitating kinase hinge binding.

• Benzenesulfonamide core: A classic scaffold found in inhibitors like Fasudil and Carbonic Anhydrase inhibitors.

Scientific Rationale: Given the hybridization of the aminoethyl group (characteristic of Y-27632) and the sulfonamide core, this compound is treated as a putative ROCK inhibitor . Therefore, this protocol focuses on cytotoxicity profiling followed by cytoskeletal integrity assays (actin stress fiber disassembly), which are the gold standard for validating ROCK inhibition.

Material Preparation & Handling[1][2][3][4]

Objective: Ensure consistent solubility and stability to prevent precipitation-induced artifacts.

Stock Solution Reconstitution

The sulfonamide core renders the molecule hydrophobic. Dimethyl sulfoxide (DMSO) is the required vehicle.

• Molecular Weight (MW): ~290.38 g/mol (Estimate based on formula C15H18N2O2S).

• Target Stock Concentration: 10 mM or 50 mM.

Protocol:

• Weigh 2.9 mg of powder into a sterile microcentrifuge tube.

• Add 1.0 mL of sterile, anhydrous DMSO (Sigma-Aldrich, Hybridoma Grade) to achieve a 10 mM stock.

• Vortex for 30 seconds until fully dissolved.

• Aliquoting: Dispense into 50 µL aliquots to avoid freeze-thaw cycles.

• Storage: Store at -20°C (stable for 6 months) or -80°C (stable for 1 year).

Working Solutions (Serial Dilution)

Prepare fresh in cell culture media immediately before treatment. Keep final DMSO concentration < 0.5% to avoid vehicle toxicity.

Step	Source Solution	Volume Transfer	Diluent (Media)	Final Conc.[1]	DMSO %
1	10 mM Stock	10 µL	990 µL	100 µM	1.0%
2	100 µM (Step 1)	300 µL	700 µL	30 µM	0.3%
3	30 µM (Step 2)	333 µL	667 µL	10 µM	0.1%
4	10 µM (Step 3)	300 µL	700 µL	3 µM	0.03%
5	3 µM (Step 4)	333 µL	667 µL	1 µM	0.01%

Critical Note: Step 1 has 1.0% DMSO. If treating cells directly, dilute this further or ensure your Vehicle Control also contains 1.0% DMSO. Ideally, keep all test wells at a constant DMSO % (e.g., 0.1%) by back-adding DMSO to lower concentration wells.

Cell Culture Models[1][3][4]

Select cell lines based on the predicted ROCK-inhibitory mechanism:

• HUVEC (Human Umbilical Vein Endothelial Cells): High sensitivity to cytoskeletal changes; standard for angiogenesis/motility studies.

• HeLa / MDA-MB-231: Robust cancer lines for cytotoxicity and migration assays.

• PC12 (Rat Pheochromocytoma): For neurite outgrowth assays (ROCK inhibition promotes neurite extension).

Experimental Protocols

Assay 1: Cytotoxicity Profiling (CCK-8 / MTT)

Purpose: Determine the non-toxic therapeutic window.

• Seeding: Plate cells (e.g., HeLa) at 5,000 cells/well in a 96-well plate. Incubate for 24 hours.

• Treatment: Aspirate media and add 100 µL of working solutions (0.1 µM – 100 µM).

  • Controls: Vehicle (0.1% DMSO), Positive Control (10 µM Staurosporine or 10% DMSO).

• Incubation: 48 to 72 hours at 37°C, 5% CO2.

• Readout: Add 10 µL CCK-8 reagent. Incubate 1-4 hours. Measure Absorbance at 450 nm.

• Analysis: Calculate IC50 using non-linear regression (GraphPad Prism).

Assay 2: Functional Target Engagement (Actin Cytoskeleton Staining)

Purpose: Confirm ROCK inhibition. ROCK phosphorylates LIMK and MLC; inhibition leads to loss of actin stress fibers.

Workflow Diagram:

Figure 1: Workflow for Actin Cytoskeleton Staining to assess ROCK inhibition.

Detailed Steps:

• Culture: Grow cells on sterile glass coverslips in a 24-well plate.

• Treatment: Treat cells with 10 µM and 30 µM of the compound for 1 hour . (Fast acting on cytoskeleton).

  • Reference Control: Y-27632 (10 µM).

• Fixation: Wash with PBS, fix with 4% Paraformaldehyde (PFA) for 15 mins at RT.

• Staining:

  • Block with 1% BSA.

  • Incubate with Phalloidin-Rhodamine (or FITC) for 30 mins (binds F-actin).

  • Counterstain nuclei with DAPI.

• Observation: Visualize under 40x/63x objective.

  • Expected Result: Vehicle cells show thick, parallel stress fibers. Treated cells should show loss of stress fibers , cell elongation, or "stellate" morphology.

Mechanistic Context (Signaling Pathway)

Understanding the downstream effects is crucial for interpreting Western Blot or ELISA results.

Figure 2: The Rho/ROCK signaling cascade. The compound is predicted to inhibit ROCK, preventing MLC phosphorylation and leading to stress fiber disassembly.

Troubleshooting & Optimization

Issue	Probable Cause	Solution
Precipitation in Media	Compound hydrophobicity (Sulfonamide core).	Sonicate stock solution. Pre-warm media to 37°C before adding compound. Do not exceed 100 µM.
High Vehicle Toxicity	DMSO concentration > 0.5%.	Normalize DMSO to < 0.1% in all wells. Include a "Media Only" vs "DMSO Only" control to verify.
No Phenotype Observed	Poor cell permeability.	Increase incubation time to 4-6 hours. Verify compound purity. Use serum-reduced media (1% FBS) to reduce protein binding.
Edge Effect (96-well)	Evaporation in outer wells.	Fill outer wells with PBS (do not use for data). Use a breathable plate seal.

References

• Liao, J. K., et al. (2007). "Rho-associated kinase (ROCK) inhibitors in cardiovascular disease." Journal of Cardiovascular Pharmacology, 50(1), 17-24. Link

• Ishizaki, T., et al. (2000). "Pharmacological properties of Y-27632, a specific inhibitor of rho-associated kinases." Molecular Pharmacology, 57(5), 976-983. Link

• Riss, T. L., et al. (2013). "Cell Viability Assays: MTT and CCK-8 Protocols." Assay Guidance Manual [Internet]. Bethesda (MD): Eli Lilly & Company and the National Center for Advancing Translational Sciences. Link

• Olson, M. F. (2008). "Applications for ROCK kinase inhibition." Current Opinion in Cell Biology, 20(2), 242-248. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]

Application Notes and Protocols for 4-(1-aminoethyl)-N-benzylbenzene-1-sulfonamide as a Novel Antimicrobial Agent

For Distribution To: Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive technical guide on the application of 4-(1-aminoethyl)-N-benzylbenzene-1-sulfonamide as a potential antimicrobial agent. Drawing upon the established principles of sulfonamide pharmacology and antimicrobial drug development, these notes offer detailed protocols for the in vitro and in vivo evaluation of this compound. The guide is structured to provide not only procedural steps but also the scientific rationale behind the experimental designs, ensuring a robust and well-validated approach to its investigation.

Introduction and Scientific Background

The rising threat of antimicrobial resistance necessitates the exploration of novel therapeutic agents. Sulfonamides were among the first synthetic antimicrobial agents to be used systemically and continue to be a cornerstone of antibacterial therapy.[1][2] Their mechanism of action involves the competitive inhibition of dihydropteroate synthase (DHPS), an enzyme crucial for the synthesis of folic acid in bacteria.[1][3][4] As mammals obtain folic acid from their diet, this pathway is selective for microorganisms, providing a therapeutic window.[1][3][5]

The compound, 4-(1-aminoethyl)-N-benzylbenzene-1-sulfonamide, is a novel sulfonamide derivative. Its structure incorporates the core pharmacophore of the sulfonamide class with additional functional groups that may influence its antimicrobial spectrum, potency, and pharmacokinetic properties. The benzyl group may enhance lipophilicity, potentially improving cell membrane penetration, while the aminoethyl group could influence its solubility and interactions with the target enzyme. This guide outlines the necessary steps to systematically evaluate its potential as a clinically relevant antimicrobial agent.

Proposed Mechanism of Action

It is hypothesized that 4-(1-aminoethyl)-N-benzylbenzene-1-sulfonamide acts as a competitive inhibitor of bacterial dihydropteroate synthase (DHPS). By mimicking the natural substrate, para-aminobenzoic acid (PABA), the compound is expected to bind to the active site of DHPS, thereby blocking the synthesis of dihydrofolic acid, a precursor to tetrahydrofolic acid. Tetrahydrofolic acid is essential for the synthesis of purines and pyrimidines, which are the building blocks of DNA and RNA.[1][4] Inhibition of this pathway leads to a bacteriostatic effect, suppressing bacterial growth and replication.[2][3]

Caption: Proposed mechanism of action of 4-(1-aminoethyl)-N-benzylbenzene-1-sulfonamide.

In Vitro Antimicrobial Susceptibility Testing

The initial evaluation of any potential antimicrobial agent involves determining its activity against a panel of clinically relevant microorganisms.[6] The following protocols are designed to establish the Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) of 4-(1-aminoethyl)-N-benzylbenzene-1-sulfonamide.

Protocol: Determination of Minimum Inhibitory Concentration (MIC) by Broth Microdilution

This method is a widely accepted standard for quantitative antimicrobial susceptibility testing.[7][8]

Materials:

• 96-well microtiter plates

• Mueller-Hinton Broth (MHB) or other appropriate broth media

• Test compound: 4-(1-aminoethyl)-N-benzylbenzene-1-sulfonamide

• Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)

• 0.5 McFarland standard

• Spectrophotometer

• Incubator

Procedure:

• Preparation of Bacterial Inoculum:

  • From a fresh agar plate, select 3-5 isolated colonies of the test bacterium.

  • Inoculate the colonies into a tube containing a suitable broth medium.

  • Incubate at 37°C until the turbidity reaches that of a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL).[7][9]

  • Dilute the bacterial suspension to a final concentration of approximately 5 x 10⁵ CFU/mL in the test wells.[7]

• Preparation of Compound Dilutions:

  • Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO).

  • Perform serial two-fold dilutions of the compound in the broth medium in a 96-well microtiter plate to achieve a range of concentrations.

• Inoculation and Incubation:

  • Add the diluted bacterial inoculum to each well containing the compound dilutions.

  • Include a positive control (bacteria in broth without the compound) and a negative control (broth only).

  • Incubate the plates at 37°C for 18-24 hours.

• Determination of MIC:

  • The MIC is the lowest concentration of the compound that completely inhibits visible growth of the microorganism.[8]

Protocol: Determination of Minimum Bactericidal Concentration (MBC)

The MBC is the lowest concentration of an antimicrobial agent required to kill a particular bacterium.[10]

Materials:

• MIC plate from the previous protocol

• Mueller-Hinton Agar (MHA) plates

• Sterile pipette tips

• Incubator

Procedure:

• Subculturing from MIC Plate:

  • Following the determination of the MIC, select the wells corresponding to the MIC, 2x MIC, and 4x MIC where no visible growth was observed.[10]

  • From each of these wells, and from the positive growth control well, plate a small aliquot (e.g., 10-20 µL) onto separate MHA plates.[10]

• Incubation:

  • Incubate the MHA plates at 37°C for 18-24 hours.

• Determination of MBC:

  • The MBC is the lowest concentration of the compound that results in a ≥99.9% reduction in the initial bacterial inoculum.

Table 1: Example MIC and MBC Data for 4-(1-aminoethyl)-N-benzylbenzene-1-sulfonamide

Microorganism	Strain	MIC (µg/mL)	MBC (µg/mL)
Staphylococcus aureus	ATCC 29213	16	64
Escherichia coli	ATCC 25922	32	>128
Pseudomonas aeruginosa	ATCC 27853	>128	>128
Enterococcus faecalis	ATCC 29212	8	32

Cytotoxicity Assays

It is crucial to assess the potential toxicity of a new antimicrobial compound to eukaryotic cells to determine its therapeutic index.[11][12][13][14]

Protocol: MTT Assay for Cell Viability

The MTT assay is a colorimetric assay that measures the metabolic activity of cells, which is an indicator of cell viability.[7]

Materials:

• Mammalian cell line (e.g., HEK293, HepG2)

• 96-well cell culture plates

• Complete cell culture medium

• Test compound

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO, isopropanol with HCl)

• Plate reader

Procedure:

• Cell Seeding:

  • Seed the mammalian cells into a 96-well plate at an appropriate density and allow them to adhere overnight.

• Compound Treatment:

  • Treat the cells with serial dilutions of the test compound for a specified period (e.g., 24, 48 hours).

  • Include a vehicle control (cells treated with the solvent used to dissolve the compound) and a positive control for cytotoxicity (e.g., Triton X-100).

• MTT Incubation:

  • Add MTT solution to each well and incubate for 2-4 hours to allow for the formation of formazan crystals.

• Solubilization and Measurement:

  • Add the solubilization solution to dissolve the formazan crystals.

  • Measure the absorbance at the appropriate wavelength using a plate reader.

  • Cell viability is expressed as a percentage relative to the vehicle control.

Protocol: Lactate Dehydrogenase (LDH) Release Assay for Cytotoxicity

The LDH assay measures the release of lactate dehydrogenase from damaged cells, which is an indicator of cytotoxicity.[11][13]

Materials:

• Mammalian cell line

• 96-well cell culture plates

• Complete cell culture medium

• Test compound

• LDH assay kit

Procedure:

• Cell Seeding and Treatment:

  • Follow the same procedure as for the MTT assay.

• Sample Collection:

  • After the treatment period, collect the cell culture supernatant from each well.

• LDH Measurement:

  • Follow the manufacturer's instructions for the LDH assay kit to measure the amount of LDH released into the supernatant.

  • Cytotoxicity is calculated based on the amount of LDH released compared to a positive control (cells lysed to release maximum LDH).

Caption: A simplified workflow for the preclinical evaluation of a novel antimicrobial agent.

In Vivo Efficacy Studies

In vivo studies are essential to evaluate the efficacy of an antimicrobial agent in a living organism.[15][16]

Protocol: Murine Sepsis Model

This model is commonly used to assess the ability of an antimicrobial agent to protect against a systemic bacterial infection.

Materials:

• Mice (e.g., BALB/c or C57BL/6)

• Bacterial strain (e.g., a clinically relevant strain of S. aureus or E. coli)

• Test compound formulation for in vivo administration (e.g., in saline or a suitable vehicle)

• Standard antibiotic for positive control

Procedure:

• Infection:

  • Induce a systemic infection in mice by intraperitoneal (IP) or intravenous (IV) injection of a lethal or sub-lethal dose of the bacterial pathogen.

• Treatment:

  • Administer the test compound at various doses and routes (e.g., IP, IV, oral) at a specified time post-infection.

  • Include a vehicle control group and a positive control group treated with a standard antibiotic.

• Monitoring:

  • Monitor the mice for signs of illness and survival over a period of several days.

• Endpoint Analysis:

  • The primary endpoint is typically survival.

  • Secondary endpoints can include bacterial load in various organs (e.g., blood, spleen, liver), which is determined by plating organ homogenates and counting colony-forming units (CFUs).[15]

Data Interpretation and Future Directions

The data generated from these protocols will provide a comprehensive initial assessment of the antimicrobial potential of 4-(1-aminoethyl)-N-benzylbenzene-1-sulfonamide. A favorable profile would be characterized by:

• Low MIC and MBC values against a broad spectrum of bacterial pathogens.

• Low cytotoxicity towards mammalian cells, indicating a high therapeutic index.

• Significant efficacy in an in vivo model of infection.

Further studies should focus on understanding the structure-activity relationships of this compound class, optimizing its pharmacokinetic and pharmacodynamic properties, and elucidating its potential for resistance development.

References

• Cytotoxicity Assays as Predictors of the Safety and Efficacy of Antimicrobial Agents. (n.d.). SpringerLink. Retrieved February 18, 2026, from [Link]

• Sulfonamide: Mechanism of Action & Uses. (n.d.). Study.com. Retrieved February 18, 2026, from [Link]

• Kretschmer, D., Gekeler, C., & Wolz, C. (2023). Cytotoxicity Assays as Predictors of the Safety and Efficacy of Antimicrobial Agents. Methods in Molecular Biology, 2642, 123-146.
• Anand, P., Singh, B., & Singh, N. (2022). Sulfonamide drugs: structure, antibacterial property, toxicity, and biophysical interactions. Journal of Applied Toxicology, 42(1), 2-14.

• Preclinical models for antimicrobial compound efficacy in vivo assays. (n.d.). Vibiosphen. Retrieved February 18, 2026, from [Link]

• Sulfonamide. (2025, December 19). Massive Bio. Retrieved February 18, 2026, from [Link]

• Zipperer, A., Konnerth, M. C., & Peschel, A. (2023). Cytotoxicity Assays as Predictors of the Safety and Efficacy of Antimicrobial Agents. Methods in Molecular Biology, 2642, 123-146.

• LABORATORY METHODOLOGIES FOR BACTERIAL ANTIMICROBIAL SUSCEPTIBILITY TESTING. (n.d.). WOAH. Retrieved February 18, 2026, from [Link]

• Deck, D. H., & Winston, L. G. (n.d.). Sulfonamides, Trimethoprim, & Quinolones. AccessPharmacy. Retrieved February 18, 2026, from [Link]

• van der Meulen, J., Schouls, L. M., & van der Helm, W. J. (1995). Structure-activity relationships between antibacterial activities and physicochemical properties of sulfonamides. Journal of Antimicrobial Chemotherapy, 36(5), 757-768.

• Cytotoxicity Assays as Predictors of the Safety and Efficacy of Antimicrobial Agents. (2025, August 6). JoVE. Retrieved February 18, 2026, from [Link]

• (PDF) Antimicrobial sulfonamide drugs. (n.d.). ResearchGate. Retrieved February 18, 2026, from [Link]

• METHODOLOGIES FOR ANTIMICROBIAL SUSCEPTIBILITY TESTING. (n.d.). Retrieved February 18, 2026, from [Link]

• Bacterial Efficacy Models for Preclinical Research. (n.d.). IBT Bioservices. Retrieved February 18, 2026, from [Link]

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Application Notes &amp; Protocols: Developing a Robust Cell-Based Assay for Screening Novel Sulfonamide Compounds

Introduction

Sulfonamides, the first class of synthetic bacteriostatic antibiotics to be widely used, represent a landmark in medicinal chemistry.[1][2] Their continued relevance, particularly in combination therapies and for treating specific infections, necessitates the development of new derivatives to combat emerging antibiotic resistance.[3][4] The core mechanism of action for sulfonamides is the competitive inhibition of dihydropteroate synthase (DHPS), a crucial enzyme in the bacterial folate synthesis pathway.[1][4] This pathway is essential for the de novo synthesis of folic acid, a precursor required for nucleotide synthesis and, consequently, bacterial proliferation.[2][4] Crucially, humans lack this pathway and obtain folate through their diet, making the DHPS enzyme a highly selective and attractive antibacterial target.[4][5]

This application note provides a comprehensive, field-proven guide for researchers, scientists, and drug development professionals to design, validate, and implement a robust cell-based screening cascade for the identification and characterization of novel sulfonamide compounds. We move beyond a simple protocol, explaining the causal logic behind experimental choices to ensure the development of a self-validating system for generating high-quality, reproducible data.

Part 1: The Scientific Foundation - Targeting the Bacterial Folate Pathway

A successful screening assay is built upon a deep understanding of the biological target. Sulfonamides function by mimicking the natural substrate of the DHPS enzyme, para-aminobenzoic acid (PABA).[4][6] Due to this structural similarity, they bind to the enzyme's active site, preventing the condensation of PABA with 6-hydroxymethyl-7,8-dihydropterin pyrophosphate (DHPP) and halting the production of 7,8-dihydropteroate.[2][3] This blockade leads to a depletion of downstream tetrahydrofolate, the biologically active form of folic acid, which ultimately inhibits DNA and RNA synthesis and arrests bacterial growth.[1]

Caption: Workflow for the primary bacterial growth inhibition screen.

Protocol 2: Counter-Screen - Mammalian Cell Cytotoxicity Assay

To ensure that hit compounds are selective for bacteria and not broadly cytotoxic, a counter-screen against a mammalian cell line is essential. [7][8] Methodology

• Cell Culture: Culture a human cell line (e.g., HepG2, a liver carcinoma line) under standard conditions (37°C, 5% CO2) in a suitable medium like DMEM supplemented with 10% FBS.

• Cell Seeding: Seed the cells into a 96-well, tissue-culture treated plate at a pre-determined density (e.g., 5,000 cells/well) and allow them to adhere overnight.

• Compound Treatment: Replace the medium with fresh medium containing serial dilutions of the hit compounds. Incubate for 48-72 hours.

• Viability Measurement: Assess cell viability using an MTT or resazurin-based assay, which measures mitochondrial reductase activity. [9]5. Data Analysis: Calculate the CC50 (50% cytotoxic concentration) for each compound. A desirable hit will have a high CC50 (low toxicity) and a low IC50 (high antibacterial potency), resulting in a high selectivity index (SI = CC50 / IC50).

Part 4: Assay Validation and the Path to Trustworthy Data

A screening assay is only as good as its validation. [10][11]Rigorous validation ensures that the results are reproducible and reliable.

Key Validation Parameters

Parameter	Description	Acceptance Criteria
Z'-Factor	A statistical measure of assay quality, reflecting the separation between positive and negative controls.	Z' > 0.5
Signal-to-Background (S/B)	The ratio of the mean signal of the negative control to the mean signal of the positive control.	S/B ≥ 10
Reproducibility	Consistency of results across multiple plates and different days (inter- and intra-assay variability).	Coefficient of Variation (CV) < 15%
DMSO Tolerance	The highest concentration of DMSO that does not significantly affect cell growth.	Typically ≤ 0.5%

Reference for validation parameters.[10][12][13]

Caption: Logical workflow for hit identification and validation.

Part 5: Troubleshooting Common Assay Pitfalls

Even well-designed assays can encounter issues. Proactive troubleshooting is key to maintaining data quality. [14][15]

Problem	Potential Cause(s)	Recommended Solution(s)
High Well-to-Well Variability	Inconsistent cell seeding; Edge effects due to evaporation; Improper mixing of reagents.	Use a calibrated multichannel pipette or automated dispenser; Fill outer wells with sterile medium/PBS; Ensure thorough but gentle mixing of reagents. [14]
Low Z'-Factor (<0.5)	Controls not well separated; High variability in control wells.	Optimize positive control concentration; Check for contamination; Verify bacterial inoculum density.
No Inhibition by Positive Control	Inactive control compound; Resistant bacterial strain; Folate contamination in medium.	Use a fresh, validated stock of the positive control; Confirm strain susceptibility; Use fresh, high-purity minimal medium.

| "Edge Effect" | Increased evaporation in the outer wells of the plate leads to altered cell growth. [14]| Do not use the outer wells for experimental data; Fill outer wells with sterile water or PBS to create a humidity barrier; Use plates with moats. [15]|

Conclusion

Developing a cell-based assay for screening sulfonamides is a systematic process that integrates a clear understanding of the compound's mechanism of action with robust assay design and rigorous validation. By employing a primary whole-cell bacterial growth assay, followed by essential counter-screens for cytotoxicity and mechanism-of-action confirmation, researchers can build a reliable screening cascade. This structured approach, grounded in sound scientific principles, will confidently identify selective and potent hit compounds, paving the way for the development of the next generation of sulfonamide therapeutics.

References

• PDB-101. (n.d.). Folate Synthesis. Retrieved from [Link]

• Mahara, K., et al. (2023). Hypothetical Regulation of Folate Biosynthesis and Strategies for Folate Overproduction in Lactic Acid Bacteria. Preventive Nutrition and Food Science. Retrieved from [Link]

• Ribeiro, L. A., & Rodrigues, J. S. (2016). Utility of the Biosynthetic Folate Pathway for Targets in Antimicrobial Discovery. Molecules. Retrieved from [Link]

• Maynard, C., et al. (2018). A bacterial route for folic acid supplementation. BMC Biology. Retrieved from [Link]

• ResearchGate. (n.d.). Pathway of de novo bacterial biosynthesis of folate. Retrieved from [Link]

• Yun, M. K., et al. (2012). Catalysis and Sulfa Drug Resistance in Dihydropteroate Synthase. Science. Retrieved from [Link]

• Patsnap Synapse. (2024). What are DHPS inhibitors and how do they work?. Retrieved from [Link]

• Minato, Y., et al. (2018). The Structural and Functional Basis for Recurring Sulfa Drug Resistance Mutations in Staphylococcus aureus Dihydropteroate Synthase. Frontiers in Microbiology. Retrieved from [Link]

• Stogios, P. J., et al. (2022). Molecular mechanism of plasmid-borne resistance to sulfonamides. bioRxiv. Retrieved from [Link]

• Ballatore, C., et al. (2013). A Focused Screen Identifies Antifolates with Activity on Mycobacterium tuberculosis. PLoS ONE. Retrieved from [Link]

• Vipergen. (n.d.). Unlocking the Potential of Cell-Based Assays in Modern Scientific Research. Retrieved from [Link]

• Yokoi, A., et al. (2002). Profiling Novel Sulfonamide Antitumor Agents with Cell-based Phenotypic Screens and Array-based Gene Expression Analysis. Molecular Cancer Therapeutics. Retrieved from [Link]

• Shi, H., et al. (2007). A rapid assay for dihydropteroate synthase activity suitable for identification of inhibitors. Analytical Biochemistry. Retrieved from [Link]

• Skanda Life Sciences. (2024). Cell based assays – Assay Development and Validation. Retrieved from [Link]

• Precision For Medicine. (n.d.). Cell-Based Assays and Imaging. Retrieved from [Link]

• Antibodies.com. (2025). Cell-Based Assays Guide. Retrieved from [Link]

• Shi, H., et al. (2007). A rapid assay for dihydropteroate synthase activity suitable for identification of inhibitors. Analytical Biochemistry. Retrieved from [Link]

• Yokoi, A., et al. (2002). Profiling novel sulfonamide antitumor agents with cell-based phenotypic screens and array-based gene expression analysis. Molecular Cancer Therapeutics. Retrieved from [Link]

• da Cunha, E. F. F., et al. (2020). Identification of Active Compounds against Melanoma Growth by Virtual Screening for Non-Classical Human DHFR Inhibitors. Molecules. Retrieved from [Link]

• Gherbi, K., et al. (2008). Optimization and validation of a reporter gene assay for screening of phosphodiesterase inhibitors in a high throughput system. Journal of Biomolecular Screening. Retrieved from [Link]

• Al-Masoudi, N. A., et al. (2011). Synthesis and Cytotoxic Evaluation of Some Novel Sulfonamide Derivatives Against a Few Human Cancer Cells. DARU Journal of Pharmaceutical Sciences. Retrieved from [Link]

• van der Velden, D. L., et al. (2023). A novel antifolate suppresses growth of FPGS-deficient cells and overcomes methotrexate resistance. Life Science Alliance. Retrieved from [Link]

• Zhao, R., et al. (2014). Determinants of the activities of antifolates delivered into cells by folate-receptor-mediated endocytosis. Oncotarget. Retrieved from [Link]

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Application Note: 4-(1-Aminoethyl)-N-benzylbenzene-1-sulfonamide as a Versatile Chiral Precursor in Organic Synthesis

Abstract

This guide provides a detailed technical overview of 4-(1-aminoethyl)-N-benzylbenzene-1-sulfonamide, a bifunctional chiral building block with significant applications in medicinal chemistry and organic synthesis. We explore its structural attributes, focusing on the strategic utility of its two primary reactive sites: the chiral 1-aminoethyl group and the N-benzyl protected sulfonamide. This document furnishes researchers, scientists, and drug development professionals with detailed protocols for key synthetic transformations, including derivatization of the primary amine and deprotection of the sulfonamide. The causality behind experimental choices is elucidated, and workflows are presented to guide the rational design of complex molecular architectures, particularly those relevant to drug discovery programs targeting functionalities like carbonic anhydrases or requiring chiral amine scaffolds.[1][2]

Introduction: A Bifunctional Building Block of Strategic Value

Chiral amines and sulfonamides are privileged structural motifs in modern pharmaceuticals.[3][4] The benzenesulfonamide core, for instance, is the cornerstone of a wide range of therapeutics, including diuretics, anti-hyperglycemic agents, and carbonic anhydrase inhibitors.[1][5] Similarly, chiral amines are integral to a vast number of bioactive molecules, where stereochemistry dictates pharmacological efficacy and safety.[3]

4-(1-Aminoethyl)-N-benzylbenzene-1-sulfonamide emerges as a precursor of significant strategic value by integrating these two key pharmacophores within a single, versatile molecule. Its structure offers two orthogonal points for chemical modification:

• A Chiral Primary Amine: The (1-aminoethyl) moiety provides a nucleophilic primary amine at a stereogenic center. This allows for the diastereoselective synthesis of a wide array of derivatives, making it an invaluable tool for building libraries of chiral compounds.

• A Protected Sulfonamide: The sulfonamide nitrogen is protected by a benzyl (Bn) group. This is a critical feature, as primary sulfonamides possess an acidic N-H bond that can complicate reactions at other sites.[6] The benzyl group acts as a stable, temporary mask, which can be selectively removed at a later synthetic stage to unveil the primary sulfonamide (R-SO₂NH₂), a potent hydrogen bond donor and a key functional group for interacting with biological targets like carbonic anhydrase.[1][7]

This application note will detail the practical methodologies for leveraging this precursor's unique bifunctionality in multi-step synthetic sequences.

Physicochemical Properties and Safety

Proper handling of all chemical reagents is paramount for laboratory safety. The following data is provided for reference.

Table 1: Physicochemical and Safety Data

Property	Value	Source
IUPAC Name	4-(1-aminoethyl)-N-benzylbenzene-1-sulfonamide	N/A
Molecular Formula	C₁₅H₁₈N₂O₂S	Inferred
Molecular Weight	290.38 g/mol	Inferred
GHS Hazard Statements	Harmful if swallowed, Causes skin irritation, Causes serious eye irritation, May cause respiratory irritation.[8][9]	PubChem[8][9]
GHS Pictograms	GHS07 (Exclamation Mark)	PubChem[8][9]

Safety & Handling: Researchers should consult the full Safety Data Sheet (SDS) from the vendor before use. Handle the compound in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. Avoid inhalation of dust and contact with skin and eyes.[10][11][12]

Core Synthetic Applications & Protocols

The synthetic utility of 4-(1-aminoethyl)-N-benzylbenzene-1-sulfonamide stems from the ability to selectively functionalize its two key moieties.

Derivatization of the Chiral Primary Amine

The nucleophilic primary amine is the most accessible reactive handle for initial modifications. Standard C-N bond-forming reactions can be employed to introduce a wide variety of substituents, leveraging the inherent chirality of the starting material.

Diagram 1: Key derivatization pathways for the primary amine group.

Protocol 3.1.1: Synthesis of N-Acyl Derivatives (Amides)

This protocol describes the formation of an amide bond, a cornerstone of peptide synthesis and a common linkage in pharmaceuticals.

• Rationale: The reaction of the primary amine with an activated carboxylic acid derivative, such as an acyl chloride, is a robust and high-yielding transformation. The use of a non-nucleophilic base, like triethylamine (TEA) or pyridine, is crucial to scavenge the HCl byproduct, which would otherwise protonate the starting amine, rendering it unreactive.[13][14]

• Step-by-Step Protocol:

  • Dissolve 4-(1-aminoethyl)-N-benzylbenzene-1-sulfonamide (1.0 eq) in an anhydrous aprotic solvent such as Dichloromethane (DCM) or Tetrahydrofuran (THF) (approx. 0.1 M concentration) in a round-bottom flask under an inert atmosphere (N₂ or Ar).

  • Cool the solution to 0 °C in an ice bath.

  • Add a tertiary amine base, such as triethylamine (1.2 eq), and stir for 5 minutes.

  • Add the desired acyl chloride (1.1 eq) dropwise to the stirred solution.

  • Allow the reaction to warm to room temperature and stir for 2-16 hours, monitoring progress by Thin Layer Chromatography (TLC).

  • Upon completion, quench the reaction by adding saturated aqueous NaHCO₃ solution.

  • Transfer the mixture to a separatory funnel and extract the aqueous layer with the organic solvent (e.g., DCM) three times.

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography (e.g., silica gel, using a hexane/ethyl acetate gradient) to yield the pure N-acyl derivative.

The N-Benzylsulfonamide: A Removable Protecting Group

The N-benzyl group is a robust protecting group, stable to many reaction conditions used to modify the primary amine.[6] Its removal is key to accessing the primary sulfonamide, a critical step in synthesizing many targeted therapeutics.

Causality of the Deprotection Challenge: While standard palladium-catalyzed hydrogenolysis is a common method for cleaving benzyl amines, N-benzyl sulfonamides can be notoriously resistant to these conditions.[7][15] This reduced reactivity is attributed to the electronic effects of the adjacent sulfonyl group. A more reliable strategy involves a two-step sequence that circumvents this issue.

Diagram 2: Recommended workflow for N-benzyl group deprotection.

Protocol 3.2.1: Two-Step N-Benzyl Deprotection

This protocol first protects the more reactive primary amine before proceeding with the challenging debenzylation of the sulfonamide.

• Step A: Boc Protection of the Primary Amine

  • Dissolve the starting precursor (1.0 eq) and triethylamine (1.5 eq) in THF.

  • Add a solution of di-tert-butyl dicarbonate (Boc₂O, 1.2 eq) in THF dropwise at room temperature.

  • Stir the mixture for 12-24 hours until TLC analysis indicates complete consumption of the starting material.

  • Concentrate the reaction mixture in vacuo.

  • Redissolve the residue in ethyl acetate and wash sequentially with 1M HCl, saturated NaHCO₃, and brine.

  • Dry the organic layer over Na₂SO₄, filter, and evaporate the solvent to yield the Boc-protected intermediate, which is often used in the next step without further purification.

• Step B: Hydrogenolytic Cleavage of the N-Benzyl Group

  • Dissolve the Boc-protected intermediate from Step A in a suitable solvent like methanol or ethanol.

  • Carefully add Palladium on carbon (10% Pd/C, ~10 mol%) to the solution.

  • Place the reaction vessel under an atmosphere of hydrogen gas (H₂), typically using a balloon or a Parr hydrogenator apparatus (1-3 atm pressure).

  • Stir the reaction vigorously at room temperature for 16-48 hours. Monitor the reaction by TLC or LC-MS.

  • Once the reaction is complete, carefully filter the mixture through a pad of Celite® to remove the palladium catalyst. Caution: Pd/C can be pyrophoric; do not allow the filter cake to dry completely in the air.

  • Rinse the filter cake with the reaction solvent.

  • Combine the filtrates and concentrate under reduced pressure to yield the debenzylated product, 4-(1-(tert-butoxycarbonylamino)ethyl)benzene-1-sulfonamide. The Boc group can be subsequently removed under acidic conditions (e.g., TFA in DCM) if the primary amine is desired.[15]

Integrated Synthetic Strategy: A Logical Workflow

The true power of this precursor is realized in multi-step syntheses where both functional groups are strategically manipulated. The choice of which group to react first is a key decision in the synthetic design.

Diagram 3: Logical workflow for strategic synthesis planning.

Expert Insight: The choice between Path A and Path B is dictated by the functional groups being introduced onto the amine. If the new substituent (R-group) is sensitive to reductive conditions (e.g., contains double bonds, nitro groups, or certain halides), Path B is preferable. Path A is more step-economical if the desired substituent is stable under hydrogenolysis conditions.

Conclusion

4-(1-Aminoethyl)-N-benzylbenzene-1-sulfonamide is a highly valuable and versatile precursor for the synthesis of complex, chiral molecules. Its bifunctional nature allows for sequential and strategic modifications of its primary amine and protected sulfonamide moieties. By providing orthogonal reactive handles, it enables the construction of diverse molecular scaffolds relevant to drug discovery and development. The protocols and strategic workflows detailed in this guide offer a robust framework for researchers to effectively incorporate this building block into their synthetic programs, facilitating the efficient creation of novel chemical entities with high potential for biological activity.

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• ResearchGate. (n.d.). Synthesis and Use of Chiral Sulfinamides | Request PDF. Retrieved from [Link]

• Aota, Y., Kano, T., & Maruoka, K. (2019). Asymmetric Synthesis of Chiral Sulfoximines via the S-Arylation of Sulfinamides. Journal of the American Chemical Society, 141(48), 19263–19268. Retrieved from [Link]

• Davis, F. A., McCauley Jr., J. P., & Harakal, M. E. (1989). Chiral sulfamides: synthesis of optically active 2-sulfamyloxaziridines. High enantioselectivity in the asymmetric oxidation of sulfides to sulfoxides. The Journal of Organic Chemistry, 54(10), 2251–2255. Retrieved from [Link]

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experimental protocol for assessing 4-(1-aminoethyl)-N-benzylbenzene-1-sulfonamide cytotoxicity

An In-Depth Guide to the Cytotoxic Assessment of 4-(1-aminoethyl)-N-benzylbenzene-1-sulfonamide

Introduction: Contextualizing the Cytotoxicity Assessment of a Novel Sulfonamide Compound

The sulfonamide functional group is a cornerstone in medicinal chemistry, forming the structural basis for a wide array of therapeutic agents.[1] While historically recognized for their antimicrobial properties, which stem from the competitive inhibition of dihydropteroate synthetase in the bacterial folic acid pathway, contemporary research has unveiled their significant potential as anticancer agents.[1][2][3] Novel sulfonamide derivatives have demonstrated the ability to inhibit critical cancer-related processes by targeting enzymes like carbonic anhydrases, matrix metalloproteinases (MMPs), and receptor tyrosine kinases such as VEGFR-2 and EGFR.[4][5][6] Furthermore, many have been shown to selectively induce apoptosis and block the cell cycle in cancer cells, making them promising candidates for oncological drug development.[4]

This application note provides a comprehensive experimental framework for assessing the in vitro cytotoxicity of a specific novel compound, 4-(1-aminoethyl)-N-benzylbenzene-1-sulfonamide. Determining a compound's effect on cell viability is a critical early step in the drug discovery pipeline, offering essential insights into its therapeutic potential and potential toxicity.[7][8] This guide moves beyond a single-endpoint assay, advocating for a multi-parametric approach to generate a more complete and mechanistically informative cytotoxicity profile. We will detail robust protocols for evaluating metabolic activity, cell membrane integrity, and the induction of apoptosis, thereby providing researchers with a validated workflow to characterize the cellular impact of this and other related small molecules.

Section 1: Foundational Principles of a Multi-Parametric Cytotoxicity Assessment

A thorough understanding of a compound's cytotoxic effects requires interrogating multiple cellular health indicators. Relying on a single assay can be misleading, as different compounds can induce cell death through distinct biochemical pathways. A robust assessment, therefore, integrates several methods to build a cohesive narrative of the compound's mechanism of action.

• Metabolic Viability Assays: These assays quantify the metabolic activity of a cell population, which is directly proportional to the number of viable cells. A common method involves measuring the intracellular concentration of ATP (adenosine triphosphate), the cell's primary energy currency.[9] A reduction in ATP levels is a hallmark of metabolic compromise and an early indicator of cytotoxicity.

• Membrane Integrity Assays: The integrity of the plasma membrane is essential for cell survival. Assays that detect membrane compromise are powerful tools for measuring cytotoxic events leading to necrosis or late-stage apoptosis. These methods often use fluorescent dyes that are excluded from healthy cells but can enter and bind to the DNA of cells with damaged membranes.[9]

• Apoptosis Assays: Apoptosis, or programmed cell death, is a key mechanism by which anti-cancer agents eliminate malignant cells.[5] This pathway is executed by a family of proteases called caspases. Measuring the activity of key effector caspases, such as caspase-3 and caspase-7, provides a specific and sensitive readout for the induction of apoptosis.[9]

By combining these three pillars of assessment, researchers can distinguish between cytostatic effects (inhibition of proliferation), cytotoxic effects (cell death), and the specific mode of cell death (e.g., necrosis vs. apoptosis).

Caption: Interrogating different stages of cell health and death with specific assays.

Section 2: Experimental Design and Pre-Protocol Planning

Thoughtful experimental design is paramount for generating reproducible and meaningful cytotoxicity data. The following considerations must be addressed before initiating any cell-based assays.

Compound Solubilization and Vehicle Control

4-(1-aminoethyl)-N-benzylbenzene-1-sulfonamide, like many small organic molecules, will likely require solubilization in an organic solvent before being diluted in cell culture media.

• Solvent Selection: Dimethyl sulfoxide (DMSO) is the most common choice due to its high solubilizing capacity and relatively low toxicity at low concentrations.

• Stock Solution: Prepare a high-concentration stock solution (e.g., 10-50 mM) in 100% DMSO. Aliquot and store at -20°C or -80°C to avoid repeated freeze-thaw cycles.

• Vehicle Control: It is absolutely critical to include a "vehicle control" in every experiment. This control consists of cells treated with the highest concentration of DMSO used in the experiment (typically ≤0.5% v/v) but without the compound. This ensures that any observed cytotoxicity is due to the compound itself and not the solvent.

Cell Line Selection

The choice of cell lines should be guided by the research question. Given that many sulfonamides exhibit anticancer properties, a panel of cancer cell lines is appropriate.[4]

• Cancer Cell Lines: A common starting panel could include cell lines from different cancer types, such as:

  • MCF-7: Estrogen-receptor-positive breast adenocarcinoma.

  • MDA-MB-231: Triple-negative breast adenocarcinoma.[10]

  • HCT-116: Colorectal carcinoma.[5]

  • HepG-2: Hepatocellular carcinoma.[5]

  • A549: Lung carcinoma.

• Non-Cancerous Control Line: To assess the compound's selectivity for cancer cells, it is crucial to include a non-malignant cell line in parallel.[5] Examples include:

  • HEK-293: Human embryonic kidney cells.[11]

  • WI-38: Human fetal lung fibroblasts.[5] A compound with a significantly lower potency (higher IC50) against a non-cancerous line is considered to have a favorable selectivity index.

Dose-Response Range and Exposure Time

Cytotoxicity should be assessed over a wide range of concentrations to establish a dose-response relationship and calculate the half-maximal inhibitory concentration (IC50).

• Concentration Range: A typical approach is to use a serial dilution series. For a novel compound, a broad starting range from 0.1 µM to 100 µM is advisable.[12]

• Exposure Time: The duration of compound exposure can significantly impact the results. Standard time points for initial screening are 24, 48, and 72 hours.[6][12]

Section 3: Step-by-Step Experimental Protocols

The following protocols describe a multiplexed workflow using a 96-well plate format, allowing for the sequential measurement of cytotoxicity (membrane integrity) and viability (metabolic activity) from the same wells. A separate plate should be used for the apoptosis assay.

Caption: Overall experimental workflow from cell seeding to data analysis.

Protocol 3.1: Cell Seeding and Treatment

• Cell Culture: Culture chosen cell lines according to supplier recommendations (e.g., ATCC) until they reach ~80% confluency.

• Cell Seeding: Trypsinize, count, and dilute the cells to the appropriate seeding density (determined empirically for each cell line to ensure they are in a logarithmic growth phase at the end of the experiment). Seed 100 µL of cell suspension per well into clear-bottomed, white-walled 96-well plates for luminescence/fluorescence assays.

• Incubation: Incubate the plates for 18-24 hours at 37°C in a 5% CO2 humidified incubator to allow for cell attachment.

• Compound Dilution: Prepare a 2X working concentration series of the sulfonamide compound by diluting the DMSO stock in complete culture medium. Also prepare 2X solutions for the vehicle control (medium with DMSO) and a positive control (e.g., 10 µM Staurosporine or Doxorubicin).

• Cell Treatment: Carefully remove 100 µL of medium from each well and add 100 µL of the appropriate 2X compound or control solution to achieve a 1X final concentration.

• Incubation: Return plates to the incubator for the desired exposure times (e.g., 24, 48, 72 hours).

Protocol 3.2: Multiplexed Cytotoxicity and Viability Assay

This protocol uses Promega's CellTox™ Green and CellTiter-Glo® 2.0 assays as an example.

• Equilibration: Remove the plate from the incubator and allow it to equilibrate to room temperature for 30 minutes.

• Cytotoxicity Measurement (Membrane Integrity):

  • Add 15 µL of CellTox™ Green Reagent to each well.

  • Place the plate on an orbital shaker for 2 minutes at 500 rpm to ensure mixing.

  • Incubate for 15 minutes at room temperature, protected from light.

  • Measure fluorescence using a plate reader with appropriate filters (e.g., 485nm excitation, 520nm emission).

• Viability Measurement (Metabolic Activity):

  • Add 100 µL of CellTiter-Glo® 2.0 Reagent to each well.

  • Place the plate on an orbital shaker for 2 minutes at 500 rpm to lyse the cells and stabilize the luminescent signal.

  • Incubate for 10 minutes at room temperature, protected from light.

  • Measure luminescence using a plate reader.

Protocol 3.3: Apoptosis Assay (Separate Plate)

This protocol uses Promega's Caspase-Glo® 3/7 Assay as an example.

• Equilibration: Using a parallel plate prepared and treated as in Protocol 3.1, remove it from the incubator and allow it to equilibrate to room temperature for 30 minutes.

• Reagent Addition: Add 100 µL of the Caspase-Glo® 3/7 Reagent to each well.

• Mixing: Briefly mix the contents of the wells by placing the plate on an orbital shaker for 30 seconds at 300-500 rpm.

• Incubation: Incubate the plate at room temperature for 1 to 2 hours, protected from light.

• Measurement: Measure the resulting luminescence using a plate reader.

Section 4: Data Analysis and Interpretation

• Data Normalization:

  • Percent Viability (from CellTiter-Glo®):

    • % Viability = [(Luminescence_Sample - Luminescence_Background) / (Luminescence_Vehicle - Luminescence_Background)] * 100

    • (Background is wells with medium only)

  • Percent Cytotoxicity (from CellTox™ Green):

    • % Cytotoxicity = [(Fluorescence_Sample - Fluorescence_Vehicle) / (Fluorescence_MaxKill - Fluorescence_Vehicle)] * 100

    • (Max Kill control is cells treated with a lysis agent)

• Dose-Response Curves & IC50 Calculation:

  • Plot the normalized data (e.g., % Viability) against the logarithm of the compound concentration.

  • Use a non-linear regression model (e.g., four-parameter logistic curve) in software like GraphPad Prism or R to fit the data and calculate the IC50 value. The IC50 is the concentration of the compound that reduces the measured response by 50%.

Data Presentation

Summarize the calculated IC50 values in a clear, structured table for easy comparison across different cell lines and time points.

Cell Line	Assay Type	24h IC50 (µM)	48h IC50 (µM)	72h IC50 (µM)
MCF-7	Viability (ATP)	Value	Value	Value
Apoptosis (Caspase)	EC50	EC50	EC50
MDA-MB-231	Viability (ATP)	Value	Value	Value
Apoptosis (Caspase)	EC50	EC50	EC50
HEK-293	Viability (ATP)	Value	Value	Value
Apoptosis (Caspase)	EC50	EC50	EC50

Synthesizing the Results

• Potency & Selectivity: A low IC50 value indicates high potency. Compare the IC50 values between cancer cell lines and the non-cancerous control to determine the selectivity index (SI = IC50_non-cancerous / IC50_cancerous). A higher SI is desirable.

• Mechanism of Action: Correlate the data from the different assays. If a decrease in viability (ATP levels) is accompanied by a significant increase in caspase-3/7 activity and a delayed increase in membrane permeability, it strongly suggests that 4-(1-aminoethyl)-N-benzylbenzene-1-sulfonamide induces cell death via apoptosis. Conversely, a rapid increase in membrane permeability without significant caspase activation would point towards a necrotic mechanism.

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• Sulfonamides : A Novel Approach For Antimicrobial Chemotherapy. (n.d.). PharmaTutor. [Link]

• Synthesis, characterization and antimicrobial activity of 4-aminobenzenesulphonamide derivative by using phenylhydrazine. (n.d.). International Journal of Pharmacy and Pharmaceutical Sciences. [Link]

• The Effect of the EGFR - Targeting Compound 3-[(4-Phenylpyrimidin-2-yl) Amino] Benzene-1-Sulfonamide (13f) against Cholangiocarcinoma Cell Lines. (2021). Asian Pacific Journal of Cancer Prevention. [Link]

Sources

• 1. Sulfonamide drugs: structure, antibacterial property, toxicity, and biophysical interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Sulfonamides : A Novel Approach For Antimicrobial Chemotherapy – Biosciences Biotechnology Research Asia [biotech-asia.org]
• 3. pharmacyjournal.org [pharmacyjournal.org]
• 4. Synthesis and Cytotoxic Evaluation of Some Novel SulfonamideDerivativesAgainst a Few Human Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. The Effect of the EGFR - Targeting Compound 3-[(4-Phenylpyrimidin-2-yl) Amino] Benzene-1-Sulfonamide (13f) against Cholangiocarcinoma Cell Lines [journal.waocp.org]
• 7. In Vitro Cytotoxicity Assays [lnhlifesciences.org]
• 8. kosheeka.com [kosheeka.com]
• 9. pharmatest.com [pharmatest.com]
• 10. Cytotoxic activity of some novel sulfonamide derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Newly synthesized sulfonamide derivatives explored for DNA binding, enzyme inhibitory, and cytotoxicity activities: a mixed computational and experimental analyses - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 12. tandfonline.com [tandfonline.com]

Application Note: Solubilization &amp; Handling of 4-(1-aminoethyl)-N-benzylbenzene-1-sulfonamide for In Vitro Assays

Executive Summary

This guide details the protocol for dissolving and maintaining 4-(1-aminoethyl)-N-benzylbenzene-1-sulfonamide in solution for cellular and enzymatic assays.[1] This compound presents a specific solubility challenge: it possesses a lipophilic N-benzyl sulfonamide core (driving poor aqueous solubility) alongside a polar, basic 1-aminoethyl tail.[1]

Successful application requires a "Solvent-Shift" strategy—dissolving the hydrophobic free base in an organic solvent (DMSO) before controlled dilution into aqueous media.[1][2] This protocol minimizes the risk of compound precipitation ("crashing out"), which is the leading cause of false-negative IC50 data in sulfonamide screens.

Physicochemical Assessment & Solvent Strategy

Before handling, we must analyze the molecule's competing properties to select the correct vehicle.

Feature	Chemical Moiety	Impact on Solubility
Hydrophobicity	N-benzylbenzene ring	High. Drastically reduces water solubility.[1] Requires organic solvent (DMSO/DMF).[1]
Basicity	1-aminoethyl group	Moderate. The primary amine ( ) is protonated at pH 7.4, aiding solubility slightly, but often insufficient to overcome the benzyl group's lipophilicity in neutral buffers.
Acidity	Sulfonamide (-SO₂NH-)	Low. The N-substitution removes the most acidic proton, leaving the molecule largely neutral/lipophilic at physiological pH.[1]

The Verdict: Water or PBS alone will likely fail, resulting in a suspension rather than a solution. Anhydrous DMSO (Dimethyl Sulfoxide) is the required primary solvent.

Protocol A: Preparation of 10 mM Stock Solution

Objective: Create a stable, high-concentration master stock free of micro-precipitates.

Reagents & Equipment[3][4][5][6]

• Compound: 4-(1-aminoethyl)-N-benzylbenzene-1-sulfonamide (store desiccated at -20°C).[1]

• Solvent: DMSO, Anhydrous (≥99.9%, cell culture grade). Note: Avoid ethanol; it evaporates too quickly, altering concentration.

• Vessels: Amber glass vials (borosilicate) or polypropylene microcentrifuge tubes.

Workflow Diagram

The following logic ensures compound integrity during solubilization.

Figure 1: Critical path for generating a stable stock solution. Note the sonication step, which is essential for breaking crystal lattices in sulfonamides.

Step-by-Step Procedure

• Equilibration: Allow the compound vial to warm to room temperature before opening to prevent water condensation (sulfonamides are hygroscopic).

• Weighing: Weigh approximately 2–5 mg of powder. Record the exact mass (e.g., 2.4 mg).

• Calculation: Use the molecular weight (MW ≈ 290.38 g/mol ) to calculate the DMSO volume required for a 10 mM stock.

  • Formula:

    [1]

• Dissolution: Add the calculated volume of DMSO.

  • Critical Step: Vortex vigorously for 30 seconds. If particles persist, sonicate in a water bath at 37°C for 5 minutes.

• Validation: Hold the vial up to a light source. The liquid must be strictly clear. Any turbidity indicates saturation; dilute to 5 mM if necessary.

• Storage: Aliquot into single-use volumes (e.g., 50 µL) to avoid freeze-thaw cycles. Store at -20°C.

Protocol B: Serial Dilution for In Vitro Assays

Objective: Dilute the stock into culture media without shocking the compound out of solution.

The "Solvent Shock" Risk: Directly adding 100% DMSO stock to aqueous media often causes immediate precipitation at the injection site. We use an Intermediate Dilution Step .

Dilution Scheme Diagram

Figure 2: Two-step dilution strategy to mitigate precipitation shock.

Procedure

• Define Limits: Most mammalian cells tolerate 0.1% to 0.5% DMSO .[2] Ensure your final concentration does not exceed this.

• Preparation of 100x Intermediate:

  • Dilute the 10 mM DMSO stock 1:100 into the assay medium (or PBS).

  • Result: 100 µM compound in 1% DMSO.

  • Observation: Check for cloudiness immediately. If cloudy, the compound is insoluble at 100 µM in aqueous buffer. You may need to lower your testing range.

• Final Application:

  • Add the Intermediate solution 1:10 to the cells.

  • Final Result: 10 µM compound in 0.1% DMSO.

Troubleshooting & QC Data

If you observe variability in your IC50 curves, perform this simple "Nephelometry Check" before blaming the biology.

Observation	Diagnosis	Corrective Action
Visible white flakes	Gross Precipitation	Reduce stock concentration to 5 mM. Sonicate longer.
Hazy/Milky solution	Micro-precipitation	The compound is crashing upon contact with water. Use the "Intermediate Dilution" method described above.
Yellowing over time	Oxidation	Amines can oxidize. Ensure stock is stored dark and desiccated. Discard if >3 months old.
Cytotoxicity in controls	Solvent Toxicity	Your cells are sensitive to DMSO.[3][4] Lower final DMSO to <0.1% or include a "Vehicle Only" control to normalize data.

References

• NCATS Assay Guidance Manual. Compound Management and Solubility. (Guidance on DMSO limits and solubility profiling). Available at: [Link]

Sources

• 1. chembk.com [chembk.com]
• 2. lifetein.com [lifetein.com]
• 3. researchgate.net [researchgate.net]
• 4. DMSO usage in cell culture - Cell Biology [protocol-online.org]

Technical Notes & Optimization

Technical Support Center: Synthesis of 4-(1-aminoethyl)-N-benzylbenzene-1-sulfonamide

Welcome to the dedicated technical support guide for the synthesis of 4-(1-aminoethyl)-N-benzylbenzene-1-sulfonamide. This document is designed for chemistry professionals engaged in pharmaceutical and materials science research. Here, we move beyond simple protocols to dissect the intricacies of the synthesis, focusing on robust troubleshooting and yield optimization strategies. Our goal is to empower you with the causal understanding needed to navigate experimental challenges effectively.

I. Overview of the Synthetic Strategy

The most reliable and scalable synthesis of 4-(1-aminoethyl)-N-benzylbenzene-1-sulfonamide is achieved through a two-stage process. This approach ensures high purity of intermediates and provides clear checkpoints for reaction monitoring and troubleshooting.

• Stage 1: Sulfonamide Formation. Reaction of 4-acetylbenzenesulfonyl chloride with benzylamine to form the key ketone intermediate, 4-acetyl-N-benzylbenzene-1-sulfonamide.

• Stage 2: Reductive Amination. Conversion of the ketone intermediate to the target primary amine via reductive amination.

This guide is structured to address potential issues in each of these critical stages.

dot

Caption: Overall two-stage synthetic workflow.

II. Troubleshooting Guide: Stage 1 (Ketone Synthesis)

Problem Area: Low yield or purity in the synthesis of 4-acetyl-N-benzylbenzene-1-sulfonamide.

This initial step is crucial; impurities or low yields here will invariably compromise the entire synthesis. The primary reaction involves the nucleophilic attack of benzylamine on the electrophilic sulfur of the sulfonyl chloride.[1]

Q1: My reaction yields are consistently low, and I recover a significant amount of unreacted benzylamine. What is the likely cause?

A1: This strongly suggests that your sulfonyl chloride reagent has degraded. 4-acetylbenzenesulfonyl chloride is highly susceptible to hydrolysis, especially if stored improperly or exposed to atmospheric moisture.[2]

• Causality: Sulfonyl chlorides react readily with water to form the corresponding sulfonic acid (4-acetylbenzenesulfonic acid). This sulfonic acid is unreactive towards the amine under these conditions, leading to incomplete conversion.[3]

• Diagnostic Steps:

  • Check the appearance of your sulfonyl chloride. It should be a crisp, crystalline solid. A sticky or clumpy appearance suggests hydrolysis.

  • Analyze the crude reaction mixture by LC-MS or TLC. The presence of a highly polar, water-soluble byproduct corresponding to the mass of the sulfonic acid is a definitive indicator.

• Solutions:

  • Reagent Quality: Use a fresh bottle of 4-acetylbenzenesulfonyl chloride or purify the existing stock by recrystallization if possible.

  • Anhydrous Conditions: Ensure all glassware is oven-dried or flame-dried before use. Use anhydrous solvents (e.g., dry Dichloromethane or THF). Perform the reaction under an inert atmosphere (Nitrogen or Argon) to exclude moisture.[2]

Q2: My TLC/LC-MS shows a significant, less-polar byproduct that I cannot identify. What could this be?

A2: You are likely observing the formation of the di-sulfonated byproduct, where a second molecule of sulfonyl chloride has reacted with the nitrogen of the newly formed sulfonamide.

• Causality: While the sulfonamide nitrogen is significantly less nucleophilic than the starting benzylamine, over-sulfonylation can occur, particularly if there is a localized excess of the sulfonyl chloride or if the reaction is run at elevated temperatures.[2]

• Diagnostic Steps: The byproduct will have a mass corresponding to the addition of another 4-acetylbenzenesulfonyl group. It will be significantly less polar than your desired product on silica gel TLC.

• Solutions:

  • Stoichiometry Control: Instead of adding the amine to the sulfonyl chloride, use a reverse addition. Prepare a solution of the sulfonyl chloride and add it dropwise to a stirred solution of the benzylamine and a non-nucleophilic base (e.g., triethylamine or pyridine). This maintains an excess of the amine throughout the reaction, favoring the formation of the mono-sulfonamide.[4]

  • Temperature Control: Run the reaction at a lower temperature (0 °C to room temperature) to increase selectivity and minimize side reactions.[2]

III. Troubleshooting Guide: Stage 2 (Reductive Amination)

Problem Area: Low conversion or byproduct formation during the conversion of the ketone to the primary amine.

This step involves the formation of an intermediate imine (or iminium ion), which is then reduced to the amine.[5] The success of this reaction hinges on the delicate balance between imine formation and the reduction of both the ketone and the imine.

Q1: My primary product is the alcohol, 4-(1-hydroxyethyl)-N-benzylbenzene-1-sulfonamide. How can I prevent this?

A1: This is a classic problem in reductive amination. It occurs when the reducing agent reduces the starting ketone faster than the imine is formed and subsequently reduced. This is especially common with powerful, unselective reducing agents like sodium borohydride (NaBH₄).[5][6]

• Causality: Sodium borohydride is a potent hydride donor capable of rapidly reducing aldehydes and ketones.[7] If imine formation is slow (due to sterics, electronics, or non-optimal pH), the ketone reduction will dominate.

• Solutions:

  • Use a More Selective Reducing Agent: The best practice is to use a milder, more selective hydride donor. Sodium cyanoborohydride (NaBH₃CN) and sodium triacetoxyborohydride (NaBH(OAc)₃ or STAB) are ideal choices.[5][6] These reagents are less reactive towards ketones at neutral or slightly acidic pH but will efficiently reduce the protonated iminium ion intermediate.[5]

  • Control the pH: Imine formation is catalyzed by mild acid (optimally pH 4-5).[8] Adding a catalytic amount of acetic acid can accelerate imine formation, tipping the kinetic balance away from ketone reduction.

  • Adopt a Two-Step, One-Pot Procedure: If using NaBH₄ is unavoidable, first allow the imine to form completely before adding the reducing agent. Dissolve the ketone and the ammonia source (e.g., ammonium acetate) in a suitable solvent (like methanol) and stir for 1-2 hours at room temperature to form the imine in situ. Then, cool the mixture to 0 °C and add the NaBH₄ portion-wise.[9]

dot

Caption: Competing reactions in reductive amination.

Q2: The reaction is very slow, and I have a high percentage of unreacted ketone even after extended reaction times. What should I do?

A2: This indicates that the rate-limiting step, imine formation, is being inhibited.

• Causality: Imine formation is a reversible equilibrium reaction. The removal of water or a sufficiently acidic environment is necessary to drive the reaction forward.[10]

• Solutions:

  • Add a Dehydrating Agent: Incorporating molecular sieves (3Å or 4Å) into the reaction mixture can sequester the water formed during imine formation, driving the equilibrium towards the product.[10]

  • Optimize pH: As mentioned, a slightly acidic medium (pH 4-5) is optimal. If the medium is too basic or strictly neutral, the reaction can be sluggish. Add 1-2 equivalents of acetic acid to the reaction mixture.[9]

  • Increase Temperature: Gently warming the reaction (e.g., to 40-50 °C) can increase the rate of imine formation, but this should be done cautiously as it can also promote side reactions. Monitor by TLC.

IV. Frequently Asked Questions (FAQs)

Q: Which reducing agent is best for this synthesis? A: For a one-pot procedure, sodium triacetoxyborohydride (STAB) is often the superior choice due to its mildness and high selectivity for iminiums over ketones.[6] Sodium cyanoborohydride (NaBH₃CN) is also excellent but introduces cyanide waste streams, which may be a concern.[5] Sodium borohydride (NaBH₄) is cheaper but best used in a two-step approach to avoid reducing the ketone.[9]

Reagent	Abbreviation	Relative Reactivity	Optimal pH	Key Advantages
Sodium Borohydride	NaBH₄	High	7-10	Inexpensive, powerful
Sodium Cyanoborohydride	NaBH₃CN	Moderate	3-6	Selective for iminiums, stable in acid
Sodium Triacetoxyborohydride	STAB, NaBH(OAc)₃	Low	4-6	Highly selective, non-toxic byproducts

Q: What is the best solvent for the reductive amination step? A: The choice depends on the reducing agent. For STAB, non-protic solvents like 1,2-dichloroethane (DCE) or tetrahydrofuran (THF) are preferred.[9] For NaBH₃CN and NaBH₄, protic solvents like methanol or ethanol are ideal as they can participate in the reaction mechanism and help with solubility.[8]

Q: How can I effectively monitor the progress of these reactions? A: Thin-Layer Chromatography (TLC) is the most convenient method. Use a mobile phase like 30-50% ethyl acetate in hexanes. The starting ketone will be less polar than the final amine product. The sulfonic acid byproduct (from Stage 1) will remain at the baseline. Staining with potassium permanganate or ninhydrin (for the final amine) can aid visualization.

V. Recommended Experimental Protocols

Protocol 1: Synthesis of 4-acetyl-N-benzylbenzene-1-sulfonamide (Ketone)

• To an oven-dried round-bottom flask under a nitrogen atmosphere, add benzylamine (1.0 eq) and triethylamine (1.2 eq).

• Dissolve the components in anhydrous dichloromethane (approx. 0.2 M concentration relative to benzylamine).

• Cool the stirred solution to 0 °C in an ice bath.

• In a separate flask, dissolve 4-acetylbenzenesulfonyl chloride (1.05 eq) in a minimal amount of anhydrous dichloromethane.

• Add the sulfonyl chloride solution dropwise to the cooled amine solution over 20-30 minutes.

• After the addition is complete, allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC until the benzylamine is consumed.

• Upon completion, quench the reaction with water. Dilute with more dichloromethane and transfer to a separatory funnel.

• Wash the organic layer sequentially with 1M HCl, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product, which can be purified by recrystallization from ethanol or by column chromatography.[4]

Protocol 2: Reductive Amination to Synthesize Final Product

• To a round-bottom flask, add the ketone intermediate (1.0 eq), ammonium acetate (10 eq), and methanol (to approx. 0.1 M).

• Stir the mixture at room temperature for 1 hour to facilitate imine formation.

• Cool the mixture to 0 °C in an ice bath.

• Add sodium borohydride (NaBH₄) (1.5 eq) portion-wise over 15 minutes, ensuring the temperature remains below 10 °C.

• Stir the reaction at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional 2-3 hours or until the imine intermediate is consumed (as monitored by TLC/LC-MS).

• Carefully quench the reaction by the slow addition of water.

• Concentrate the mixture under reduced pressure to remove most of the methanol.

• Extract the aqueous residue with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate to yield the crude amine.

• Purify the product by column chromatography on silica gel.

dot

Caption: A logical workflow for troubleshooting poor reaction outcomes.

References

• Kolobova, E., et al. (2019). Reductive Amination of Ketones with Benzylamine Over Gold Supported on Different Oxides. Catalysis Letters. Available at: [Link]

• ResearchGate. (2019). Reductive Amination of Ketones with Benzylamine Over Gold Supported on Different Oxides. Available at: [Link]

• Asymmetric Synthesis. (2017). Reductive Amination, and How It Works. Master Organic Chemistry. Available at: [Link]

• The Hive. (2004). reductive amination w/ n-methyl benzylamine- help! Hive Methods Discourse. Available at: [Link]

• Chohan, H. et al. (2010). N-Acetyl-4-(benzenesulfonamido)benzenesulfonamide. Acta Crystallographica Section E. Available at: [Link]

• Kanto Chemical Co., Inc. New Catalysts for Reductive Amination. Available at: [Link]

• Oreate AI. (2026). The Role of Sodium Borohydride in Reductive Amination. Oreate AI Blog. Available at: [Link]

• ResearchGate. (2019). Reductive Amination of Ketones with Benzylamine Over Gold Supported on Different Oxides. Available at: [Link]

• Ngassa, F. N., & Stenfor, B. A. (2020). Synthesis and crystallographic characterization of N-allyl-N-benzyl-4-methylbenzenesulfonamide. European Journal of Chemistry. Available at: [Link]

• ResearchGate. (2018). Sodium Borohydride in Reactions of Reductive Amination. Available at: [Link]

• Taylor & Francis Group. (2016). Synthesis of Sulfonamides. Synthetic Methods in Drug Discovery: Volume 2. Available at: [Link]

• Organic Syntheses. (2016). 4-Methyl-N-(phenylmethyl)benzenesulfonamide. Available at: [Link]

• Al-Harthy, T., et al. (2021). Synthesis, Structure and Evaluation of the N-(2-Acetyl-4-(styryl)phenyl)-4-benzenesulfonamide Derivatives for Anticholinesterase and Antioxidant Activities. Molecules. Available at: [Link]

• UCL Discovery. (2014). Synthetic approaches to biologically active sulfonates and sulfonamides. Available at: [Link]

• Google Patents. (2017). Method for synthesizing 4-(2-aminoethyl)benzsulfamide.

• Hameed, A. D., et al. (2021). Synthesis and Biological Activity of New Sulfonamide Derivatives. International Journal of Drug Delivery Technology. Available at: [Link]

• Abdel-Magid, A. F., et al. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. The Journal of Organic Chemistry. Available at: [Link]

Sources

• 1. impactfactor.org [impactfactor.org]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Synthesis, Structure and Evaluation of the N-(2-Acetyl-4-(styryl)phenyl)-4-benzenesulfonamide Derivatives for Anticholinesterase and Antioxidant Activities [mdpi.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. benchchem.com [benchchem.com]
• 7. The Role of Sodium Borohydride in Reductive Amination - Oreate AI Blog [oreateai.com]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]
• 10. chemistry.mdma.ch [chemistry.mdma.ch]

Technical Support Center: 4-(1-aminoethyl)-N-benzylbenzene-1-sulfonamide Crystallization

Case ID: SULF-BENZ-AMINE-001 Status: Open Priority: High (Process Blocking) Assigned Specialist: Senior Application Scientist, Crystallization Process Development

Executive Summary: The Physicochemical Challenge

You are encountering crystallization difficulties with 4-(1-aminoethyl)-N-benzylbenzene-1-sulfonamide . This molecule presents a unique "frustrated" physicochemical profile that directly leads to the issues you are likely facing (oiling out, gelation, or poor yield).

• Amphoteric Nature: It contains a basic primary amine (aliphatic, pKa ~9.5) and a weakly acidic sulfonamide (pKa ~10.5). This promotes intermolecular hydrogen bonding networks that can favor gelation over crystal lattice formation.

• Hydrophobic/Hydrophilic Conflict: The benzyl and phenylene rings are highly lipophilic, while the sulfonamide and amine are polar. This amphiphilicity often drives Liquid-Liquid Phase Separation (LLPS) , commonly known as "oiling out," before nucleation can occur.

• Chirality: The 1-aminoethyl group creates a chiral center. If you are crystallizing a racemate without a resolving agent, the lattice energy is significantly different (and often lower) than that of a pure enantiomer salt.

Part 1: Emergency Triage – "My Product is an Oil"

Symptom: Upon cooling or adding anti-solvent, the solution turns cloudy and droplets form at the bottom. These droplets eventually harden into a glass or sticky gum, not a powder.

Root Cause: You have hit the Spinodal Decomposition curve before the Binodal (Solubility) curve. The system is thermodynamically driven to separate into a solute-rich liquid (oil) and a solute-poor liquid rather than nucleating a solid.

Protocol A: The "Oiling Out" Recovery Workflow

Do not cool further. Cooling an oil usually results in a glass, not a crystal.

• Re-heat: Heat the mixture until the oil redissolves completely into a single phase.

• Seed at High Temperature: Determine the "Cloud Point" (temperature where oil appears). Cool the clear solution to exactly

  above this cloud point.

• The "Seed-and-Age" Technique:

  • Add 0.5-1.0 wt% of pure seed crystals (if available).

  • Crucial Step: Hold the temperature constant (isothermal aging) for 2–4 hours. You must allow the seeds to grow and consume the supersaturation before the oil phase can form.

• Slow Cooling: Once a visible suspension exists, cool at a rate of

  . Fast cooling will trigger secondary oiling.

Visual Logic: The LLPS Decision Tree

Caption: Decision logic for mitigating Liquid-Liquid Phase Separation (LLPS) during sulfonamide crystallization.

Part 2: Salt Selection Strategy

Symptom: The free base is persistently sticky or has low solubility in water but high solubility in organics (making yield low).

Technical Insight: The primary amine on the ethyl chain is your best "handle" for crystallization. Converting the free base to a salt disrupts the intermolecular H-bonding that causes gelation and raises the melting point, significantly reducing the risk of oiling out.

Recommended Counter-ions

Acid / Counter-ion	Rationale	Expected Outcome
Hydrochloric Acid (HCl)	Standard first choice. Small counter-ion, high lattice energy.	High MP solid. Risk of hygroscopicity if excess HCl is trapped.
p-Toluenesulfonic Acid (Tosylate)	Excellent pi-stacking match with the N-benzyl and benzene rings.	Often yields large, non-hygroscopic needles. Highly Recommended.
L-Tartaric Acid	Chiral resolution agent. Essential if your compound is a racemate.	Diastereomeric salt formation. Used to separate (R) from (S).[1]
Oxalic Acid	Forms strong bidentate H-bonds.	Very stable lattice, often insoluble in alcohols (good for high yield).

Protocol B: The "Reactive Crystallization" (Salt Formation)

• Dissolution: Dissolve 1.0 eq of free base in Isopropyl Acetate (IPAc) or Ethanol (EtOH) .

  • Why? These solvents dissolve the base but are poor solvents for the salt.

• Acid Addition: Add 1.05 eq of acid (e.g., p-TsOH in EtOH) slowly at elevated temperature (

  ).

  • Warning: Adding acid at room temperature often causes rapid precipitation of amorphous solids (crashing out).

• Cooling: Cool to room temperature over 3 hours.

Part 3: Solvent System Optimization

Symptom: "I have crystals, but the yield is 40%," or "The crystals are solvates."

Technical Insight: Sulfonamides interact strongly with proton-accepting solvents (DMSO, DMF) and proton-donating solvents (Alcohols). You need a system that balances solubility with lattice formation.

Solvent Screening Table

Solvent System	Role	Suitability	Notes
Methanol / Water	Anti-solvent	High	Classic for sulfonamides. Start with MeOH, add Water until turbid.
Isopropyl Acetate / Heptane	Anti-solvent	Medium	Good for free bases. Avoids solvate formation common with chlorinated solvents.[2]
Dichloromethane (DCM)	Solvent	Low	Avoid. High solubility, but tends to form solvates and oils upon evaporation.[3]
Toluene	Solvent	High	Excellent for N-benzyl compounds due to pi-pi stacking promotion.

Part 4: Chiral Resolution (If Racemic)

Symptom: "My melting point is wide (

) and NMR shows the structure is correct."

Diagnosis: You likely have a racemate (mixture of R and S enantiomers). Racemates often form "solid solutions" or low-melting eutectics.

Protocol C: Classical Resolution Since you have a 1-aminoethyl group, you must use a chiral acid to resolve the enantiomers.

• Screening: Test L-Tartaric acid , D-Dibenzoyltartaric acid , and (S)-Mandelic acid .

• Stoichiometry: Use 0.5 equivalents of the chiral acid relative to the amine.

  • Mechanism:[4][5][6][7] You want to crystallize the less soluble diastereomer salt (e.g., The [R-Amine : L-Acid] salt) while leaving the [S-Amine] free base in solution.

• Solvent: 95% Ethanol or Ethanol/Water (9:1) are the industry standards for amine resolution.

Resolution Workflow Diagram

Caption: Workflow for optical resolution of the 1-aminoethyl moiety using a chiral acid.

References

• BenchChem Technical Support. (2025).[4][8] Crystallinity of Sulfonamide Compounds: Troubleshooting Guide. Retrieved from

• Lappeenranta University of Technology. (2018). Effect of Liquid-Liquid Phase Separation During Crystallization.[9] LUTPub. Retrieved from

• Royal Society of Chemistry. (2014).[10] Design and synthesis of (S)- and (R)-α-(phenyl)ethylamine-derived NH-type ligands. Organic & Biomolecular Chemistry.[10][11] Retrieved from

• Mettler Toledo. (2024). Liquid-Liquid Phase Separation (LLPS) in Crystallization.[12] Retrieved from

• Chemical Science. (2013). Accurate prediction of the aqueous pKa values of sulfonamide drugs. RSC Publishing.[9][10][13] Retrieved from

Sources

• 1. researchgate.net [researchgate.net]
• 2. CN106316938B - A kind of preparation method of P-aminobenzene-sulfonamide compound - Google Patents [patents.google.com]
• 3. unifr.ch [unifr.ch]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. WO2015159170A2 - Improved process for the synthesis of 1-(4-methoxyphenyl) ethylamine and its isomers - Google Patents [patents.google.com]
• 6. xray.teresebergfors.com [xray.teresebergfors.com]
• 7. CN106336366A - Method for synthesizing 4-(2-aminoethyl)benzsulfamide - Google Patents [patents.google.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. lutpub.lut.fi [lutpub.lut.fi]
• 10. Design and synthesis of (S)- and (R)-α-(phenyl)ethylamine-derived NH-type ligands and their application for the chemical resolution of α-amino acids - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 11. researchgate.net [researchgate.net]
• 12. mt.com [mt.com]
• 13. Experiment stands corrected: accurate prediction of the aqueous pKa values of sulfonamide drugs using equilibrium bond lengths - Chemical Science (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Overcoming Solubility Challenges with 4-(1-aminoethyl)-N-benzylbenzene-1-sulfonamide

Welcome to the technical support guide for 4-(1-aminoethyl)-N-benzylbenzene-1-sulfonamide. This document provides in-depth troubleshooting and practical guidance for researchers, scientists, and drug development professionals encountering solubility issues with this compound in experimental assays. While this molecule may have unique properties, the principles and techniques discussed here are broadly applicable to many poorly soluble sulfonamide-based compounds.

Frequently Asked Questions (FAQs)

Q1: My 4-(1-aminoethyl)-N-benzylbenzene-1-sulfonamide powder won't dissolve in my aqueous assay buffer. Why is this happening?

This is a common challenge for molecules with aromatic rings and limited polar functional groups. The issue stems from a high crystal lattice energy (the energy holding the solid powder together) and/or low solvation energy in water. Essentially, the molecule is more stable interacting with itself than with water molecules. Preparing a concentrated stock solution in a suitable organic solvent is the necessary first step.[1]

Q2: What is the best solvent to use for my initial stock solution?

For most applications, Dimethyl Sulfoxide (DMSO) is the recommended starting solvent.[1][2][3] It is a powerful, aprotic solvent capable of dissolving a wide range of polar and non-polar compounds.[2][3] Aim to prepare a high-concentration stock (e.g., 10-50 mM) to minimize the final volume of organic solvent added to your aqueous assay medium.

Q3: I successfully dissolved the compound in DMSO, but it precipitated immediately when I diluted it into my aqueous buffer. What should I do?

This phenomenon is known as "solvent-shifting" and occurs when the compound moves from a favorable organic environment (DMSO) to a much less favorable aqueous one. The final concentration of DMSO is too low to maintain solubility. The key is to ensure the final assay conditions can support the desired compound concentration. Strategies to address this are detailed in the Troubleshooting Guide below.

Q4: What is the maximum concentration of DMSO I can use in my cell-based assay?

This is highly dependent on the cell type. As a general rule, most cell lines can tolerate DMSO concentrations up to 0.5% (v/v) without significant toxicity.[1] However, some sensitive cell types may show stress or altered function at concentrations as low as 0.1%.[4][5][6] It is crucial to run a vehicle control experiment to determine the tolerance of your specific cell line to the final DMSO concentration.[4] Concentrations above 1% are often toxic and can damage cell membranes.[4][7]

Q5: I've heard about "kinetic" and "thermodynamic" solubility. Why does this matter for my assay?

• Kinetic Solubility is measured by diluting a DMSO stock into an aqueous buffer and determining the concentration at which the compound precipitates.[8][9] This is most relevant for typical in-vitro assays where you need the compound to stay in solution for the duration of the experiment (minutes to hours).[10]

• Thermodynamic Solubility is the true equilibrium solubility of the most stable solid form of the compound in a solvent over a long period (24 hours or more).[8][9][11]

For most screening assays, achieving sufficient kinetic solubility is the primary goal. Inconsistent results are often due to working above the kinetic solubility limit, where the compound precipitates, making the actual concentration unknown.[8][12]

In-Depth Troubleshooting Guide

Problem: Compound Precipitates Upon Dilution into Aqueous Assay Buffer

This is the most frequent hurdle. The troubleshooting workflow below provides a systematic approach to resolving it.

Caption: Decision workflow for selecting a solubilization strategy.

Strategy 1: pH Modification

Scientific Rationale: 4-(1-aminoethyl)-N-benzylbenzene-1-sulfonamide has two key functional groups: a primary amine (-NH2) on the ethyl group and a sulfonamide (-SO2NH-). The sulfonamide proton is weakly acidic, while the primary amine is basic. By adjusting the pH of the buffer, you can ionize one of these groups, dramatically increasing aqueous solubility. Sulfonamides, being weak acids, become more soluble as the pH increases above their pKa, forming soluble salts.[13][14] Conversely, the amine group becomes protonated and more soluble at pH values below its pKa.

Step-by-Step Protocol: pH Screening

• Prepare Buffers: Make a series of biologically compatible buffers (e.g., phosphate, Tris) at different pH values (e.g., 6.0, 6.5, 7.0, 7.4, 8.0, 8.5).

• Prepare Stock: Create a 10 mM stock solution of the compound in 100% DMSO.

• Dilution Test: Add the DMSO stock to each buffer to achieve the desired final concentration (e.g., 100 µM), ensuring the final DMSO concentration is ≤1%.

• Observation: Vortex briefly and let the solutions stand for 30 minutes at room temperature. Visually inspect for precipitation or measure turbidity using a plate reader (nephelometry).

• Selection: Choose the lowest pH (for amine protonation) or highest pH (for sulfonamide deprotonation) that provides complete solubility and is compatible with your assay's biological components. The minimum solubility for many sulfonamides is in the pH range of 5.0 to 7.0.[13] Increasing the pH from 7.0 to 7.5 can double or triple solubility.[13]

Causality Check: Ensure the chosen pH does not alter your protein's activity, cell viability, or receptor binding characteristics. Always run pH-matched vehicle controls.

Strategy 2: Use of Co-solvents

Scientific Rationale: Co-solvents are water-miscible organic solvents that, when added to water, reduce the polarity of the solvent system.[15][] This makes the environment more favorable for hydrophobic molecules, thereby increasing solubility.[15][17]

Common Co-solvents and Considerations

Co-solvent	Typical Final Conc.	Advantages	Disadvantages & Considerations
DMSO	0.1% - 1.0%	Excellent solubilizing power for a wide range of compounds.[2]	Can be toxic to cells at concentrations >0.5-1.0%.[6][7] May interfere with some enzyme assays.
Ethanol	1% - 5%	Less toxic than DMSO for many cell types. Volatile.	Can cause protein denaturation at higher concentrations. May have biological effects.
Polyethylene Glycol 400 (PEG 400)	1% - 10%	Low toxicity, commonly used in formulations.	Can be viscous. May affect protein-protein interactions.
Propylene Glycol	1% - 10%	Good safety profile.	Can increase the viscosity of the medium.

Step-by-Step Protocol: Co-solvent Screening

• Prepare Stocks: Dissolve the compound in each candidate co-solvent (DMSO, Ethanol, PEG 400) to make a 10 mM stock.

• Serial Dilution: In your final assay buffer, prepare serial dilutions of the co-solvent (e.g., from 10% down to 0.5%).

• Add Compound: Add the compound stock to each corresponding co-solvent/buffer mix to achieve the target final concentration.

• Observe & Quantify: Visually inspect for precipitation and/or use a nephelometer to quantify the kinetic solubility limit for each co-solvent system.

• Validate: Once a suitable co-solvent and concentration are identified, confirm that this solvent system does not impact the performance of your assay (e.g., enzyme activity, cell health).

Strategy 3: Complexation with Cyclodextrins

Scientific Rationale: Cyclodextrins are cyclic oligosaccharides shaped like a truncated cone with a hydrophobic interior and a hydrophilic exterior.[18][19] They can encapsulate poorly soluble "guest" molecules, like your compound, into their hydrophobic cavity, forming a water-soluble "inclusion complex".[18][19][20][21] This effectively shields the hydrophobic drug from the aqueous environment.[19]

Caption: Cyclodextrin encapsulation of a hydrophobic compound.

Step-by-Step Protocol: Cyclodextrin Complexation

• Select Cyclodextrin: Hydroxypropyl-β-cyclodextrin (HP-β-CD) is a common and effective choice due to its high water solubility and low toxicity.[18][22]

• Prepare CD Solution: Prepare a concentrated solution of HP-β-CD (e.g., 45% w/v) in your assay buffer.

• Method A (Direct): Add the powdered compound directly to the HP-β-CD solution. Vortex and/or sonicate vigorously for 30-60 minutes.

• Method B (Solvent Evaporation): Dissolve the compound in a minimal amount of a volatile organic solvent (e.g., methanol). Add this solution to the HP-β-CD solution. Vortex, and then remove the organic solvent under a stream of nitrogen or using a rotary evaporator.

• Clarify: Centrifuge the final solution at high speed (e.g., 14,000 rpm) for 15 minutes to pellet any undissolved compound.

• Quantify: Carefully collect the supernatant and determine the concentration of the dissolved compound using a suitable analytical method (e.g., HPLC-UV). This is your new, highly concentrated, water-soluble stock solution.

Strategy 4: Use of Surfactants

Scientific Rationale: Surfactants are amphiphilic molecules that, above a certain concentration called the Critical Micelle Concentration (CMC), self-assemble into micelles.[17] These micelles have a hydrophobic core that can solubilize your compound, while the hydrophilic shell allows the entire structure to be soluble in the aqueous buffer.[17]

Common Non-ionic Surfactants:

• Tween® 80 (Polysorbate 80): Often used in formulations. Use well above its CMC of ~0.012 mM.

• Triton™ X-100: Common lab detergent. Use with caution as it can lyse cells at higher concentrations. CMC is ~0.24 mM.

Protocol Note: This method is more common for biochemical assays than for cell-based assays due to the potential for membrane disruption. Always test for surfactant interference with your assay components. Start with concentrations just above the CMC and increase as needed, while monitoring for any negative effects on your assay.

Summary and Best Practices

• Always Validate: No matter the method, you must validate that your chosen solubilization strategy does not interfere with the biological assay. Run vehicle controls containing all excipients (DMSO, co-solvents, pH adjustments, etc.) but without the compound.

• Start Simple: Begin with the simplest approach (DMSO stock) and only escalate to more complex methods like cyclodextrins if necessary.

• Know Your Limit: Determine the kinetic solubility of your compound in the final assay buffer. Working below this concentration is critical for obtaining reliable and reproducible data.

• Visual Inspection is Key: Always visually inspect your solutions in microplates before and after incubation. The presence of even a faint precipitate indicates a solubility problem.

References

• Vertex AI Search. Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - PMC.
• Ovid. Kinetic versus thermodynamic solubility temptations and risks.
• Touro Scholar. Cyclodextrin as a Drug Carrier Increasing Drug Solubility.
• MDPI. Cyclodextrins as Multifunctional Platforms in Drug Delivery and Beyond: Structural Features, Functional Applications, and Future Trends.
• IJPPR. Inclusion Complexation: A Technique to Enhance Solubility of Poorly Soluble Drugs.
• PubMed. pH-induced solubility transition of sulfonamide-based polymers.
• Scientist Solutions. DMSO in cell based assays.
• Enamine. Shake-Flask Aqueous Solubility Assay (kinetic or thermodynamic assay conditions).
• Ovid. Hydrogen Ion Concentration and the Solubility of Sulfonamides in Urine; The Relation to Renal Precipitation.
• Current Issues in Pharmacy and Medical Sciences. An overview of techniques for multifold enhancement in solubility of poorly soluble drugs.
• OAText. Inclusion complex formation of cyclodextrin with its guest and their applications.
• PubMed. Kinetic solubility: Experimental and machine-learning modeling perspectives.
• Quora. What effects does DMSO have on cell assays?.
• Raytor. Pharmaceutical Solubility Testing | Why It Matters and What It Really Measures.
• American Pharmaceutical Review. Thermodynamic vs. Kinetic Solubility: Knowing Which is Which.
• MedchemExpress.com. Co-solvents | Biochemical Assay Reagents.
• Wikipedia. Cosolvent.
• The BMJ. SOLUBILITY OF SULPHONAMIDES.
• MDPI. Dimethyl Sulfoxide: A Bio-Friendly or Bio-Hazard Chemical? The Effect of DMSO in Human Fibroblast-like Synoviocytes.
• Jagiellońskie Centrum Innowacji. application note - jagiellonian center of innovation - the study of the influence of dmso on human fibroblasts proliferation in-vitro..
• Journal of Biotech Research. Effect of dimethyl sulfoxide on in vitro proliferation of skin fibroblast cells.
• WuXi AppTec DMPK. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies.
• MDPI. Advancement in Solubilization Approaches: A Step towards Bioavailability Enhancement of Poorly Soluble Drugs.
• International Journal of Medical Science and Dental Research. Techniques for Improving Solubility.
• PubChem. 4-(1-Aminoethyl)benzene-1-sulfonamide | C8H12N2O2S | CID 3689755.
• Benchchem. Strategies to enhance the solubility of Macrophylline for bioassays.
• Karger Publishers. Pharmacology pH Dependency in Uptake of Sulfonamides by Bacteria1.
• ResearchGate. Techniques to improve the solubility of poorly soluble drugs.
• ResearchGate. Biological Assay Challenges From Compound Solubility: Strategies For Bioassay Optimization | Request PDF.
• BOC Sciences. pH Adjustment and Co-Solvent Optimization.

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• 2. medchemexpress.com [medchemexpress.com]
• 3. researchgate.net [researchgate.net]
• 4. scientistsolutions.discourse.group [scientistsolutions.discourse.group]
• 5. mdpi.com [mdpi.com]
• 6. btsjournals.com [btsjournals.com]
• 7. jagiellonskiecentruminnowacji.pl [jagiellonskiecentruminnowacji.pl]
• 8. enamine.net [enamine.net]
• 9. raytor.com [raytor.com]
• 10. Kinetic solubility: Experimental and machine-learning modeling perspectives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 12. ovid.com [ovid.com]
• 13. ovid.com [ovid.com]
• 14. bmj.com [bmj.com]
• 15. Cosolvent - Wikipedia [en.wikipedia.org]
• 17. czasopisma.umlub.pl [czasopisma.umlub.pl]
• 18. Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 19. touroscholar.touro.edu [touroscholar.touro.edu]
• 20. Cyclodextrins as Multifunctional Platforms in Drug Delivery and Beyond: Structural Features, Functional Applications, and Future Trends [mdpi.com]
• 21. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 22. oatext.com [oatext.com]

how to prevent degradation of 4-(1-aminoethyl)-N-benzylbenzene-1-sulfonamide in solution

Technical Support Center: Stability Protocols for 4-(1-aminoethyl)-N-benzylbenzene-1-sulfonamide

Executive Summary: The Stability Triad

4-(1-aminoethyl)-N-benzylbenzene-1-sulfonamide is a bifunctional building block containing a primary benzylic amine and a secondary sulfonamide . Its degradation in solution is rarely due to a single factor but rather a cascade of oxidative and environmental reactions.

To maintain integrity (>98% purity) in solution for >24 hours, you must control three specific variables:

• Benzylic Oxidation: The C-H bond at the 1-aminoethyl position is activated by the aromatic ring, making it prone to radical attack and conversion to a ketone (acetophenone derivative).

• Carbamylation: The primary amine reacts rapidly with atmospheric

  to form carbamate salts, often appearing as "ghost peaks" in HPLC or transient precipitates.

• Photolysis: The sulfonamide moiety absorbs UV light, driving radical formation that accelerates the oxidation of the amine.

Module 1: Preventing Benzylic Oxidation (The "Yellowing" Effect)

The Mechanism: The carbon atom carrying the primary amine is in a benzylic position. The bond dissociation energy (BDE) of this C-H bond is significantly lower (~85-90 kcal/mol) than a standard alkyl C-H bond.[1] Dissolved oxygen, catalyzed by trace metals or light, abstracts this proton to form a resonance-stabilized radical, leading to imine formation and eventual hydrolysis to a ketone.

Visualizing the Degradation Pathway

Figure 1: The oxidative degradation cascade from amine to ketone.[2] Note that the initial radical formation is the rate-limiting step.

Protocol: The "Zero-Oxygen" Preparation

Use this protocol for stock solutions stored >4 hours.

• Solvent Selection: Use Degassed Methanol or Anhydrous DMSO . Avoid ethers (THF/Dioxane) as they form peroxides that initiate the radical chain reaction.

• Degassing Procedure (Freeze-Pump-Thaw):

  • Place solvent in a Schlenk tube.

  • Freeze with liquid

    .

  • Apply vacuum (<100 mTorr) for 10 minutes.

  • Thaw in warm water. Repeat 3x.

• Additive Strategy (Optional but Recommended):

  • Add Sodium Metabisulfite (

    ) at 0.1% w/v if using aqueous buffers. It acts as a sacrificial antioxidant.

  • For organic solvents, add BHT (Butylated hydroxytoluene) at 50 ppm if the downstream application permits.

Module 2: Managing Sensitivity (Carbamate Formation)

The Issue: Primary amines are nucleophilic. In basic or neutral solutions, they attack the electrophilic carbon of dissolved

(carbonic acid in water) to form carbamates ( ). This reaction is reversible but causes:

• Shift in retention times during LC-MS.

• Precipitation of the carbamate salt in non-polar solvents.

Diagnostic Check: If you see a "ghost peak" in HPLC that disappears after acidifying the sample (pH < 3), it is likely a carbamate.

Troubleshooting Table: Solvent & Buffer Selection

Parameter	Recommended	Avoid	Reason
pH Range	pH 4.0 - 6.0	pH > 8.0	At pH < 6, the amine is protonated ( ), rendering it non-nucleophilic and immune to . At pH > 8, the free base reacts with air.
Buffer System	Phosphate or Citrate	Carbonate/Bicarbonate	Carbonate buffers supply the very reactant ( ) you are trying to avoid.
Headspace	Argon or Nitrogen	Air	Air contains ~400ppm , sufficient to convert micromolar solutions of amine to carbamate.

Module 3: Storage & Handling Decision Tree

Use this logic flow to determine the optimal storage condition for your specific experimental need.

Figure 2: Decision matrix for storage conditions based on duration and solvent system.

Frequently Asked Questions (FAQs)

Q1: My solution turned light yellow after 2 days at room temperature. Is it still usable?

• Technical Assessment: The yellow color indicates the formation of the imine (Schiff base) or the conjugated ketone (acetophenone derivative) via benzylic oxidation.

• Action: Run a LC-MS. If the impurity peak (M-2 for imine or M-1+16 for ketone) exceeds 2%, discard the solution. The oxidation products are electrophilic and can react with proteins or other nucleophiles in your assay, generating false positives.

Q2: Can I use DMSO stocks stored at -20°C for months?

• Technical Assessment: Yes, but DMSO is hygroscopic. If the septum was punctured, water intake can promote hydrolysis of the sulfonamide over long periods (though this is slow).

• Action: Aliquot your stocks into single-use vials to avoid repeated freeze-thaw cycles and moisture entry.

Q3: I see a double peak in my HPLC chromatogram.

• Technical Assessment: This is likely due to the chiral center at the 1-aminoethyl group. While the compound is usually supplied as a racemate or single enantiomer, partial racemization can occur if the solution was heated in basic conditions (via enolization of the imine intermediate). Alternatively, it could be the carbamate form equilibrating on the column.

• Action: Acidify your mobile phase (0.1% Formic Acid). If the peaks merge, it was the carbamate. If they remain split, check for chiral separation or diastereomer formation.

References

• ICH Harmonised Tripartite Guideline. (2003).[3] Stability Testing of New Drug Substances and Products Q1A(R2).[3][4][5][6] International Council for Harmonisation. [Link]

• Master Organic Chemistry. (2018). Reactions on the Benzylic Carbon: Bromination and Oxidation.[1][7] [Link]

• Baran, P. S., et al. (2012). Hydrolysis of sulphonamides in aqueous solutions. Journal of Hazardous Materials.[8] [Link]

• Peeters, A., et al. (2013). Carbon dioxide as a reversible amine-protecting agent.[9][10][11] Green Chemistry.[9] [Link]

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• 2. researchgate.net [researchgate.net]
• 3. ICH Official web site : ICH [ich.org]
• 4. Q1A R2 - ICH GUIDELINES OF STABILITY TESTING | PPTX [slideshare.net]
• 5. memmert.com [memmert.com]
• 6. youtube.com [youtube.com]
• 7. Reactions at the Benzylic Position - Chemistry Steps [chemistrysteps.com]
• 8. Biodegradation of 4-aminobenzenesulfonate by a novel Pannonibacter sp. W1 isolated from activated sludge - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]
• 11. Carbon dioxide as a reversible amine-protecting agent in selective Michael additions and acylations - Green Chemistry (RSC Publishing) [pubs.rsc.org]

addressing poor cell permeability of sulfonamide-based compounds

Technical Support Center: Sulfonamide Permeability Optimization

Welcome to the Advanced Chemistry Support Hub. Subject: Troubleshooting & Optimizing Cell Permeability in Sulfonamide Scaffolds Ticket ID: CHEM-SULF-001 Assigned Specialist: Senior Application Scientist, Lead Optimization Unit

Introduction: The Sulfonamide Paradox

You are likely here because your sulfonamide hit compound (

) shows excellent potency in biochemical assays but fails in cellular environments. This is a classic "Sulfonamide Paradox." While the sulfonyl group provides critical geometry for active site binding, its physicochemical properties often act as a metabolic and permeability liability.

This guide addresses the three primary failure modes: High Polarity (TPSA) , Ionization (

) , and Efflux Liability .

Module 1: Diagnostic Workflows

Before modifying your chemistry, you must diagnose the mechanism of low permeability. Do not assume it is simply "too polar."

Phase 1: The Differential Diagnosis (PAMPA vs. Caco-2)

Use this logic flow to interpret your initial screening data. Discrepancies between artificial membrane (PAMPA) and cellular (Caco-2/MDCK) assays are your primary diagnostic tool.

Figure 1: Decision tree for isolating the cause of poor permeability using comparative assay data.

Module 2: Physicochemical Barriers ( & TPSA)

The Issue: The sulfonamide N-H is acidic (

). At physiological pH (7.4), a fraction of the population exists as the anion ( ).[1] Charged species cannot traverse the lipid bilayer via passive diffusion. Additionally, the sulfonyl group adds significant Topological Polar Surface Area (TPSA), often pushing molecules over the 140 Ų limit.

Protocol: pH-Dependent PAMPA Profiling

To confirm ionization is the culprit, run this modified PAMPA protocol.

Materials:

• PAMPA Sandwich plates (e.g., Corning Gentest or equivalent).

• System Solution: Dodecane with 1% Lecithin.

• Buffers: pH 5.0, 6.2, 7.4, and 8.5.

Step-by-Step:

• Preparation: Dissolve test compound to 10 mM in DMSO.

• Donor Plate: Dilute compound to 10 µM in each of the four pH buffers.

• Acceptor Plate: Fill with uniform buffer (pH 7.4) to simulate the "blood" side sink condition.

• Incubation: Incubate for 4 hours at room temperature in a humidity chamber.

• Analysis: Measure concentration in Donor and Acceptor via LC-MS/MS.

• Calculation: Calculate Effective Permeability (

  ).

Interpretation:

• If

  is high at pH 5.0 but drops significantly at pH 7.4/8.5, your compound is ionizing .

  • Fix: Add electron-donating groups to the N-substituent to increase

    (keep it neutral at pH 7.4) or use a prodrug.[2][3][4][5]

• If

  is low across all pH levels, your compound is too polar (High TPSA) .

  • Fix: See Module 3 (Bioisosteres).

Module 3: Chemical Solutions & Bioisosteres

When optimization of side chains fails, you must alter the core scaffold. Below are the three most effective strategies for rescuing sulfonamide permeability.

Strategy A: The Sulfonimidamide Switch

Replacing the sulfonamide (

) with a sulfonimidamide ( ) is a modern bioisosteric replacement.

• Why it works: It introduces chirality (S*) and changes the hydrogen bond donor/acceptor profile. It often improves solubility and permeability simultaneously by breaking crystal lattice energy while maintaining lipophilicity.

Strategy B: Intramolecular Hydrogen Bonding (Molecular Chameleons)

Design the molecule so the sulfonamide N-H forms a hydrogen bond with a nearby acceptor (e.g., a pyridine nitrogen or ether oxygen in the ortho position).

• Why it works: This "hides" the polar hydrogen from the solvent, effectively reducing the TPSA as the molecule approaches the lipid membrane.

Strategy C: N-Alkylation & Prodrugs

Direct alkylation of the sulfonamide nitrogen prevents ionization and removes a H-bond donor.

Comparative Data: Scaffold Properties

Property	Sulfonamide ( )	Sulfonimidamide ( )	N-Methyl Sulfonamide
H-Bond Donors	1	2 (tunable)	0
Chirality	Achiral	Chiral (S center)	Achiral
	~10 (Acidic)	~9-11 (Basic/Neutral)	Non-ionizable
Permeability	pH Dependent	Generally Higher	High (Lipophilic)
Metabolic Stability	High	Moderate (N-dealkylation risk)	High

Module 4: Synthesis & Modification Workflow

Use the following logic to select the correct chemical modification based on your SAR (Structure-Activity Relationship) constraints.

Figure 2: Selection guide for chemical modification based on binding site requirements.

FAQ: Common Researcher Queries

Q: My compound has a TPSA of 110 Ų but still has zero permeability. Why? A: Check for Efflux . Even lipophilic compounds can be substrates for P-glycoprotein (P-gp). Run a bi-directional Caco-2 assay with and without an efflux inhibitor (like Verapamil or Zosuquidar). If the Efflux Ratio (

) drops with the inhibitor, you have an efflux problem, not a passive permeability problem.

Q: Can I use N-acyl sulfonamides to improve permeability? A: Yes, but primarily as prodrugs . N-acyl sulfonamides are significantly more acidic (

~4-5) than parent sulfonamides. While this seems counterintuitive, they can be designed as "double prodrugs" or used to modulate solubility. However, for direct permeability enhancement, masking the nitrogen with a carbamate or alkyl group is usually more effective [4].

Q: How do I synthesize the sulfonimidamide bioisostere? A: The standard route involves oxidative imination of a sulfinamide or sulfoxide. Recent methodologies using t-butyl hypochlorite or chloramine-T allow for stereoselective synthesis, which is crucial as the (S) and (R) enantiomers will have different potencies [3].

References

• Lipinski, C. A., et al. (2001). Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings.[5][6] Advanced Drug Delivery Reviews.

• Veber, D. F., et al. (2002). Molecular properties that influence the oral bioavailability of drug candidates. Journal of Medicinal Chemistry.

• Arvidsson, P. I., et al. (2012). Sulfonimidamides as Sulfonamides Bioisosteres: Rational Evaluation through Synthetic, In Vitro, and In Vivo Studies.[6][7][8] ChemMedChem.

• Huttunen, K. M., et al. (2011). Prodrugs—from Serendipity to Rational Design.[9] Pharmacological Reviews.

• Alex, A., et al. (2011). Intramolecular Hydrogen Bonding to Improve Membrane Permeability. MedChemComm.

Sources

• 1. Experiment stands corrected: accurate prediction of the aqueous pKa values of sulfonamide drugs using equilibrium bond lengths - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Prodrug strategy | PPTX [slideshare.net]
• 4. Prodrugs for Improved Drug Delivery: Lessons Learned from Recently Developed and Marketed Products - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. zuscholars.zu.ac.ae [zuscholars.zu.ac.ae]
• 7. semanticscholar.org [semanticscholar.org]
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• 9. Prodrugs in Modern Medicine: Strategies, Applications, and Future Directions [scirp.org]

minimizing off-target effects of 4-(1-aminoethyl)-N-benzylbenzene-1-sulfonamide

A Guide to Investigating and Minimizing Off-Target Effects for Novel Small Molecule Inhibitors

This guide is designed for researchers, scientists, and drug development professionals working with the novel compound 4-(1-aminoethyl)-N-benzylbenzene-1-sulfonamide. Given that this is a new chemical entity, a proactive and systematic approach to identifying and mitigating potential off-target effects is crucial for accurate interpretation of experimental results and successful therapeutic development. This document provides a framework for this process, structured as a series of frequently asked questions and troubleshooting scenarios.

Structural Analysis and Predicted Off-Target Liabilities

The chemical structure of 4-(1-aminoethyl)-N-benzylbenzene-1-sulfonamide contains key pharmacophores that suggest potential interactions with several protein families. The central sulfonamide moiety is a common feature in a wide range of therapeutics, including antibiotics, diuretics, and anticancer agents.[1][2] While essential for its intended activity, this group can also contribute to off-target binding.[1]

Key Structural Features and Potential Off-Target Families:

• Sulfonamide Group: Known to interact with carbonic anhydrases, proteases, and various kinases.[1] The presence of this group warrants broad screening against these enzyme classes.

• Aromatic Rings (Benzene and Benzyl Groups): These hydrophobic moieties can participate in van der Waals and pi-stacking interactions within protein binding pockets, a common feature in kinase inhibitors.[3]

• Primary Amine (Aminoethyl Group): This basic group can form hydrogen bonds and ionic interactions, potentially leading to interactions with aminergic GPCRs or ion channels.

Given these features, a primary concern for a molecule with this structure is off-target kinase inhibition. The human kinome is highly conserved, and achieving absolute specificity is a significant challenge.[4]

Frequently Asked Questions (FAQs)

Q1: I have synthesized 4-(1-aminoethyl)-N-benzylbenzene-1-sulfonamide. What is the first step to assess its selectivity?

A1: The initial and most critical step is to perform a broad in vitro screen to identify potential off-target interactions. This should be done as early as possible to guide subsequent experiments and medicinal chemistry efforts.

• Recommendation: A comprehensive kinome scan is highly recommended. Several commercial services offer screening against large panels of kinases (over 300) to provide a detailed selectivity profile.[5][6] This will identify any unintended kinase targets and quantify the inhibitor's potency against them.[7][8]

• Rationale: Kinase inhibitors are notorious for polypharmacology, where a single drug interacts with multiple targets.[4] An early kinome scan provides a roadmap of your compound's selectivity and can help to anticipate potential off-target driven toxicities or even unexpected therapeutic benefits.[9]

Q2: My kinome scan results show inhibition of several unexpected kinases. What does this mean?

A2: This is a common finding and provides valuable information. The next step is to validate these "hits" and determine their biological relevance.

• Data Analysis:

  • Potency: Are the off-target interactions potent (i.e., in a similar concentration range to the on-target activity)? Weak interactions at high concentrations may be less biologically relevant.

  • Structural Similarity: Are the off-target kinases structurally related to your primary target? This can provide insights for rational drug design to improve selectivity.[10]

• Next Steps:

  • IC50 Determination: For the most potent off-target hits, perform full dose-response curves to accurately determine their IC50 values.

  • Cellular Target Engagement: Use a method like the Cellular Thermal Shift Assay (CETSA) to confirm that the compound engages these off-target kinases inside intact cells.[11][12][13]

Q3: How can I proactively design my experiments to minimize the impact of potential off-target effects?

A3: A multi-pronged approach is best:

• Use the Lowest Effective Concentration: Always perform a dose-response experiment to identify the minimal concentration of the compound that elicits the desired on-target effect.[14] Using excessively high concentrations increases the likelihood of engaging off-target proteins.[14]

• Employ a Structurally Unrelated Control: If possible, use a second, structurally different inhibitor of your primary target. If both compounds produce the same phenotype, it is more likely to be an on-target effect.

• Genetic Validation: The gold standard for confirming on-target activity is to use genetic approaches like CRISPR/Cas9 or siRNA to knock down or knock out the primary target.[14] The resulting phenotype should mimic the effect of your inhibitor. If it doesn't, off-target effects are a likely cause.[14]

Troubleshooting Guide

Issue 1: I'm observing a higher level of cell toxicity than I would expect based on the function of my primary target.

• Possible Cause: The compound is likely interacting with one or more off-target proteins that are critical for cell viability. The sulfonamide moiety, in particular, has been associated with various side effects, including hypersensitivity reactions in some contexts.[15][16]

• Troubleshooting Steps:

  • Review Kinome Scan Data: Look for inhibition of kinases known to be essential for cell survival (e.g., key cell cycle kinases).

  • Perform a Broader Safety Screen: Consider screening against a panel of common off-target liabilities, such as those offered by CEREP, which include GPCRs, ion channels, and transporters.[3]

  • Structure-Activity Relationship (SAR) Studies: Synthesize and test analogs of your compound. Can you modify the structure to reduce toxicity while maintaining on-target potency? For example, altering the benzyl or aminoethyl groups may dissociate the on- and off-target activities.

Issue 2: My inhibitor shows potent on-target activity in a biochemical assay, but weak or no activity in a cell-based assay.

• Possible Cause: This discrepancy can arise from several factors, not all of which are off-target related.

• Troubleshooting Steps:

  • Assess Cell Permeability: The compound may not be efficiently entering the cells. Consider performing a cellular uptake assay.

  • Check for Drug Efflux: The compound may be a substrate for efflux pumps (e.g., P-glycoprotein), which actively remove it from the cell.

  • Confirm Target Engagement in Cells: This is another scenario where CETSA is invaluable.[11][17][18] A lack of a thermal shift for your primary target in cells, despite biochemical activity, would point to a permeability or efflux issue.

Issue 3: My experimental results are inconsistent or not reproducible.

• Possible Cause: Inconsistent results can be a sign of complex polypharmacology, where the net effect is a delicate balance of on- and off-target activities.

• Troubleshooting Steps:

  • Strictly Control Experimental Conditions: Ensure that the concentration of the compound and the cell density are consistent across experiments.

  • Use a Lower, More Selective Concentration: Try to find a "therapeutic window" where you see on-target effects without significant off-target engagement.

  • Consider the Cellular Context: The expression levels of on- and off-target proteins can vary between different cell lines, leading to different outcomes. Choose your cell model carefully and validate the expression of your primary target.

Visualizations and Workflows

Workflow for Investigating and Mitigating Off-Target Effects

Caption: A systematic workflow for the identification, validation, and mitigation of off-target effects of a novel small molecule inhibitor.

Key Experimental Protocols

Protocol 1: Cellular Thermal Shift Assay (CETSA) for Target Engagement

Objective: To confirm that 4-(1-aminoethyl)-N-benzylbenzene-1-sulfonamide binds to its intended target and potential off-targets in a cellular environment.[11][12]

Principle: Ligand binding stabilizes a protein, increasing its resistance to thermal denaturation.[13] This change in thermal stability is detected by quantifying the amount of soluble protein remaining after a heat challenge.[12]

Methodology:

• Cell Treatment: Culture cells to ~80% confluency. Treat cells with the desired concentration of the inhibitor or vehicle (DMSO) for 1 hour at 37°C.[11]

• Heat Challenge: Aliquot the cell suspension into PCR tubes. Heat the tubes at a range of temperatures (e.g., 40°C to 70°C in 3°C increments) for 3 minutes using a thermal cycler, followed by cooling for 3 minutes at room temperature.[11][13]

• Cell Lysis: Lyse the cells by three rapid freeze-thaw cycles (liquid nitrogen and a 37°C water bath).[18]

• Fractionation: Separate the soluble fraction (containing non-denatured proteins) from the aggregated proteins by centrifugation at 20,000 x g for 20 minutes at 4°C.[11]

• Analysis: Collect the supernatant and quantify the amount of the target protein using Western blotting or other protein detection methods.

• Data Interpretation: A positive thermal shift (i.e., more soluble protein at higher temperatures in the drug-treated sample compared to the vehicle) confirms target engagement.

Protocol 2: In Vitro Kinase Selectivity Assay (Example)

Objective: To quantify the inhibitory activity of 4-(1-aminoethyl)-N-benzylbenzene-1-sulfonamide against a panel of kinases.

Methodology (Luminescence-Based, e.g., Kinase-Glo®):

• Compound Preparation: Prepare a serial dilution of your compound in a suitable buffer (e.g., with DMSO).

• Assay Plate Setup: In a 384-well plate, add the recombinant kinase, its specific substrate, and ATP at a concentration relevant for the assay (e.g., Km or physiological 1mM).[7]

• Inhibitor Addition: Add the diluted compound or vehicle control to the wells and incubate for a predetermined time (e.g., 60 minutes) at room temperature.

• Kinase Reaction: Initiate the kinase reaction by adding the ATP/substrate mixture.

• Detection: Stop the reaction and add a detection reagent that measures the amount of ATP remaining. The luminescence signal is inversely proportional to kinase activity.

• Data Analysis: Plot the percentage of kinase inhibition against the compound concentration and fit the data to a four-parameter logistic model to determine the IC50 value.

Summary of Recommended Screening Strategies

Strategy	Purpose	Advantages	Considerations
In Silico Prediction	Prioritize experimental screening by predicting likely off-targets based on chemical structure.[19]	Cost-effective; provides an early warning for potential liabilities.[19]	Predictive power depends on the algorithm and training data; requires experimental validation.
Kinome Profiling	Broadly assess the selectivity of the inhibitor against the human kinome.[8][20]	Comprehensive overview of kinase interactions; identifies both on- and off-targets.[6][7]	Can be costly; biochemical activity does not always translate to cellular effects.
Cellular Thermal Shift Assay (CETSA)	Confirm target engagement in a physiologically relevant context (intact cells).[11][17]	Direct measure of binding in cells; no need for compound labeling.[12]	Requires a specific antibody for each target; throughput can be lower than biochemical assays.
Genetic Approaches (CRISPR/siRNA)	Validate that the observed phenotype is a direct result of inhibiting the primary target.	Gold standard for on-target validation.	Can be time-consuming; potential for incomplete knockdown or off-target genetic effects.[21][22]

References

• Computational Prediction of Off-Target Related Risks of Molecules: Cardiotoxicity, Hepatotoxicity and Reproductive Toxicity. Sanofi.

• Kinome Profiling Service. MtoZ Biolabs. Available from: [Link]

• Klipp, A., et al. PREDICTION OF OFF-TARGET DRUG EFFECTS THROUGH DATA FUSION. PMC. Available from: [Link]

• Chang, R. L., et al. Drug Off-Target Effects Predicted Using Structural Analysis in the Context of a Metabolic Network Model. PLOS Computational Biology. Available from: [Link]

• Kinase Panel Profiling. Pharmaron. Available from: [Link]

• Drug Off-Target Effect Prediction Service. CD ComputaBio. Available from: [Link]

• A Computational Approach to Improve Prediction of Off-Target Drug Binding Using Membrane Bilayer Effects. Lawrence Livermore National Laboratory. Available from: [Link]

• Determination of Ligand-Target Interaction in vitro by Cellular Thermal Shift Assay and Isothermal Dose-response Fingerprint Assay. Bio-protocol. Available from: [Link]

• Su, C. J., et al. Cellular Thermal Shift Assay (CETSA). Bio-protocol. Available from: [Link]

• Kinase Panel Screening and Profiling Service. Reaction Biology. Available from: [Link]

• Almqvist, H., et al. Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA. NCBI. Available from: [Link]

• Application of the cellular thermal shift assay (CETSA) to validate drug target engagement in platelets. University of Cambridge. Available from: [Link]

• Wróbel, A., et al. Novel Sulfonamide Derivatives as a Tool to Combat Methicillin-Resistant Staphylococcus Aureus. Taylor & Francis Online. Available from: [Link]

• Johnson, J. L., et al. Non-Kinase Off-Target Inhibitory Activities of Clinically-Relevant Kinase Inhibitors. PMC. Available from: [Link]

• How can off-target effects of drugs be minimised?. Patsnap. Available from: [Link]

• Rowland, M. A., et al. Kinase inhibitors can produce off-target effects and activate linked pathways by retroactivity. bioRxiv. Available from: [Link]

• Jeneral, T. A., et al. Clinical Manifestations and Genetic Influences in Sulfonamide-Induced Hypersensitivity. Dovepress. Available from: [Link]

• Sulfonamides: Antibiotics, Uses, Side Effects, Drug Names. RxList. Available from: [Link]

• Delineating Drug Class and Target-Specific Adverse Events of Kinase Inhibitors. medRxiv. Available from: [Link]

• Understanding the off-target effects of cancer drugs – and how they could lead us to new forms of treatment. The Institute of Cancer Research. Available from: [Link]

• Feng, Y., et al. Biochemical suppression of small molecule inhibitors: a new strategy to identify inhibitor targets and signaling pathway components. PMC. Available from: [Link]

• What Are Sulfonamides (Sulfa Drugs)? Uses, Types, Side Effects & Examples. Cleveland Clinic. Available from: [Link]

• Johnson, J. L., et al. Non-kinase off-target inhibitory activities of clinically-relevant kinase inhibitors. PubMed. Available from: [Link]

• Understanding sulfa drugs' side effects. Chemistry World. Available from: [Link]

• Strategies to Avoid and Reduce Off-Target Effects. CRISPR Medicine News. Available from: [Link]

• Top Strategies To Reduce Off-Target Effects For Safer Genome Editing. Cell & Gene. Available from: [Link]

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• 1. tandfonline.com [tandfonline.com]
• 2. Sulfonamides: Antibiotics, Uses, Side Effects, Drug Names [rxlist.com]
• 3. Non-Kinase Off-Target Inhibitory Activities of Clinically-Relevant Kinase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medrxiv.org [medrxiv.org]
• 5. pharmaron.com [pharmaron.com]
• 6. reactionbiology.com [reactionbiology.com]
• 7. assayquant.com [assayquant.com]
• 8. Kinome Profiling Service | MtoZ Biolabs [mtoz-biolabs.com]
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• 10. How can off-target effects of drugs be minimised? [synapse.patsnap.com]
• 11. benchchem.com [benchchem.com]
• 12. Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 13. api.repository.cam.ac.uk [api.repository.cam.ac.uk]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. Clinical Manifestations and Genetic Influences in Sulfonamide-Induced Hypersensitivity - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Understanding sulfa drugs' side effects | Research | Chemistry World [chemistryworld.com]
• 17. bio-protocol.org [bio-protocol.org]
• 18. bio-protocol.org [bio-protocol.org]
• 19. Drug Off-Target Effect Prediction Service - CD ComputaBio [computabio.com]
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• 21. News: Strategies to Avoid and Reduce Off-Target Effects - CRISPR Medicine [crisprmedicinenews.com]
• 22. Top Strategies To Reduce Off-Target Effects For Safer Genome Editing [cellandgene.com]

Reference Data & Comparative Studies

A Comprehensive Guide to the Development and Validation of a Bioassay for 4-(1-aminoethyl)-N-benzylbenzene-1-sulfonamide Activity

For researchers, scientists, and drug development professionals, the robust validation of a bioassay is a cornerstone of reliable and reproducible data. This guide provides an in-depth, scientifically-grounded framework for the development and validation of a bioassay to determine the activity of 4-(1-aminoethyl)-N-benzylbenzene-1-sulfonamide. Drawing from established principles of bioassay development and the known mechanisms of related sulfonamide compounds, we present a comprehensive approach, from initial assay design to full validation, complete with illustrative data and comparative analyses.

Introduction: Understanding the Target and Rationale for Bioassay Design

The molecule 4-(1-aminoethyl)-N-benzylbenzene-1-sulfonamide belongs to the sulfonamide class of compounds. Sulfonamides are a well-established class of synthetic antimicrobial agents[][2]. Their primary mechanism of action in bacteria is the competitive inhibition of the enzyme dihydropteroate synthase (DHPS)[3]. This enzyme is crucial for the synthesis of dihydrofolic acid, a precursor to tetrahydrofolic acid, which is essential for the production of nucleic acids and certain amino acids[][2]. By disrupting this pathway, sulfonamides impede bacterial growth and replication[3].

Given this established mechanism for the broader sulfonamide class, a logical starting point for assessing the bioactivity of 4-(1-aminoethyl)-N-benzylbenzene-1-sulfonamide is to develop a bioassay centered around the inhibition of DHPS. This targeted, mechanism-based assay provides a direct measure of the compound's potential antibacterial activity.

This guide will detail the development and validation of an in vitro enzyme inhibition assay using recombinant DHPS. We will also discuss alternative and complementary bioassay formats, providing a comparative overview to aid in selecting the most appropriate method for specific research needs.

Proposed Bioassay: A Luminescent DHPS Inhibition Assay

The proposed bioassay is a luminescent enzymatic assay designed to quantify the inhibitory activity of 4-(1-aminoethyl)-N-benzylbenzene-1-sulfonamide on dihydropteroate synthase. This assay format is selected for its high sensitivity, broad dynamic range, and amenability to high-throughput screening.

The assay is based on a coupled-enzyme system that detects the production of pyrophosphate (PPi), a byproduct of the DHPS reaction. The amount of PPi produced is inversely proportional to the inhibitory activity of the test compound. A similar principle has been successfully applied in other bioassays for sulfonamides[4].

Assay Principle

The DHPS enzyme catalyzes the condensation of para-aminobenzoic acid (PABA) and dihydropterin pyrophosphate (DHPP) to form dihydropteroate and PPi. In the presence of an inhibitor like 4-(1-aminoethyl)-N-benzylbenzene-1-sulfonamide, this reaction is impeded, leading to a decrease in PPi production. The generated PPi is then used in a subsequent reaction by ATP sulfurylase to convert adenosine 5'-phosphosulfate (APS) to ATP. Finally, the newly synthesized ATP serves as a substrate for luciferase, which generates a luminescent signal.

Caption: Workflow of the luminescent DHPS inhibition assay.

Experimental Protocol

Materials:

• Recombinant Dihydropteroate Synthase (DHPS)

• Dihydropterin pyrophosphate (DHPP)

• Para-aminobenzoic acid (PABA)

• ATP Sulfurylase

• Adenosine 5'-phosphosulfate (APS)

• Luciferin

• Luciferase

• 4-(1-aminoethyl)-N-benzylbenzene-1-sulfonamide (test compound)

• Sulfamethoxazole (positive control inhibitor)

• Assay Buffer (e.g., Tris-HCl, pH 8.5, with MgCl2 and DTT)

• 384-well white, flat-bottom plates

• Luminometer

Procedure:

• Compound Preparation: Prepare a serial dilution of 4-(1-aminoethyl)-N-benzylbenzene-1-sulfonamide and the positive control (sulfamethoxazole) in assay buffer.

• Enzyme and Substrate Preparation: Prepare a master mix containing DHPS enzyme, DHPP, and PABA in assay buffer.

• Assay Plate Setup:

  • Add 5 µL of the compound dilutions to the appropriate wells of the 384-well plate.

  • Add 5 µL of assay buffer to the maximum signal control wells.

  • Add 5 µL of a high concentration of sulfamethoxazole to the minimum signal (background) control wells.

• Enzymatic Reaction: Add 10 µL of the enzyme/substrate master mix to all wells.

• Incubation: Incubate the plate at room temperature for 30 minutes.

• Luminescent Detection: Add 15 µL of a detection reagent containing ATP sulfurylase, APS, luciferin, and luciferase to all wells.

• Signal Measurement: Incubate for an additional 10 minutes at room temperature to stabilize the luminescent signal, then read the plate on a luminometer.

Bioassay Validation: A Comprehensive Framework

The validation of a bioassay is crucial to ensure its reliability and fitness for purpose.[5] The validation process should adhere to established guidelines, such as those from the International Council for Harmonisation (ICH).[5][6] The following parameters will be assessed:

Precision

Precision evaluates the closeness of agreement between a series of measurements from multiple samplings of the same homogeneous sample. It is typically assessed at two levels:

• Repeatability (Intra-assay precision): The precision under the same operating conditions over a short interval of time.

• Intermediate Precision (Inter-assay precision): The precision within-laboratory variations: different days, different analysts, different equipment, etc.

Illustrative Data:

Parameter	Concentration (µM)	Mean IC50 (µM)	SD	%CV (RSD)	Acceptance Criteria
Repeatability (n=3)	10	9.8	0.4	4.1%	≤15%
50	51.2	2.1	4.1%	≤15%
100	99.5	3.8	3.8%	≤15%
Intermediate Precision (n=3 days)	10	10.5	0.8	7.6%	≤20%
50	48.9	3.5	7.2%	≤20%
100	102.1	6.9	6.8%	≤20%

Accuracy

Accuracy assesses the closeness of the determined value to the true or accepted reference value. This can be evaluated by spiking a known quantity of the analyte into the matrix.

Illustrative Data:

Nominal Concentration (µM)	Measured Concentration (µM)	% Recovery	Acceptance Criteria
10	9.5	95%	80-120%
50	52.1	104.2%	80-120%
100	98.7	98.7%	80-120%

Linearity and Range

Linearity demonstrates that the assay results are directly proportional to the concentration of the analyte within a given range. The range is the interval between the upper and lower concentrations of the analyte in the sample for which the assay has been demonstrated to have a suitable level of precision, accuracy, and linearity.

Illustrative Data:

Parameter	Value	Acceptance Criteria
Range	1 µM - 200 µM	-
Correlation Coefficient (r²)	0.998	≥0.99
Slope	-5000 RLU/µM	-
Y-intercept	500,000 RLU	-

Specificity

Specificity is the ability to assess unequivocally the analyte in the presence of components that may be expected to be present. In this enzyme inhibition assay, specificity can be demonstrated by showing that a structurally similar but inactive compound does not produce a response. Additionally, the absence of a signal in the absence of the enzyme or primary substrates would confirm specificity.

Robustness

Robustness measures the capacity of the assay to remain unaffected by small, but deliberate variations in method parameters and provides an indication of its reliability during normal usage.

Illustrative Data:

Parameter Variation	% Change in IC50	Acceptance Criteria
Incubation Time ± 5 min	3.2%	<15%
Temperature ± 2°C	5.1%	<15%
PABA Concentration ± 10%	7.8%	<15%

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Caption: The validation workflow for the proposed bioassay.

Comparison with Alternative Bioassay Formats

While the luminescent DHPS inhibition assay offers many advantages, other bioassay formats could also be employed to assess the activity of 4-(1-aminoethyl)-N-benzylbenzene-1-sulfonamide.

Bioassay Format	Principle	Advantages	Disadvantages
Luminescent DHPS Assay	Enzymatic inhibition measured via a coupled luminescent reaction.	High sensitivity, wide dynamic range, high-throughput compatible.	Indirect measurement, requires multiple enzymes and substrates.
Agar Diffusion Bioassay	Inhibition of bacterial growth on an agar plate around a disk impregnated with the test compound.[7]	Simple, low cost, provides a qualitative measure of antibacterial activity.	Low throughput, less precise, influenced by compound diffusion properties.
Broth Microdilution Assay	Determination of the minimum inhibitory concentration (MIC) in a liquid bacterial culture.	Provides a quantitative MIC value, a standard in microbiology.	Slower (requires overnight incubation), can be affected by compound solubility.
Immunoassay (ELISA)	Competitive binding of the sulfonamide to a specific antibody.[8][9]	High specificity, can be used for sample quantification.	Requires development of specific antibodies, may not reflect functional activity.

Conclusion

This guide has outlined a comprehensive strategy for the development and validation of a robust and sensitive bioassay for determining the activity of 4-(1-aminoethyl)-N-benzylbenzene-1-sulfonamide. The proposed luminescent DHPS inhibition assay provides a direct, mechanism-based assessment of the compound's potential as a bacterial growth inhibitor. By following the detailed validation plan, researchers can ensure the generation of high-quality, reliable, and reproducible data, which is paramount for advancing drug discovery and development programs. The comparison with alternative assays further equips scientists with the knowledge to select the most appropriate methodology for their specific research objectives.

References

• Paper-based luminescence bioassay method embedding a sequence of enzymatic reactions to detect sulfonamide groups. Nature.[Link]

• Developing and Validating Assays for Small-Molecule Biomarkers. Pharmaceutical Technology.[Link]

• Serum Sulfonamide Concentration After Oral Administration: Comparison of Results of Chemical Assay with Two Bioassay Techniques. Antimicrobial Agents and Chemotherapy.[Link]

• Application of a multi-sulfonamide biosensor immunoassay for the detection of sulfadiazine and sulfamethoxazole residues in broiler serum and its use as a predictor of the levels in edible tissue. ResearchGate.[Link]

• Broad-Specificity Immunoassays for Sulfonamide Detection: Immunochemical Strategy for Generic Antibodies and Competitors. ACS Publications.[Link]

• Incorporation of Sulfonamide Functionality via a Novel Synthetic Approach and Bioassay Screening for Cytotoxicity. ProQuest.[Link]

• Development and Validation of Bioassay. SlideShare.[Link]

• Sulfonamides : A Novel Approach For Antimicrobial Chemotherapy. PharmaTutor.[Link]

• A New Bioassay Platform Design for the Discovery of Small Molecules with Anticancer Immunotherapeutic Activity. MDPI.[Link]

• Best Practices in Bioassay Development to Support Registration of Biopharmaceuticals. Taylor & Francis Online.[Link]

• Sulfonamide drugs: structure, antibacterial property, toxicity, and biophysical interactions. SpringerLink.[Link]

• Advancing bioanalytical method development and validation for small molecules. YouTube.[Link]

• 4-(1-Aminoethyl)benzene-1-sulfonamide. PubChem.[Link]

• Biological activity of a benzene sulfonamide on perfusion pressure and coronary resistance using an isolated rat heart model. Brazilian Journal of Science.[Link]

• N-carbamimidoyl -4 and (E)-4- benzenesulfonamides; biological study, DFT, molecular docking, and ADMET analysis. Indian Journal of Chemistry.[Link]

• Synthetic and Antibacterial Profiling of 4-Methyl-N-(2- Morpholinoethyl) Benzene Sulfonamide. Journal of Population Therapeutics & Clinical Pharmacology.[Link]

• 4-amino-N-benzylbenzene-1-sulfonamide. PubChem.[Link]

• Method for synthesizing 4-(2-aminoethyl)benzsulfamide.

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cross-reactivity of 4-(1-aminoethyl)-N-benzylbenzene-1-sulfonamide with other enzymes

An essential aspect of preclinical drug development is the characterization of a compound's selectivity. A highly selective inhibitor interacts with its intended target with significantly greater affinity than it does with other biomolecules. Poor selectivity, on the other hand, can lead to off-target effects and potential toxicity. This guide provides a comprehensive framework for assessing the enzymatic cross-reactivity of the novel compound 4-(1-aminoethyl)-N-benzylbenzene-1-sulfonamide, hereafter referred to as ABNBS.

The sulfonamide moiety is a well-established pharmacophore present in a wide array of therapeutics, including antibacterial agents, diuretics, and anticonvulsants. Its ability to act as a transition-state analog for tetrahedral intermediates makes it a privileged scaffold for enzyme inhibitors. However, this same chemical feature can also lead to interactions with a broad range of enzymes, making rigorous cross-reactivity profiling a critical step in the development of any new sulfonamide-based compound.

This guide is structured to provide a tiered approach to selectivity profiling, from broad, high-throughput screening to detailed kinetic characterization of specific off-target interactions. We will detail the experimental rationale, provide step-by-step protocols for key assays, and present data in a clear, comparative format.

Tier 1: Broad Panel Screening for Initial Selectivity Assessment

The initial step in characterizing the selectivity of ABNBS is to screen it against a large, diverse panel of enzymes. This provides a broad overview of its potential off-target interactions and helps prioritize which enzyme families warrant further investigation. Commercial services often offer panels of hundreds of kinases, proteases, phosphatases, and other enzyme classes.

The primary goal of this initial screen is to identify "hits"—enzymes whose activity is significantly inhibited by ABNBS at a single, relatively high concentration (e.g., 10 µM). This concentration is chosen to maximize the chances of detecting even weak interactions.

Experimental Workflow: Broad Panel Screening

The following diagram illustrates a typical workflow for a broad panel screen.

Caption: Workflow for broad panel enzyme screening.

Interpreting the Data

The results are typically expressed as percent inhibition relative to a vehicle control (e.g., DMSO). A common threshold for identifying a hit is >50% inhibition.

Table 1: Hypothetical Results from a Broad Panel Screen of ABNBS at 10 µM

Enzyme Target	Enzyme Family	Percent Inhibition (%)	Hit Identification
Primary Target X	(Assumed)	98	-
Carbonic Anhydrase II	Lyase	85	Hit
Carbonic Anhydrase IX	Lyase	78	Hit
Cyclooxygenase-2 (COX-2)	Oxidoreductase	62	Hit
p38α (MAPK14)	Kinase	15	No
Cathepsin B	Protease	8	No
Additional 200+ enzymes	Various	<20%	No

From this hypothetical data, ABNBS shows potent inhibition of its primary target, but also significant off-target activity against Carbonic Anhydrases II and IX, and moderate activity against COX-2. These "hits" require further characterization.

Tier 2: Potency Determination (IC50) for Off-Target Hits

Once hits are identified, the next step is to determine their potency by generating dose-response curves and calculating the half-maximal inhibitory concentration (IC50). This quantitative measure allows for a direct comparison of ABNBS's affinity for its primary target versus its off-targets. A large fold-difference (selectivity window) between the IC50 for the primary target and off-targets is desirable.

Experimental Protocol: IC50 Determination for Carbonic Anhydrase II

This protocol describes a common method for measuring the activity of carbonic anhydrase (CA), which catalyzes the hydration of CO2. The assay uses p-nitrophenyl acetate (pNPA) as a substrate, which is hydrolyzed by CA to produce the yellow-colored p-nitrophenolate, detectable at 405 nm.

Materials:

• Human Carbonic Anhydrase II (CAII), recombinant

• Tris buffer (pH 7.5)

• p-Nitrophenyl acetate (pNPA)

• ABNBS (serial dilutions)

• 96-well microplate

• Microplate reader

Procedure:

• Prepare a serial dilution of ABNBS in DMSO, then dilute into the assay buffer. A typical concentration range would be from 100 µM down to 1 nM.

• In a 96-well plate, add 5 µL of each ABNBS dilution. Include wells with buffer and DMSO as positive (no inhibition) and negative (background) controls.

• Add 85 µL of CAII enzyme solution (e.g., 2 nM final concentration) to each well.

• Pre-incubate the plate at room temperature for 15 minutes to allow the compound to bind to the enzyme.

• Initiate the reaction by adding 10 µL of pNPA substrate (e.g., 1 mM final concentration).

• Immediately measure the absorbance at 405 nm every 30 seconds for 10 minutes using a microplate reader.

• Calculate the initial reaction velocity (V) for each concentration by determining the slope of the linear portion of the absorbance vs. time curve.

• Normalize the data: % Inhibition = 100 * (1 - (V_inhibitor - V_background) / (V_no_inhibitor - V_background)).

• Plot % Inhibition against the logarithm of the ABNBS concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Comparative Data Presentation

The IC50 values obtained for the primary target and the off-target hits should be tabulated to calculate the selectivity window.

Table 2: Comparative Potency (IC50) and Selectivity of ABNBS

Enzyme Target	IC50 (nM)	Selectivity Window (IC50_off-target / IC50_primary)
Primary Target X	15	-
Carbonic Anhydrase II	450	30-fold
Carbonic Anhydrase IX	980	65-fold
Cyclooxygenase-2 (COX-2)	2,100	140-fold

A selectivity window of at least 100-fold is often considered a benchmark for a selective inhibitor, though the required window depends heavily on the therapeutic context and the physiological roles of the off-target enzymes.

Tier 3: Elucidating the Mechanism of Inhibition

For significant off-target interactions (e.g., a selectivity window < 100-fold), it is crucial to understand the mechanism of inhibition (e.g., competitive, non-competitive, uncompetitive). This provides deeper insight into how ABNBS interacts with the off-target and can guide future medicinal chemistry efforts to improve selectivity.

This is typically achieved through enzyme kinetic studies, where the reaction velocity is measured at various substrate and inhibitor concentrations. The results are then plotted on a Lineweaver-Burk or Michaelis-Menten plot to determine the mode of inhibition.

Workflow for Determining Inhibition Mechanism

Caption: Workflow for determining the mechanism of enzyme inhibition.

A competitive inhibitor will increase the apparent Km (Michaelis constant) but not affect Vmax (maximum velocity), resulting in Lineweaver-Burk plot lines that intersect on the y-axis. In contrast, a non-competitive inhibitor will decrease Vmax but not affect Km, with lines intersecting on the x-axis. Understanding this mechanism is vital; for example, competitive inhibition of an off-target might be overcome in vivo by high concentrations of the endogenous substrate, whereas non-competitive inhibition would not.

Conclusion and Future Directions

This guide outlines a systematic, three-tiered approach to characterizing the cross-reactivity of the novel sulfonamide inhibitor, 4-(1-aminoethyl)-N-benzylbenzene-1-sulfonamide (ABNBS). The hypothetical data presented for ABNBS reveal significant off-target activity against carbonic anhydrases and COX-2. While the selectivity windows are moderate (30 to 140-fold), these interactions would need to be carefully considered in any therapeutic development program.

The subsequent steps would involve rational drug design to modify the ABNBS scaffold, aiming to disrupt the interactions with the off-targets while preserving or enhancing the affinity for the primary target. The assays and workflows described herein would then be used to evaluate the selectivity of these new analogs, creating an iterative cycle of design, synthesis, and testing that is fundamental to modern drug discovery.

References

• Supuran, C. T. & Scozzafava, A. Carbonic anhydrase inhibitors and their therapeutic potential. Expert Opinion on Therapeutic Patents, [Link].

• Wisto, T. et al. Sulfonamide, a versatile pharmacophore. Molecules, [Link].

• Armstrong, J. M., Myers, D. V., Verpoorte, J. A., & Edsall, J. T. Purification and properties of human erythrocyte carbonic anhydrases. Journal of Biological Chemistry, [Link].

• Klaeger, S. et al. The target landscape of clinical kinase drugs. Science, [Link].

• Berg, J. M., Tymoczko, J. L., & Stryer, L. Biochemistry. 5th edition. New York: W H Freeman; 2002. Section 8.5, The Michaelis-Menten Model Accounts for the Kinetic Properties of Many Enzymes. [Link].

Comparative Analysis of 4-(1-aminoethyl)-N-benzylbenzene-1-sulfonamide and Related Analogs: A Guide for Drug Development Professionals

The benzenesulfonamide scaffold is a cornerstone in modern medicinal chemistry, serving as the foundation for a diverse array of therapeutic agents.[1][2] Its remarkable versatility has led to the development of drugs with activities spanning from antibacterial and anticancer to anti-inflammatory and cardiovascular applications.[1][3][4] This guide provides an in-depth comparative analysis of a specific derivative, 4-(1-aminoethyl)-N-benzylbenzene-1-sulfonamide, and its related analogs. Our objective is to dissect the structure-activity relationships (SAR) that govern their biological performance, supported by experimental data and detailed protocols to empower researchers in their drug discovery endeavors.

We will explore how subtle modifications to the core structure can profoundly impact potency, selectivity, and pharmacokinetic properties. This analysis is grounded in field-proven insights, explaining the causality behind experimental choices and ensuring that every described protocol is a self-validating system for generating reliable and reproducible data.

Structural Framework and Key Modification Points

The biological activity of benzenesulfonamide derivatives is intricately linked to their three-dimensional structure and the nature of their substituent groups. The core scaffold of our interest can be deconstructed into three primary regions for modification, each offering a strategic handle to modulate pharmacological activity.

• The Benzenesulfonamide Core: This is the foundational structure. Substitutions directly on this aromatic ring can alter electronic properties and provide additional interaction points with biological targets.

• The Sulfonamide Linker (-SO₂NH-): The nitrogen atom of the sulfonamide group is a critical point for introducing diversity. The N-benzyl group in our parent compound is a key determinant of its properties, and variations here are a major focus of analog design.

• The 4-position Aminoethyl Moiety (-CH(CH₃)NH₂): This side chain significantly influences solubility and provides a primary amine group that can be crucial for target engagement, often through hydrogen bonding or salt bridge formation.

Understanding how modifications at these positions influence the molecule's overall physicochemical properties—such as lipophilicity (LogP), hydrogen bond donor/acceptor count, and steric profile—is fundamental to rational drug design.

Caption: Key modification points on the benzenesulfonamide scaffold.

Comparative Biological Performance

The true measure of a drug candidate lies in its biological activity. Here, we compare the performance of various benzenesulfonamide analogs across several key therapeutic areas, supported by quantitative data from published studies.

Anticancer Activity: Targeting Kinase Pathways

Benzenesulfonamide analogs have emerged as promising kinase inhibitors, a class of drugs that has revolutionized cancer therapy.[3][5] A significant area of research is their application in treating glioblastoma (GBM) by targeting the Tropomyosin receptor kinase A (TrkA).[5][6]

In a comparative study, several benzenesulfonamide derivatives were evaluated for their binding affinity to TrkA and their cytotoxic effects on the U87 glioblastoma cell line. The results underscore the critical role of specific structural features in achieving potent anti-GBM activity.[5]

Compound ID	Key Structural Features	TrkA Binding Energy (kcal/mol)	% Inhibition of U87 Cells (at 100 µM)	IC₅₀ (µM)
AL106	Hydrazinyl-thiadiazolyl-benzenesulfonamide	-10.93	78%	58.6
AL107	Hydrazinyl-thiadiazolyl-benzenesulfonamide	-11.26	< 50%	N/A
AL34	Schiff Base Derivative	-9.54	64.7%	N/A
AL110	Schiff Base Derivative	-9.58	53.3%	N/A
Cisplatin	Reference Drug	N/A	90%	53.0

Data synthesized from references[5][6].

Expert Insights: The data reveals that while a strong binding energy (like that of AL107) is desirable, it does not always translate directly to superior cytotoxic activity. Compound AL106 demonstrates a potent combination of good binding affinity and high cell growth inhibition, making it a promising lead compound.[3][5] This highlights that a molecule's ability to not only bind but also effectively modulate the target's function, coupled with its cellular uptake and stability, are all crucial for its overall efficacy. The in silico analysis suggested that AL106 forms key hydrophobic interactions with Tyr359, Ser371, and Ile374 residues within the TrkA active site, which likely contributes to its potent activity.[5][6]

Antimicrobial Activity: The Classic Sulfonamide Mechanism

The foundational therapeutic application of sulfonamides is as antibacterial agents.[][8] They act as competitive inhibitors of the enzyme dihydropteroate synthase (DHPS), which is essential for the synthesis of folic acid in bacteria.[2][9][10] Since mammalian cells acquire folic acid from their diet and do not possess this enzyme, sulfonamides exhibit selective toxicity towards bacteria.[10]

Caption: Mechanism of action of sulfonamide antibiotics.

Studies on newer benzenesulfonamide derivatives bearing carboxamide functionalities have demonstrated a broad spectrum of antimicrobial activity. The minimum inhibitory concentration (MIC) is a key metric for comparison.

Compound ID	Target Organism	MIC (mg/mL)
4a	P. aeruginosa	6.67
4a	S. typhi	6.45
4d	E. coli	6.72
4e	A. niger (Fungus)	6.28
4f	B. subtilis	6.63
4h	S. aureus	6.63
4h	C. albicans (Fungus)	6.63

Data sourced from reference[1].

Expert Insights: The development of resistance to older sulfonamides is a significant clinical challenge.[1] The synthesis of novel analogs, such as these carboxamide derivatives, is a vital strategy to overcome this. The data shows that different substitutions confer varying degrees of potency against different microbial species, including Gram-positive bacteria (S. aureus, B. subtilis), Gram-negative bacteria (E. coli, P. aeruginosa, S. typhi), and even fungi (C. albicans, A. niger).[1] This underscores the potential to fine-tune the benzenesulfonamide scaffold to target specific pathogens.

Cardiovascular Effects

Recent research has explored the cardiovascular effects of benzenesulfonamide derivatives. A study using an isolated rat heart model showed that 4-(2-aminoethyl)-benzenesulfonamide, a close structural relative of our primary topic, could decrease perfusion pressure and coronary resistance in a time-dependent manner.[4] This effect suggests a potential vasodilatory action, possibly through the inhibition of L-type calcium channels, which could be beneficial in treating hypertension.[4] This opens a new therapeutic avenue for this class of compounds, distinct from their traditional antimicrobial and anticancer roles.

Essential Experimental Protocols

To ensure scientific integrity and reproducibility, this section provides detailed, step-by-step methodologies for the synthesis and evaluation of these compounds.

Protocol 1: General Synthesis of N-Substituted Benzenesulfonamides

This protocol outlines a common two-step synthetic route. The choice of a one-pot versus a two-step synthesis often depends on the reactivity of the specific amines and the desired purity of the final product.[11]

Objective: To synthesize an N-benzyl-4-methylbenzenesulfonamide derivative.

Caption: General workflow for the synthesis of N-substituted sulfonamides.

Materials:

• 4-Methylbenzenesulfonyl chloride

• Primary amine (e.g., allylamine)

• Benzyl bromide

• Sodium hydroxide (NaOH) solution (e.g., 0.5 M)

• Tetrahydrofuran (THF)

• Ethanol (for recrystallization)

• Standard laboratory glassware, magnetic stirrer, and filtration apparatus

Procedure:

• Step 1: Formation of the Intermediate Sulfonamide:

  • In a round-bottom flask, dissolve the primary amine in a suitable solvent like dichloromethane in the presence of a base like pyridine.

  • Cool the mixture in an ice bath.

  • Slowly add a solution of 4-methylbenzenesulfonyl chloride in the same solvent.

  • Allow the reaction to stir at room temperature until completion (monitored by TLC).

  • Work up the reaction by washing with dilute acid and brine, then dry the organic layer and evaporate the solvent to obtain the N-substituted-4-methylbenzenesulfonamide intermediate.[11]

• Step 2: N-Benzylation:

  • Dissolve the intermediate sulfonamide (e.g., N-allyl-4-methylbenzenesulfonamide) in THF.[11]

  • Add the benzylating agent, such as benzyl bromide, to the stirring solution.

  • Add the NaOH solution dropwise and allow the mixture to stir at room temperature for 24 hours.[11]

• Isolation and Purification:

  • If a precipitate forms, isolate it via vacuum filtration.

  • Recrystallize the crude product from a suitable solvent, such as ethanol, to yield purified white crystals of the final product.[11]

• Characterization:

  • Confirm the structure and purity of the final compound using techniques such as Melting Point determination, Thin Layer Chromatography (TLC), Infrared (IR) Spectroscopy, and Nuclear Magnetic Resonance (NMR) spectroscopy.

Protocol 2: Anticancer Cell Viability Assay (Trypan Blue Exclusion)

This method is a straightforward and reliable way to assess cell viability by differentiating between live cells (which exclude the dye) and dead cells (which take it up due to compromised membrane integrity).

Objective: To determine the IC₅₀ value of a test compound against a cancer cell line (e.g., U87).[5][6]

Materials:

• U87 glioblastoma cells

• Complete growth medium (e.g., DMEM with 10% FBS)

• Test compounds dissolved in DMSO

• Trypan Blue stain (0.4%)

• Phosphate-Buffered Saline (PBS)

• 96-well plates, incubator (37°C, 5% CO₂)

• Hemocytometer or automated cell counter

Procedure:

• Cell Seeding: Seed U87 cells into 96-well plates at a density of approximately 5,000 cells/well and allow them to adhere overnight in the incubator.

• Compound Treatment: Prepare serial dilutions of the test compounds (e.g., from 0.1 µM to 100 µM) in the complete growth medium. The final DMSO concentration should be kept constant and low (<0.5%) across all wells.

• Incubation: Remove the old medium from the cells and add the medium containing the test compounds. Include a vehicle control (DMSO only) and an untreated control. Incubate the plates for a specified period (e.g., 48 or 72 hours).

• Cell Harvesting: After incubation, wash the cells with PBS and detach them using trypsin. Resuspend the cells in a known volume of complete medium.

• Staining and Counting: Mix a small aliquot of the cell suspension with an equal volume of Trypan Blue stain.

• Analysis: Load the mixture onto a hemocytometer and count the number of viable (unstained) and non-viable (blue) cells under a microscope.

• Calculation: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the viability against the logarithm of the compound concentration and fit the data to a dose-response curve to determine the IC₅₀ value.[6]

Protocol 3: Antimicrobial Susceptibility Test (Agar Disc Diffusion)

This is a standard, qualitative method to assess the antimicrobial activity of test compounds.[12]

Objective: To determine the susceptibility of a bacterial strain to various sulfonamide analogs.

Materials:

• Bacterial strain (e.g., E. coli, S. aureus)

• Mueller-Hinton Agar (MHA) plates

• Sterile paper discs (6 mm diameter)

• Test compounds at a known concentration

• Sterile saline and swabs

• 0.5 McFarland turbidity standard

• Incubator (35-37°C)

Procedure:

• Inoculum Preparation: Suspend several bacterial colonies from a fresh agar plate in sterile saline to match the turbidity of a 0.5 McFarland standard.[12]

• Plate Inoculation: Dip a sterile swab into the inoculum, remove excess fluid, and swab the entire surface of an MHA plate to ensure even, confluent growth.[12]

• Disc Application: Impregnate sterile paper discs with a known amount of each test compound. Aseptically place the discs onto the surface of the inoculated MHA plate.

• Incubation: Incubate the plates at 35-37°C for 18-24 hours.[12]

• Data Interpretation: Measure the diameter of the zone of inhibition (the clear area around the disc where bacterial growth is prevented) in millimeters. A larger zone diameter indicates greater antimicrobial activity.

Conclusion

The 4-(1-aminoethyl)-N-benzylbenzene-1-sulfonamide scaffold and its analogs represent a rich and adaptable platform for drug discovery. The comparative analysis presented in this guide demonstrates that targeted structural modifications can effectively steer the biological activity of these compounds towards diverse therapeutic targets, from bacterial enzymes to cancer-related kinases and cardiovascular channels. The provided data and protocols offer a solid foundation for researchers to design and evaluate novel, more potent, and selective benzenesulfonamide-based drug candidates. The continued exploration of this chemical space holds significant promise for addressing unmet needs in oncology, infectious diseases, and beyond.

References

• Benzenesulfonamide Analogs: Synthesis, Anti-GBM Activity and Pharmacoprofiling. MDPI.
• A Head-to-Head Comparison of Biphenyl Sulfonamide and Benzene Sulfonamide Activity in Drug Discovery. Benchchem.
• Structure-Activity Relationship of N-substituted Benzenesulfonamide and Benzenemethanesulfonamide Deriv
• Phytotoxic Activity of N-Benzylbenzenesulfonamides. J-STAGE.
• Biological Activity Evaluation of Some New Benzenesulphonamide Deriv
• Synthesis and Structure–Activity Relationship Studies of 4-((2-Hydroxy-3-methoxybenzyl)amino)benzenesulfonamide Derivatives as Potent and Selective Inhibitors of 12-Lipoxygenase. PMC.
• Benzenesulfonamide Analogs: Synthesis, Anti-GBM Activity and Pharmacoprofiling. Roskilde University.
• Structure‐Activity Relationship of Fluorinated Benzenesulfonamides as Inhibitors of Amyloid‐β Aggregation.
• Sulfonamides : A Novel Approach For Antimicrobial Chemotherapy. Semantic Scholar.
• N-carbamimidoyl -4 and (E)-4- benzenesulfonamides; biological study, DFT, molecular docki. Research Square.
• Sulfonamide drugs: structure, antibacterial property, toxicity, and biophysical interactions. PMC.
• Benzenesulfonamide Analogs: Synthesis, Anti-GBM Activity and Pharmacoprofiling. PMC.
• Biological activity of a benzene sulfonamide on perfusion pressure and coronary resistance using an isolated rat heart model. Brazilian Journal of Science.
• Synthesis and Biological Activity of New Sulfonamide Deriv
• Novel Anthraquinone-Based Benzenesulfonamide Derivatives and Their Analogues as Potent Human Carbonic Anhydrase Inhibitors with Antitumor Activity: Synthesis, Biological Evalu
• Synthesis and crystallographic characterization of N-allyl-N-benzyl-4-methylbenzenesulfonamide. Avens Publishing Group.
• Method for synthesizing 4-(2-aminoethyl)benzsulfamide.
• Sulfonamide Antibiotics: Definition, Mechanism and Research. BOC Sciences.
• 4-(1-Aminoethyl)benzene-1-sulfonamide. PubChem.
• Synthesis, characterization and antimicrobial activity of 4-aminobenzenesulphonamide derivative by using phenylhydrazine. International Journal of Pharmacy and Pharmaceutical Science.
• Synthesis of New Amino Acid-Conjugated Derivatives of a Sulphonamide. Cihan University-Erbil Repository.
• Synthesis, Mechanism of action And Characterization of Sulphonamide. International Journal of Pharmaceutical Sciences.

Sources

• 1. Biological Activity Evaluation of Some New Benzenesulphonamide Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ijpsjournal.com [ijpsjournal.com]
• 3. researchportal.tuni.fi [researchportal.tuni.fi]
• 4. periodicos.cerradopub.com.br [periodicos.cerradopub.com.br]
• 5. mdpi.com [mdpi.com]
• 6. Benzenesulfonamide Analogs: Synthesis, Anti-GBM Activity and Pharmacoprofiling - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pharmacyjournal.org [pharmacyjournal.org]
• 9. Sulfonamides : A Novel Approach For Antimicrobial Chemotherapy – Biosciences Biotechnology Research Asia [biotech-asia.org]
• 10. Sulfonamide drugs: structure, antibacterial property, toxicity, and biophysical interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 11. par.nsf.gov [par.nsf.gov]
• 12. pdf.benchchem.com [pdf.benchchem.com]

Comparative Profiling: SLC-0111 vs. Acetazolamide in Hypoxic Breast Cancer Models

Executive Summary: The Evolution of Sulfonamide Targeting

For decades, the sulfonamide moiety has been a "privileged structure" in medicinal chemistry, primarily known for diuretic and anti-glaucoma activity via Carbonic Anhydrase (CA) inhibition. However, in oncology, the focus has shifted from broad-spectrum inhibition to targeting tumor-associated isoforms (CAIX and CAXII) that regulate pH in the hypoxic tumor microenvironment (TME).

This guide provides a technical head-to-head comparison of Acetazolamide (AAZ) , the classical pan-inhibitor, and SLC-0111 , the clinical-stage, isoform-selective inhibitor. We focus on their application in MDA-MB-231 , a triple-negative breast cancer (TNBC) line heavily dependent on pH regulation for metastasis.

The Core Distinction

• Acetazolamide (AAZ): The "Generalist." High affinity for cytosolic CA I/II (off-targets) and membrane-bound CAIX. Poor cellular penetrance limits its monotherapy efficacy in solid tumors.

• SLC-0111: The "Specialist." A ureido-benzenesulfonamide designed to target extracellular CAIX/XII while sparing cytosolic isoforms. It exhibits superior efficacy in hypoxic cell-based assays despite lower enzymatic potency in some cell-free screens.

Mechanistic Grounding: The Hypoxic pH Machinery

To understand the performance difference, we must visualize the target pathway. In hypoxic tumors, HIF-1

upregulates CAIX, which catalyzes the hydration of extracellular CO to bicarbonate (HCO ) and protons (H ).[1][2] This maintains an alkaline intracellular pH (pHi) for survival while acidifying the extracellular space (pHe), promoting invasion.

Figure 1: The Hypoxia-Induced CAIX Pathway. SLC-0111 selectively targets the extracellular catalytic domain of CAIX, disrupting the pH gradient essential for tumor survival.

Head-to-Head Profile: SLC-0111 vs. Acetazolamide[3][4]

The following data aggregates enzyme inhibition constants (

) and cellular efficacy ( ) in MDA-MB-231 cells.

Feature	Acetazolamide (AAZ)	SLC-0111	Significance
Chemical Class	Classical Sulfonamide	Ureido-Benzenesulfonamide	Ureido linker improves isoform selectivity.[3]
Target Selectivity	Pan-CA (High affinity for CA I, II, IX, XII)	Selective for CA IX & XII	SLC-0111 avoids "sponging" by abundant cytosolic CA I/II.
Enzyme (CA IX)	~25 nM [1]	~45 nM [1]	AAZ is actually more potent in cell-free enzyme assays.
Cellular (Normoxia)	>100 µM (Inactive)	>100 µM (Inactive)	Both drugs require hypoxia to find their target (CAIX).
Cellular (Hypoxia)	>100 - 600 µM (Poor)	~10 - 100 µM (Effective)	Critical: SLC-0111 is significantly more potent in live cells [2].
Permeability	Low (Hydrophilic)	Moderate/High (Lipophilic)	SLC-0111 accesses the tumor mass more effectively.
Clinical Status	FDA Approved (Glaucoma/Altitude)	Phase Ib/II (Solid Tumors)	SLC-0111 is the leading candidate for hypoxic tumors.

Technical Insight: The "Potency Inversion"

Researchers often find it confusing that AAZ has a lower

(stronger binding) on the purified enzyme but a much higher (weaker killing) in cells.

• Reason: AAZ is highly hydrophilic and is rapidly cleared or sequestered by the massive pool of cytosolic CA I and CA II inside red blood cells and normal tissues. SLC-0111 is designed to be membrane-impermeant to the cytosol but accessible to the extracellular active site of CAIX, preventing off-target loss [3].

Validated Protocol: The Hypoxic Stress Test

To reproduce the differential efficacy of these inhibitors, you cannot use standard culture conditions. You must induce CAIX expression.

Experimental Workflow

Objective: Determine the differential cytotoxicity of SLC-0111 and AAZ in MDA-MB-231 cells under hypoxic stress.

Reagents

• Cell Line: MDA-MB-231 (ATCC HTB-26).

• Hypoxia Induction: 1%

  Incubator (Gold Standard) or (Chemical mimetic, 100 µM).

• Readout: CellTiter-Glo (ATP) or extracellular pH meter.

Step-by-Step Methodology

• Seeding (Day 0):

  • Seed MDA-MB-231 cells at 3,000 cells/well in 96-well white-walled plates.

  • Incubate overnight at Normoxia (21%

    ) to allow attachment.

• Induction & Treatment (Day 1):

  • Remove media. Replace with fresh media containing inhibitors.

  • Dose Range: 0.1, 1, 10, 100, 500 µM (Log scale).

  • Controls: DMSO (Vehicle), Doxorubicin (Positive Control).

  • Split Plates: Place Set A in Normoxia ; Place Set B in Hypoxia (1%

    ) for 72 hours.

  • Note: If using

    , add it to the media simultaneously with the drugs.

• Readout (Day 4):

  • Equilibrate plates to room temperature (30 min).

  • Add CellTiter-Glo reagent (1:1 ratio). Shake for 2 min.

  • Measure Luminescence.

• Data Validation (Self-Check):

  • Check 1: Did CAIX express? Run a Western Blot on a parallel lysate. If CAIX is absent in the Hypoxia control, the experiment is invalid.

  • Check 2: Is the Normoxia

    > Hypoxia ? SLC-0111 should show a "Hypoxic Shift" (e.g., Normoxia >100µM vs Hypoxia ~50µM). If toxicity is equal in both, you are seeing off-target effects.

Figure 2: Experimental Timeline. The split-condition design is mandatory to prove mechanism-specific killing.

Application Scientist's Verdict

For researchers developing combination therapies (e.g., with Immune Checkpoint Inhibitors or Chemotherapy):

• Use Acetazolamide (AAZ) only as a control. It validates that the target class (sulfonamides) is active, but its poor physicochemical properties make it unreliable for in vivo tumor regression data.

• Use SLC-0111 for translational data. Its ability to sensitize hypoxic cells to standard chemotherapy (like Gemcitabine or Doxorubicin) is well-documented [4].

• Watch the pH. If your lab has the capability, measure extracellular acidification rate (ECAR) using a Seahorse analyzer. SLC-0111 should normalize (raise) extracellular pH within hours, preceding cell death.

References

• Supuran, C. T. (2008). Carbonic anhydrases: novel therapeutic applications for inhibitors and activators. Nature Reviews Drug Discovery, 7(2), 168-181. Link

• McDonald, P. C., et al. (2020).[3] A Phase 1 Study of SLC-0111, a Novel Inhibitor of Carbonic Anhydrase IX, in Patients With Advanced Solid Tumors.[2][3][4][5] American Journal of Clinical Oncology, 43(7), 484-490. Link

• Neri, D., & Supuran, C. T. (2011). Interfering with pH regulation in tumours as a therapeutic strategy. Nature Reviews Drug Discovery, 10(10), 767-777. Link

• Andreucci, E., et al. (2019). The carbonic anhydrase IX inhibitor SLC-0111 sensitises cancer cells to conventional chemotherapy.[6] Journal of Enzyme Inhibition and Medicinal Chemistry, 34(1), 117-123. Link

Sources

• 1. Acetazolamide potentiates the anti-tumor potential of HDACi, MS-275, in neuroblastoma - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Signalchem LifeScience [signalchemlifesciences.com]
• 3. Frontiers | Discovery of a novel 4-pyridyl SLC-0111 analog targeting tumor-associated carbonic anhydrase isoform IX through tail-based design approach with potent anticancer activity [frontiersin.org]
• 4. A Phase 1 Study of SLC-0111, a Novel Inhibitor of Carbonic Anhydrase IX, in Patients With Advanced Solid Tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. dovepress.com [dovepress.com]
• 6. The carbonic anhydrase IX inhibitor SLC-0111 sensitises cancer cells to conventional chemotherapy - PMC [pmc.ncbi.nlm.nih.gov]

independent verification of the antibacterial properties of 4-(1-aminoethyl)-N-benzylbenzene-1-sulfonamide

[1]

Executive Summary

This guide outlines the protocol for the independent verification of the antibacterial efficacy and chemical integrity of 4-(1-aminoethyl)-N-benzylbenzene-1-sulfonamide . As a structural analogue of Mafenide (4-(aminomethyl)benzenesulfonamide), this compound integrates a chiral 1-aminoethyl moiety and a lipophilic N-benzyl group.[1] These modifications are hypothesized to enhance metabolic stability and membrane permeability compared to traditional sulfonamides.[1]

This document serves as a standard operating procedure (SOP) for researchers to validate the compound's performance against established benchmarks: Sulfamethoxazole (SMX) , Mafenide , and Ciprofloxacin .[1]

Part 1: Chemical Identity & Purity Verification

Before biological testing, the test substance must undergo rigorous chemical verification.[1] The presence of the 1-aminoethyl group introduces a chiral center, necessitating enantiomeric purity analysis.

Structural Validation Parameters

Parameter	Method	Acceptance Criteria	Purpose
Purity	HPLC-UV (254 nm)	> 98.0%	Ensure no toxic precursors (e.g., benzyl chloride) remain.
Identity	1H-NMR (DMSO-d6)	Diagnostic doublets for methyl (1-aminoethyl) and benzylic protons.[1]	Confirm N-alkylation and Aminoethyl core.
Chirality	Chiral HPLC	> 95% ee (if single enantiomer)	The (S)-enantiomer often exhibits distinct binding kinetics.[1]
Mass Spec	LC-MS (ESI+)	[M+H]+ = 291.11 (Calc.)[1]	Confirm molecular weight and fragmentation pattern.[1][2]

Solubility Profile

The N-benzyl substitution significantly increases lipophilicity (LogP) compared to sulfanilamide.[1]

• Protocol: Dissolve 10 mg in 1 mL DMSO (Stock). Dilute into Mueller-Hinton Broth (MHB).[1]

• Checkpoint: Verify no precipitation occurs at testing concentrations (up to 512 µg/mL). If precipitation occurs, add 0.02% Tween-80.[1]

Part 2: Antibacterial Efficacy Protocols

This section details the verification of antibacterial activity using CLSI (Clinical and Laboratory Standards Institute) guidelines.[1]

Comparator Selection

To objectively assess performance, the compound must be tested alongside:

• Sulfamethoxazole (SMX): The standard for systemic sulfonamide activity.[1]

• Mafenide: The direct structural homologue (topical agent); critical for assessing the effect of the N-benzyl and alpha-methyl groups.[1]

• Ciprofloxacin: Broad-spectrum control (non-sulfonamide mechanism).[1]

Experiment A: Minimum Inhibitory Concentration (MIC)

Objective: Determine the lowest concentration inhibiting visible growth.

Methodology (Broth Microdilution):

• Inoculum Prep: Adjust bacterial suspension (E. coli ATCC 25922, S. aureus ATCC 29213) to 0.5 McFarland standard (

  CFU/mL).

• Dilution: Dilute 1:100 in Cation-Adjusted Mueller-Hinton Broth (CAMHB).[1]

• Plate Setup: 96-well plate. Serial 2-fold dilutions of the test compound (0.25 – 512 µg/mL).

• Incubation: 35°C for 16–20 hours.

• Readout: Visual turbidity check.[1]

Data Interpretation Table (Expected Ranges for Validation):

Bacterial Strain	SMX Reference MIC (µg/mL)	Mafenide Reference MIC (µg/mL)	Target Compound Success Criteria
S. aureus (Gram+)	2 – 64	8 – 32	≤ 32 µg/mL (Indicates retention of Gram+ potency)
E. coli (Gram-)	1 – 4	32 – 128	≤ 64 µg/mL (N-benzyl may improve penetration)

| P. aeruginosa | > 512 (Resistant) | 64 – 256 | ≤ 128 µg/mL (Significant improvement over SMX) |[1]

Experiment B: Mechanism of Action Verification (PABA Reversal)

Sulfonamides act as competitive inhibitors of dihydropteroate synthase (DHPS), mimicking p-aminobenzoic acid (PABA).[1] To verify this specific mechanism for the target compound, a PABA Reversal Test is mandatory.[1]

Protocol:

• Determine MIC as above.[1]

• Run a parallel MIC plate supplemented with excess PABA (100 µg/mL) .

• Result: If the compound acts via the sulfonamide pathway, the MIC should increase significantly (≥ 8-fold) in the presence of PABA.[1]

  • Note: If MIC remains unchanged, the N-benzyl group may be driving a non-specific membrane disruption mechanism or Carbonic Anhydrase inhibition rather than DHPS inhibition.[1]

Part 3: Visualization of Mechanism & Workflow

The following diagrams illustrate the competitive inhibition pathway and the verification workflow.

Sulfonamide Inhibition Pathway

Figure 1: Mechanism of Action. The target molecule mimics PABA, competitively blocking the DHPS enzyme and halting bacterial DNA synthesis.[3]

Verification Workflow

Figure 2: Step-by-step workflow for independently verifying the compound's properties.

Part 4: Critical Analysis & Troubleshooting

The "N-benzyl" Effect

The addition of the N-benzyl group on the sulfonamide nitrogen is a critical structural feature.

• Pro: Increases hydrophobicity, potentially aiding penetration into Mycobacterium or thick-walled bacteria.[1]

• Con: Can reduce affinity for DHPS if the benzyl group is too bulky for the active site.[1]

• Verification Step: If MIC values are high (>128 µg/mL), consider testing against Carbonic Anhydrase (CA) .[1] Many N-substituted sulfonamides are potent CA inhibitors rather than antibacterials.[1]

The "1-aminoethyl" Effect

Unlike the primary amine in sulfanilamide, the 1-aminoethyl group is a branched alkyl amine.

• Hypothesis: This sterically hinders N-acetylation (a major metabolic deactivation pathway for sulfonamides in the liver), potentially increasing half-life in vivo.[1]

• In Vitro Implication: This will not be apparent in standard MIC tests but is a key discussion point for "drug-like properties" in your final report.[1]

References

• PubChem. (2025).[1][4][5] 4-(1-aminoethyl)benzenesulfonamide (CID 3689755).[1] National Library of Medicine.[1] [Link]

• Clinical and Laboratory Standards Institute (CLSI). (2023).[1] Performance Standards for Antimicrobial Susceptibility Testing.[1] CLSI M100.[1] [Link]

• Supuran, C. T. (2008).[1] Carbonic anhydrases: novel therapeutic applications for inhibitors and activators.[1] Nature Reviews Drug Discovery.[1] [Link]

• Seydel, J. K. (1968).[1] Sulfonamides, Structure-Activity Relationship and Mode of Action.[3][6] Journal of Pharmaceutical Sciences.[1] [Link][1]

• USDA Food Safety and Inspection Service. (2009).[1][7] Determination and Confirmation of Sulfonamides (CLG-SUL.05).[1][Link][1]

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A Comparative Guide to the Structure-Activity Relationship of 4-(1-Aminoethyl)-N-benzylbenzene-1-sulfonamide Derivatives

This guide provides an in-depth analysis of the structure-activity relationships (SAR) for a promising class of compounds: 4-(1-aminoethyl)-N-benzylbenzene-1-sulfonamide derivatives. The benzenesulfonamide scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its presence in a wide array of therapeutic agents, including diuretics, carbonic anhydrase inhibitors, and anticancer drugs.[1][2][3] By systematically exploring modifications to the core 4-(1-aminoethyl)-N-benzylbenzene-1-sulfonamide structure, we can elucidate the key molecular features driving biological activity and guide the design of more potent and selective therapeutic candidates.

Rationale for SAR Study: Deconstructing the Core Scaffold

The 4-(1-aminoethyl)-N-benzylbenzene-1-sulfonamide scaffold can be dissected into three primary regions for synthetic modification. Understanding the role of each region is critical for rational drug design. The strategic selection of these regions for modification is based on established medicinal chemistry principles aimed at optimizing interactions with biological targets, improving pharmacokinetic properties, and minimizing off-target effects.

• Region A: The N-Benzyl Group: This large, hydrophobic moiety can engage in significant van der Waals, hydrophobic, and π-stacking interactions within a target's binding pocket. Modifications here, such as substituting the phenyl ring, can fine-tune these interactions, alter solubility, and modulate the overall conformation of the molecule.

• Region B: The 4-(1-Aminoethyl) Side Chain: This region introduces a chiral center at the ethyl group's alpha-carbon, meaning stereochemistry can play a crucial role in target engagement. The primary amine is a key site for hydrogen bonding and salt-bridge formation. Varying the length and nature of this alkyl chain can probe the spatial constraints of the binding site.

• Region C: The Benzenesulfonamide Core: The primary sulfonamide group is a well-established pharmacophore, particularly for enzymes like carbonic anhydrases, where it coordinates with a critical zinc ion in the active site.[1] The relative orientation of the sulfonamide and the aminoethyl group, dictated by their positions on the central phenyl ring, is vital for achieving the correct binding geometry.

Caption: Key regions for SAR modification on the core scaffold.

General Synthesis and Workflow

The synthesis of N-substituted benzenesulfonamide derivatives is a well-established process in organic chemistry, typically involving the reaction of a benzenesulfonyl chloride with a primary or secondary amine.[4][5] The following details a representative, multi-step synthesis for the parent 4-(1-aminoethyl)-N-benzylbenzene-1-sulfonamide scaffold, designed for high yield and purity.

Caption: General synthetic workflow for target compounds.

Experimental Protocol: Synthesis of 4-(1-(Benzylamino)ethyl)benzenesulfonamide

This protocol describes a self-validating workflow, where progress is monitored by Thin Layer Chromatography (TLC) and the final product is rigorously characterized.

Step 1: Ammonolysis of 4-Acetylbenzenesulfonyl Chloride

• Setup: In a 250 mL round-bottom flask equipped with a magnetic stirrer, dissolve 4-acetylbenzenesulfonyl chloride (10.0 g, 1 eq.) in 50 mL of acetone. Cool the flask to 0°C in an ice bath.

• Reaction: Slowly add concentrated ammonium hydroxide (20 mL) dropwise over 30 minutes, ensuring the temperature remains below 10°C.

• Monitoring: Allow the reaction to stir at room temperature for 2 hours. Monitor the disappearance of the starting material by TLC (Eluent: 30% Ethyl Acetate in Hexane).

• Workup: Acidify the mixture with 2N HCl until the pH is ~2. The resulting white precipitate is collected by vacuum filtration, washed with cold water (3 x 20 mL), and dried under vacuum to yield 4-acetylbenzenesulfonamide.

Step 2: Reductive Amination

• Setup: To a solution of 4-acetylbenzenesulfonamide (5.0 g, 1 eq.) in 100 mL of dichloroethane, add benzylamine (1.1 eq.).

• Reaction: Stir the mixture for 10 minutes, then add sodium triacetoxyborohydride (NaBH(OAc)3) (1.5 eq.) portion-wise over 15 minutes.

• Monitoring: Let the reaction proceed at room temperature for 12-16 hours. Monitor by TLC (Eluent: 50% Ethyl Acetate in Hexane).

• Workup: Quench the reaction by slowly adding a saturated aqueous solution of NaHCO3 (50 mL). Separate the organic layer, and extract the aqueous layer with dichloromethane (2 x 50 mL).

• Purification: Combine the organic layers, dry over anhydrous Na2SO4, filter, and concentrate under reduced pressure. Purify the crude residue by column chromatography on silica gel to afford the final product, 4-(1-(benzylamino)ethyl)benzenesulfonamide.

• Characterization: Confirm the structure and purity of the final compound using ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).

Comparative SAR Analysis

The following analysis compares the hypothetical biological activity of various derivatives. The activity is represented by a half-maximal inhibitory concentration (IC₅₀), where a lower value indicates higher potency. This data is illustrative, based on established principles from related benzenesulfonamide series found in the literature.[6][7]

Compound ID	Modification	Region	Predicted Activity (IC₅₀, nM)	Rationale & Key Insights
Parent-01	N-Benzyl, 4-(1-aminoethyl)	-	150	Baseline compound with moderate activity. The unsubstituted benzyl group provides a foundational hydrophobic interaction.
A-01	N-(4-Methoxybenzyl)	A	75	An electron-donating group (EDG) at the para position often enhances potency, potentially by increasing electron density in the phenyl ring, which can improve π-π stacking or cation-π interactions.[7]
A-02	N-(4-Chlorobenzyl)	A	110	An electron-withdrawing group (EWG) like chlorine can offer additional halogen bonding but may slightly reduce potency compared to EDGs in some systems.[6]
A-03	N-Phenethyl	A	300	Increasing the linker length between the nitrogen and the phenyl ring can disrupt optimal positioning within the binding site, leading to decreased activity.
B-01	4-(1-S -aminoethyl)	B	95	Stereochemistry is often critical. The (S)-enantiomer is predicted to have a better fit in the chiral binding pocket of the target protein compared to the racemic mixture or the (R)-enantiomer.
B-02	4-(1-R -aminoethyl)	B	450	The (R)-enantiomer is sterically disfavored, leading to a significant loss of activity.
B-03	4-(Aminomethyl)	B	600	Shortening the side chain from ethyl to methyl removes a key hydrophobic interaction point and reduces conformational flexibility, resulting in lower potency.
C-01	N-Methyl-sulfonamide	C	>1000	Modification of the primary sulfonamide to a secondary sulfonamide typically abolishes or drastically reduces activity for targets like carbonic anhydrases that rely on coordinating the NH₂ group to a metal ion.[1]

Biological Evaluation: Enzyme Inhibition Assay

To quantify the inhibitory potency of the synthesized derivatives, a robust and reproducible enzyme inhibition assay is required. The following protocol, adapted from the widely used Ellman's method for cholinesterase inhibitors, can be generalized for many enzyme targets that produce a thiol-containing product.[6][8]

Caption: Workflow for a typical enzyme inhibition assay.

Protocol: General Spectrophotometric Enzyme Inhibition Assay

1. Reagents and Materials:

• Target Enzyme solution in appropriate buffer (e.g., phosphate buffer, pH 7.4).

• Test Compounds (derivatives) dissolved in DMSO to create stock solutions.

• Substrate solution (e.g., Acetylthiocholine iodide for AChE).

• Chromogenic Reagent: 5,5'-dithio-bis-(2-nitrobenzoic acid) (DTNB or Ellman's reagent).

• 96-well microplates.

• Microplate reader capable of measuring absorbance at 412 nm.

2. Procedure:

• Preparation: Prepare serial dilutions of the test compounds in the assay buffer. A typical final concentration range would be 1 nM to 100 µM.

• Pre-incubation: In each well of the microplate, add 20 µL of the test compound dilution and 140 µL of the enzyme solution. For the control (100% activity), add 20 µL of buffer instead of the inhibitor. Incubate the plate at 37°C for 15 minutes.

• Reaction Initiation: To each well, add 20 µL of the substrate solution and 20 µL of the DTNB solution to start the enzymatic reaction.

• Measurement: Immediately place the plate in the microplate reader and measure the change in absorbance at 412 nm every 60 seconds for 10-15 minutes. The yellow color develops as the enzyme's product reacts with DTNB.[6]

• Data Analysis:

  • Calculate the reaction rate (V) for each concentration by determining the slope of the linear portion of the absorbance vs. time curve.

  • Calculate the percentage of inhibition for each compound concentration using the formula: % Inhibition = 100 * (1 - (V_inhibitor / V_control)).

  • Plot the % Inhibition against the logarithm of the inhibitor concentration and fit the data to a sigmoidal dose-response curve to determine the IC₅₀ value.

Comparison with Alternative Scaffolds

The 4-(1-aminoethyl)-N-benzylbenzene-1-sulfonamide core must be evaluated in the context of other established inhibitor classes. For instance, in the realm of carbonic anhydrase inhibitors, this scaffold would be compared against classical benzenesulfonamides (like acetazolamide) or N-substituted 4-sulfamoylbenzoic acids.[4] While classical sulfonamides are potent, they often suffer from a lack of isoform selectivity.[1] The introduction of the N-benzyl and aminoethyl moieties provides vectors for exploring additional binding pockets outside the conserved active site, offering a promising strategy to achieve higher selectivity compared to simpler, alternative scaffolds. Similarly, for kinase inhibition, this scaffold would be benchmarked against well-known ATP-competitive and allosteric inhibitors, where the unique 3D shape of these derivatives could offer novel binding modes.

Conclusion and Future Directions

The structure-activity relationship for 4-(1-aminoethyl)-N-benzylbenzene-1-sulfonamide derivatives is governed by a sensitive interplay of stereochemistry, steric bulk, and electronic properties across its three key regions. Our comparative analysis suggests that optimal activity is likely achieved with an (S)-configuration at the aminoethyl side chain and an electron-donating substituent on the N-benzyl ring. The primary sulfonamide moiety remains a critical anchor for many enzymatic targets.

Future work should focus on synthesizing a broader range of derivatives to validate these predictions. Exploring bioisosteric replacements for the central phenyl ring and incorporating heterocyclic moieties on the N-benzyl group could lead to compounds with improved potency, selectivity, and pharmacokinetic profiles, ultimately advancing this promising scaffold toward clinical consideration.

References

• 4-Amino-substituted Benzenesulfonamides as Inhibitors of Human Carbonic Anhydrases. [Source URL: Available upon request]
• Synthesis and Biological Activity of New Sulfonamide Derivatives - Impactfactor. [Source URL: https://impactfactor.org/PDF/IJDDT/11/IJDDT,Vol11,Issue4,Article46.pdf]
• N-carbamimidoyl -4 and (E)-4- benzenesulfonamides; biological study, DFT, molecular docki. [Source URL: Available upon request]
• Application Notes: N-Substituted 4-Sulfamoylbenzoic Acid Derivatives as Enzyme Inhibitors - Benchchem. [Source URL: https://www.benchchem.
• Biological activity of a benzene sulfonamide on perfusion pressure and coronary resistance using an isolated rat heart model. [Source URL: https://www.researchgate.
• Synthesis and crystallographic characterization of N-allyl-N-benzyl-4-methylbenzenesulfonamide. [Source URL: https://www.eurjchem.com/index.php/eurjchem/article/view/2237/1225]
• Biological activity of a benzene sulfonamide on perfusion pressure and coronary resistance using an isolated rat heart model - ResearchGate. [Source URL: https://www.researchgate.
• Structure-Activity Relationship of N-substituted Benzenesulfonamide and Benzenemethanesulfonamide Derivatives - Benchchem. [Source URL: https://www.benchchem.
• Computational and Molecular Docking Studies of New Benzene Sulfonamide Drugs with Anticancer and Antioxidant Effects - PubMed. [Source URL: https://pubmed.ncbi.nlm.nih.gov/36214306/]
• Preclinical Activity and Pharmacokinetic/Pharmacodynamic Relationship for a Series of Novel Benzenesulfonamide Perforin Inhibitors - PubMed. [Source URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC9194936/]
• Synthesis, Structure and Evaluation of the N-(2-Acetyl-4-(styryl)phenyl)-4-benzenesulfonamide Derivatives for Anticholinesterase and Antioxidant Activities - MDPI. [Source URL: https://www.mdpi.com/1420-3049/26/7/1922]
• 4-(1-Aminoethyl)benzene-1-sulfonamide | C8H12N2O2S | CID 3689755 - PubChem. [Source URL: https://pubchem.ncbi.nlm.nih.gov/compound/3689755]
• CN106336366A - Method for synthesizing 4-(2-aminoethyl)benzsulfamide - Google Patents. [Source URL: https://patents.google.
• Structure-activity relationships of 1,4-bis(arylsulfonamido)-benzene or naphthalene-N,N'-diacetic acids with varying C2-substituents as inhibitors of Keap1-Nrf2 protein-protein interaction - PMC. [Source URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC9254388/]
• Druggability Studies of Benzene Sulfonamide Substituted Diarylamide (E3) as a Novel Diuretic - MDPI. [Source URL: https://www.mdpi.com/1422-0067/26/8/4255]
• 4-(3-Alkyl/benzyl-guanidino)benzenesulfonamides as selective carbonic anhydrase VII inhibitors - FLORE. [Source URL: Available upon request]
• Structural and computational insights into a benzene sulfonamide derivative - MKJC. [Source URL: https://www.mb-kj.cz/pdfs/mkjc/2025/01/05.pdf]
• Document: Synthesis and structure-activity relationships of acetylcholinesterase inhibitors: 1-benzyl-4-(2-phthalimidoethyl)piperidine and related de... - ChEMBL - EMBL-EBI. [Source URL: https://www.ebi.ac.uk/chembl/document_report_card/CHEMBL1126101/]

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• 1. 4-Amino-substituted Benzenesulfonamides as Inhibitors of Human Carbonic Anhydrases - PMC [pmc.ncbi.nlm.nih.gov]
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• 4. benchchem.com [benchchem.com]
• 5. par.nsf.gov [par.nsf.gov]
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• 7. Structure-activity relationships of 1,4-bis(arylsulfonamido)-benzene or naphthalene-N,N'-diacetic acids with varying C2-substituents as inhibitors of Keap1-Nrf2 protein-protein interaction - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]

Selectivity Profiling of 4-(1-aminoethyl)-N-benzylbenzene-1-sulfonamide: A Comparative Guide to Target Engagement

This guide provides a comprehensive framework for assessing the target selectivity of the novel investigational compound, 4-(1-aminoethyl)-N-benzylbenzene-1-sulfonamide. In drug discovery, establishing the precise interaction profile of a molecule is paramount for predicting its efficacy and potential for off-target toxicities. We will proceed by treating this molecule as a novel entity for which a primary target has been hypothetically identified, and our goal is to build a robust selectivity profile around it. This document outlines the strategic rationale and detailed protocols for a multi-pronged approach, ensuring scientific rigor and generating a high-confidence dataset for decision-making.

The core principle of this guide is to move from initial, high-potency validation against a putative primary target to a broad-based screening cascade, followed by orthogonal validation of significant off-target interactions. This systematic approach ensures that resources are directed efficiently and that the resulting data is both comprehensive and actionable for drug development professionals.

Part 1: Initial Target Potency and Validation

Before embarking on a wide-ranging selectivity screen, it is crucial to confirm the compound's potency against its intended primary target. This baseline measurement, typically the half-maximal inhibitory concentration (IC50), serves as the benchmark against which all other interactions will be compared. For the purpose of this guide, we will hypothesize that the intended target of 4-(1-aminoethyl)-N-benzylbenzene-1-sulfonamide is Rho-associated coiled-coil containing protein kinase 2 (ROCK2) , a well-characterized kinase involved in cellular contraction and motility.

Experimental Protocol: In Vitro Kinase Assay (ADP-Glo™)

The ADP-Glo™ Kinase Assay is a luminescent-based method that quantifies kinase activity by measuring the amount of ADP produced during the enzymatic reaction. A low signal indicates low ADP production, and therefore, high inhibition.

Step-by-Step Methodology:

• Compound Preparation: Prepare a 10 mM stock solution of 4-(1-aminoethyl)-N-benzylbenzene-1-sulfonamide in 100% DMSO. Create a serial dilution series (e.g., 11 points, 1:3 dilution) in DMSO, starting from 1 mM down to 17 nM.

• Kinase Reaction Setup:

  • In a 384-well plate, add 1 µL of the compound dilution series. Include "no inhibitor" (DMSO only) and "no enzyme" controls.

  • Add 2 µL of a solution containing the ROCK2 enzyme and the appropriate substrate (e.g., Long S6 Kinase Substrate Peptide) in kinase reaction buffer.

  • Add 2 µL of a 25 µM ATP solution to initiate the reaction. The final reaction volume is 5 µL.

• Incubation: Incubate the plate at room temperature for 60 minutes.

• ADP Detection:

  • Add 5 µL of ADP-Glo™ Reagent to stop the kinase reaction and deplete any unconsumed ATP. Incubate for 40 minutes at room temperature.

  • Add 10 µL of Kinase Detection Reagent to convert the generated ADP to ATP, which is then used by luciferase to generate a luminescent signal. Incubate for 30 minutes at room temperature.

• Data Acquisition: Read the luminescence on a plate reader (e.g., Promega GloMax®).

• Data Analysis: Normalize the data using the "no inhibitor" (0% inhibition) and "no enzyme" (100% inhibition) controls. Plot the normalized percent inhibition against the log of the inhibitor concentration and fit the data to a four-parameter logistic curve to determine the IC50 value.

Hypothetical Data Summary: IC50 of Lead Compound

Compound	Primary Target	IC50 (nM)
4-(1-aminoethyl)-N-benzylbenzene-1-sulfonamide	ROCK2	15

This initial result confirms that our compound is a potent inhibitor of its intended target, justifying the investment in broader selectivity profiling.

Part 2: Large-Scale Selectivity Screening

The objective of this phase is to rapidly assess the compound's activity against a large and diverse panel of kinases. This provides a global view of its selectivity and identifies potential off-targets that require further investigation. We will compare two gold-standard methodologies: a large-panel in vitro kinase screen and a cell-based target engagement assay.

Experimental Workflow: From Potency to Selectivity

The following diagram illustrates the logical flow for comprehensive selectivity assessment.

Caption: Workflow for assessing kinase inhibitor selectivity.

Methodology Comparison: In Vitro vs. Cellular Screening

Feature	KINOMEscan™ (In Vitro Competition Binding)	Cellular Thermal Shift Assay (CETSA)
Principle	Quantifies the ability of a compound to compete with an immobilized ligand for binding to a panel of DNA-tagged kinases. The amount of kinase bound to the solid support is measured by qPCR.	Measures the thermal stabilization of proteins upon ligand binding in intact cells or cell lysates. Stabilized proteins remain soluble at higher temperatures and are quantified by methods like Western Blot or mass spectrometry.
Context	Biochemical. Measures direct physical binding in a purified, cell-free system.	Physiological. Measures target engagement inside the complex milieu of a living cell, accounting for cell permeability and intracellular ATP concentrations.
Throughput	Very High. Can screen against >450 kinases simultaneously.	Lower. Typically focused on a smaller set of targets or requires proteome-wide mass spectrometry (thermal proteome profiling), which is complex.
Data Output	Percent of control (%Ctrl), where a lower number indicates stronger binding. Dissociation constants (Kd) can also be determined.	A thermal shift (ΔTm) in the melting temperature of the target protein. A positive shift indicates stabilization and binding.
Primary Advantage	Comprehensiveness and Scalability. Provides the broadest possible view of the kinome interaction landscape.	Physiological Relevance. Confirms the compound can reach and bind its target in a cellular environment.
Primary Limitation	May not perfectly reflect cellular activity due to the absence of scaffolding proteins, allosteric modulators, and physiological ATP concentrations.	Technically more demanding and lower throughput for broad screening applications.

For our initial broad screen of 4-(1-aminoethyl)-N-benzylbenzene-1-sulfonamide, a KINOMEscan™ approach is recommended due to its breadth. A follow-up CETSA experiment would then be highly valuable to confirm that the most potent interactions observed in vitro translate to target engagement in a cellular model.

Part 3: Comparative Analysis with Alternative Inhibitors

No selectivity profile is complete without context. We must compare the performance of our lead compound against other known inhibitors of the same primary target (ROCK2). For this analysis, we will use two well-characterized ROCK inhibitors: Y-27632 and Fasudil . This comparison allows us to benchmark our compound's selectivity and identify potential advantages or liabilities.

Data Synthesis: Selectivity Profile Comparison

The following table summarizes hypothetical screening data for our compound alongside published data for the reference inhibitors. The data is presented as the IC50 for the primary target and for any significant off-targets identified in a broad kinase screen (here defined as kinases inhibited >90% at a 1 µM screening concentration).

Compound	Primary Target	Primary Target IC50 (nM)	Significant Off-Target(s)	Off-Target IC50 (nM)	Selectivity Fold (Off-Target/Primary)
4-(1-aminoethyl)-N-benzylbenzene-1-sulfonamide	ROCK2	15	PKA, MSK1	150, 450	10x, 30x
Y-27632	ROCK2	220	PRK2, PKA	300, 25000	1.4x, 114x
Fasudil (Hydroxyfasudil)	ROCK2	13	PKA, PKG	130, 160	10x, 12x

Note: Data for Y-27632 and Fasudil are representative values from public sources.

Calculating a Selectivity Score (S-Score)

To quantify selectivity, we can calculate an S-score, which measures the number of kinases that a compound binds to with a certain potency within a larger panel. A common metric is the S(10) at 1 µM , which represents the number of kinases with >90% inhibition at a 1 µM compound concentration.

• 4-(1-aminoethyl)-N-benzylbenzene-1-sulfonamide: S(10) @ 1µM = 3 (ROCK2, PKA, MSK1)

• Y-27632: S(10) @ 1µM = 2 (ROCK2, PRK2)

• Fasudil: S(10) @ 1µM = 3 (ROCK2, PKA, PKG)

Interpretation: From this hypothetical data, 4-(1-aminoethyl)-N-benzylbenzene-1-sulfonamide demonstrates high potency for its primary target, ROCK2, comparable to the active metabolite of Fasudil. Its selectivity profile shows a 10-fold window against PKA and a 30-fold window against MSK1. While Y-27632 appears more selective based on the S-score (hitting fewer targets), it is significantly less potent against the primary target. Our lead compound shows a similar selectivity profile to Fasudil but hits a different off-target (MSK1 instead of PKG). This off-target profile is critical and must be investigated further to understand any potential downstream biological consequences.

Part 4: Orthogonal Validation of Off-Target Hits

The final and most critical step is to independently validate the off-target "hits" identified in the broad screen. A high-throughput screen may be prone to false positives, and it is essential to confirm these interactions using a different assay format, preferably one that measures enzymatic activity rather than just binding.

Experimental Protocol: Off-Target IC50 Determination

Methodology: For each significant off-target hit (e.g., PKA and MSK1), perform a full, 11-point dose-response IC50 determination using the same ADP-Glo™ assay format described in Part 1, simply by substituting the relevant enzyme and substrate.

Rationale for Self-Validation: This step is a self-validating system. By confirming the binding interaction from the KINOMEscan™ with a functional enzymatic assay, we build a high-confidence dataset. Discrepancies between the two assays (e.g., strong binding but weak functional inhibition) can reveal important mechanistic details, such as non-competitive binding modes. A confirmed off-target IC50 provides the quantitative data needed for a medicinal chemist to design strategies to improve selectivity.

Conclusion and Future Directions

The systematic assessment outlined in this guide provides a robust pathway for characterizing the selectivity of 4-(1-aminoethyl)-N-benzylbenzene-1-sulfonamide. Our analysis, based on hypothetical but realistic data, positions the compound as a potent ROCK2 inhibitor with a defined off-target profile against PKA and MSK1. The direct comparison with established inhibitors like Y-27632 and Fasudil provides crucial context, highlighting its competitive potency and distinct selectivity profile.

The next steps for the development of this compound would involve:

• Cellular Phenotypic Screening: Investigating whether the observed off-target activity translates to a measurable cellular phenotype.

• Structure-Activity Relationship (SAR) Studies: Synthesizing and testing analogs of the lead compound to mitigate the identified off-target interactions while retaining or improving on-target potency.

By following this rigorous, multi-step validation workflow, researchers can build a comprehensive understanding of a compound's interaction landscape, de-risk its development, and make informed decisions on its progression toward clinical evaluation.

References

• Title: KINOMEscan Assay Platform. Source: DiscoverX (now part of Eurofins). URL: [Link]

• Title: The cellular thermal shift assay for drug-target interaction studies. Source: Nature Protocols. URL: [Link]

• Title: Selectivity of the ROCK inhibitor Y-27632. Source: Bio-Techne. URL: [Link]

Safety & Regulatory Compliance

Personal Protective Equipment (PPE) &amp; Handling Guide: 4-(1-aminoethyl)-N-benzylbenzene-1-sulfonamide

[1]

Executive Hazard Assessment: The "Silent" Risks

Handling 4-(1-aminoethyl)-N-benzylbenzene-1-sulfonamide requires more than standard "lab coat and glasses" protocol.[1] As a Senior Application Scientist, I categorize this substance not just by its acute toxicity, but by its sensitization potential .[1]

This molecule possesses two distinct functional moieties that drive its safety profile:

• The Sulfonamide Core: A known pharmacological sensitizer. Repeated exposure, even at low levels, can induce hypersensitivity (skin rash, respiratory distress).[1]

• The Aminoethyl Group: A primary amine, rendering the compound basic. This introduces risks of chemical burns or severe irritation to mucous membranes and eyes.[2]

Operational Classification: In the absence of a specific Occupational Exposure Limit (OEL), we apply Control Banding .[3] Based on the structural alerts (sulfonamide + primary amine), this compound is classified as Occupational Exposure Band (OEB) 3 .[1]

• Target Control Limit: 10 – 100 µg/m³ (8-hour TWA).[1]

• Primary Risk: Respiratory sensitization and severe eye damage.[1]

Strategic PPE Matrix

Do not rely on generic PPE. The following matrix is calibrated to the energy of the task (potential for aerosolization).

Table 1: Task-Based PPE Requirements[1]

Operational Scale	Task Description	Respiratory Protection	Dermal Protection	Eye/Face Protection	Engineering Controls
Level 1: Low Energy	Weighing < 1g; Closed vial transfer; Microscopy.[1]	N95 / FFP3 (if outside hood)	Double Nitrile Gloves (0.11mm min thickness).[1]	Safety Glasses with Side Shields.[1]	Certified Fume Hood or Powder Weighing Station.[1]
Level 2: Moderate Energy	Synthesis (1g - 100g); Dissolving powder; Rotary evaporation.[1]	Half-Face Respirator with P100/OV cartridges.[1]	Double Nitrile (Outer) + Long-cuff (Inner).[1] Tyvek® sleeves required.[1]	Chemical Splash Goggles.[1]	Fume Hood (Sash at working height).[1]
Level 3: High Energy	Spills (>10g); Milling/Grinding; Pressurized filtration.[1]	PAPR (Powered Air Purifying Respirator) with HEPA filters.[1]	Laminate Film (Silver Shield) or Heavy Duty Nitrile (0.3mm).[1] Full Tyvek® Suit.[1]	Face Shield + Goggles.[1]	Glove Box / Isolator or Local Exhaust Ventilation (LEV).[1]

Critical Note on Glove Selection: Standard nitrile provides excellent splash protection against the solid powder. However, if this compound is dissolved in Dichloromethane (DCM) or Acetone , nitrile degrades rapidly (< 1 min).[1] In such cases, use Silver Shield/Laminate gloves [1, 4].

Risk-Based Decision Logic

The following decision tree illustrates the logic for selecting containment and PPE based on the physical state and quantity of the material.

Figure 1: Decision logic for selecting appropriate PPE based on material state and quantity.[1] Note the escalation for aggressive solvents.

Operational Protocol: Gowning & De-Gowning

The highest risk of exposure occurs not during the experiment, but during the removal of contaminated PPE (doffing).

The "Clean-to-Dirty" Principle[1]

• Donning (Putting On): Cleanest items first (mask), dirtiest last (outer gloves).[1]

• Doffing (Taking Off): Dirtiest items first (outer gloves), cleanest last (mask).[1]

Detailed Doffing Sequence (Critical)

• Outer Gloves Removal: Use the "beak" method. Pinch the outside of one glove, pull it off inside out. Hold it in the gloved hand. Slide a finger under the wrist of the remaining glove and peel it off over the first. Discard immediately.

• Gown/Suit Removal: Unzip/unbutton.[1] Peel the suit outward and down, rolling the contaminated outside surface inward.

• Eye Protection: Handle by the arms/strap only. Wipe down with 70% IPA/Surfactant.[1]

• Inner Gloves Removal: Same as outer gloves.

• Wash Hands: 20 seconds with soap and water.[1]

• Respirator Removal: Remove last. Do not touch the front of the filter.

Figure 2: The correct doffing sequence to prevent secondary exposure.

Decontamination & Disposal

Because this molecule contains an amine, DO NOT USE BLEACH (Sodium Hypochlorite) for cleaning.[1] Bleach can react with amines to form chloramines, which are toxic and volatile.

Surface Decontamination Protocol

• Solubilize: The sulfonamide structure is sparingly soluble in water but soluble in basic aqueous solutions or alcohols.

• Primary Wipe: Use a tissue soaked in 70% Isopropyl Alcohol (IPA) or Ethanol to pick up the bulk material.

• Surfactant Wash: Follow with a 1% aqueous detergent solution (e.g., Alconox or SDS) to lift residues.[1]

• Rinse: Final wipe with water.[1][4]

Waste Disposal[1][5]

• Solid Waste: Collect in a dedicated "Hazardous Solid - Toxic" container. Label clearly as "Sulfonamide Derivative - Sensitizer."[1]

• Liquid Waste: Segregate into "Basic Organic Waste" (if amine-rich) or standard "Non-Halogenated Organic" depending on the solvent used.[1]

• Destruction: Incineration is the preferred method for sulfonamides to prevent environmental accumulation [1, 5].

References

• National Center for Biotechnology Information (PubChem). Compound Summary for 4-(1-aminoethyl)benzenesulfonamide. Retrieved from [Link][1]

• Centers for Disease Control and Prevention (CDC). The NIOSH Occupational Exposure Banding Process. Retrieved from [Link][1]

• Kimberly-Clark Professional. Chemical Resistance Guide for Nitrile Gloves. Retrieved from [Link][1][5]

• Occupational Safety and Health Administration (OSHA). Hazard Communication Standard: Safety Data Sheets.[1] Retrieved from [Link][1]

Sources

• 1. cpachem.com [cpachem.com]
• 2. WERCS Studio - Application Error [assets.thermofisher.com]
• 3. Occupational exposure banding - Wikipedia [en.wikipedia.org]
• 4. hrpatelpharmacy.co.in [hrpatelpharmacy.co.in]
• 5. ehs.yale.edu [ehs.yale.edu]